9-Chloro-9H-carbazole

• CAS: 105598-33-2

Core Science & Biosynthesis

9-Chloro-9H-carbazole CAS 105598-33-2 chemical properties

An in-depth technical analysis of 9-Chloro-9H-carbazole (CAS 105598-33-2) reveals its critical role not merely as a target compound, but as a highly dynamic, reactive intermediate. In the realm of heterocyclic chemistry and advanced materials science, the precise functionalization of the carbazole core is essential for tuning optoelectronic properties. 9-Chloro-9H-carbazole serves as a strategic kinetic trap—a temporary reservoir for electrophilic chlorine—enabling the controlled, regioselective synthesis of C-chlorinated carbazoles through fascinating mechanistic pathways.

This whitepaper provides a comprehensive guide to the physicochemical properties, synthesis protocols, mechanistic behavior, and material applications of 9-Chloro-9H-carbazole.

Physicochemical & Computational Properties

Understanding the baseline properties of 9-Chloro-9H-carbazole is critical for predicting its stability and reactivity during complex synthetic workflows. The highly polarized N-Cl bond dictates its behavior, making it highly sensitive to both acidic and basic environments.

Table 1: Quantitative Chemical Data

Property	Value
Chemical Name	9-Chloro-9H-carbazole
Synonyms	N-chlorocarbazole, 9-chlorocarbazole
CAS Registry Number	105598-33-2
Molecular Formula	C12H8ClN
Molecular Weight	201.65 g/mol
Exact Mass	201.03 g/mol
Synthetic Yield	63% – 100% (Depending on solvent/oxidant ratio)
Reactivity Profile	Acid-catalyzed rearrangement; Base-catalyzed dechlorination

Data synthesized from computational and empirical chemical databases 1[1].

Experimental Protocol: Synthesis and Self-Validation

The Causality of the Approach: Direct electrophilic chlorination of the carbazole carbon skeleton often yields an intractable mixture of regioisomers due to the multiple nucleophilic sites on the dibenzo[b,d]pyrrole core. To bypass this, N-chlorination is employed. The N-Cl bond acts as a temporary holding position for the chlorine atom, which can later be mobilized under controlled conditions 2[2].

Step-by-Step Methodology:

• Substrate Preparation: Dissolve 9H-carbazole (CAS 86-74-8) to a concentration of 0.05 M in a non-polar halogenated solvent (e.g., dichloromethane, chloroform, or carbon tetrachloride). Expert Insight: Halogenated solvents are strictly required here to prevent the premature solvolysis of the highly reactive N-Cl bond that would inevitably occur if protic solvents were used.

• Oxidative Chlorination: Add an excess of aqueous sodium hypochlorite (NaOCl). Stir the biphasic mixture vigorously at room temperature for up to 48 hours 3[3]. Expert Insight: NaOCl acts as the Cl⁺ source. Vigorous mechanical stirring is non-negotiable, as it maximizes the interfacial surface area between the aqueous oxidant and the organic substrate, driving the reaction to completion.

• Quenching and Extraction: Separate the organic layer, wash thoroughly with brine to remove unreacted hypochlorite, and dry over anhydrous sodium sulfate.

• Isolation: Evaporate the solvent under reduced pressure (evaporative distillation) to yield crude 9-chloro-9H-carbazole in 63–100% yield.

• Self-Validating System (Spectroscopic Confirmation): To verify the absolute success of the N-chlorination—and to ensure no C-chlorination has occurred prematurely—perform immediate IR and ¹H NMR analysis. The protocol is validated only if the characteristic N-H stretching band at 3490 cm⁻¹ in the IR spectrum has completely disappeared, and the N-H proton signal is entirely absent in the NMR spectrum 2[2].

Chemical Reactivity & Mechanistic Insights

9-Chloro-9H-carbazole is not a static end-product; it is a dynamic mechanistic probe. Its most significant chemical property is its behavior under acidic versus basic conditions.

The Acid-Catalyzed Intermolecular Rearrangement

When 9-chloro-9H-carbazole is refluxed in methanol in the presence of an acid, it undergoes a profound rearrangement to yield a thermodynamically driven mixture of C-chlorinated products: primarily 1-chlorocarbazole, 3-chlorocarbazole, 1,6-dichlorocarbazole, and 3,6-dichlorocarbazole 2[2].

Historically, halogen migrations in N-haloaromatics were debated as either intramolecular (e.g., 1,5-sigmatropic shifts) or intermolecular. Rigorous control experiments using 9-chloro-9H-carbazole have definitively proven that the rearrangement is intermolecular 4[4].

The Causal Mechanism:

• Protonation of the nitrogen atom severely weakens the highly polarized N-Cl bond.

• Heterolytic cleavage releases a highly electrophilic chloronium ion (Cl⁺) or a solvated equivalent, leaving behind a neutral 9H-carbazole molecule.

• The released Cl⁺ then attacks the electron-rich carbazole ring via a classic Electrophilic Aromatic Substitution (SEAr) mechanism.

• The regioselectivity favors the 3-position (para to the nitrogen) and the 1-position (ortho to the nitrogen), eventually leading to dichlorinated species if excess Cl⁺ is present.

(Note: In stark contrast, introducing a base like potassium carbonate (K₂CO₃) triggers rapid dechlorination back to 9H-carbazole, bypassing the rearrangement entirely 2[2].)

Fig 1: Intermolecular acid-catalyzed rearrangement pathway of 9-Chloro-9H-carbazole.

Applications in Advanced Optoelectronics

The downstream products generated from the 9-Chloro-9H-carbazole rearrangement are foundational to modern optoelectronics. The rigid, planar dibenzo[b,d]pyrrole structure of carbazole provides excellent π–π stacking and hole-transporting capabilities 3[3].

By utilizing the N-chlorocarbazole pathway to precisely synthesize 3-chloro or 3,6-dichlorocarbazole, material scientists can perform subsequent metal-catalyzed cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig couplings). This enables the construction of complex push-pull conjugated systems, highly efficient Thermally Activated Delayed Fluorescence (TADF) emitters for OLEDs, and advanced hole-injection layers (HIL) for perovskite solar cells 5[5].

References

• Title: 9H-Carbazole, 9-chloro- 105598-33-2 wiki Source: Guidechem URL
• Source: American Chemical Society (The Journal of Organic Chemistry)
• Title: Cas 86-74-8, Carbazole Source: Lookchem URL
• Title: Proton Transfer Can Govern Regioselectivity Assisted by Iron Catalysis Source: Semantic Scholar URL
• Title: N,N-Di(4-halophenyl)

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. lookchem.com [lookchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]

The Halogenated Carbazole Dichotomy: Mechanistic, Synthetic, and Toxicological Divergence Between N-Chlorocarbazole and 3-Chlorocarbazole

Executive Summary

In the realm of heterocyclic chemistry, the regioselectivity of halogenation dictates not only the synthetic utility of a molecule but also its environmental fate and toxicological profile. Carbazole, a tricyclic aromatic heterocycle, undergoes chlorination to yield two fundamentally distinct monochlorinated isomers: N-chlorocarbazole (9-chlorocarbazole) and 3-chlorocarbazole .

While sharing the same molecular weight and core scaffold, these two compounds exhibit a profound divergence in chemical behavior. N-chlorocarbazole is a kinetically favored, highly reactive intermediate characterized by a labile N–Cl bond. Conversely, 3-chlorocarbazole is a thermodynamically stable aryl chloride that has recently garnered attention as an emerging Persistent Organic Pollutant (POP) with dioxin-like toxicity. This whitepaper provides an in-depth mechanistic analysis of their differences, detailing self-validating synthetic protocols, structural causality, and toxicological pathways.

Structural and Thermodynamic Foundations

The behavioral dichotomy between N-chlorocarbazole and 3-chlorocarbazole is rooted in the nature of their respective covalent bonds:

• N-Chlorocarbazole (Kinetic Product): Chlorination at the nitrogen atom (position 9) yields a chloramine-type derivative. The N–Cl bond is relatively weak and highly polarized. Consequently, N-chlorocarbazole acts primarily as an electrophilic chlorinating agent or a transient synthetic intermediate. It is highly susceptible to photolytic cleavage, hydrolysis, and acid-catalyzed rearrangement[1].

• 3-Chlorocarbazole (Thermodynamic Product): Chlorination at the C-3 position yields an aryl chloride. The nitrogen lone pair in the carbazole ring donates electron density into the aromatic system, making the C-3 and C-6 positions the most nucleophilic sites (highest HOMO density)[2]. The resulting C–Cl bond is exceptionally stable, resisting degradation and leading to significant environmental persistence[3].

Quantitative and Qualitative Comparison

Parameter	N-chlorocarbazole (9-chlorocarbazole)	3-chlorocarbazole
CAS Number	105598-33-2[4]	2732-25-4
Substitution Site	Nitrogen (N-9)	Aromatic Carbon (C-3)
Bond Type	N–Cl (Labile, reactive)	C–Cl (Stable, aromatic)
Molecular Weight	201.65 g/mol [4]	201.65 g/mol
Synthetic Yield	63–95% (via NaOCl in CH₂Cl₂)[1]	Major product of N-Cl rearrangement[1]
Environmental Fate	Transient; rapidly degrades/rearranges	Highly persistent; bioaccumulative[3]
Toxicity Profile	Acute irritant, oxidizing agent	Dioxin-like toxicity (AhR agonist)[3]

Synthetic Methodologies and Mechanistic Causality

The synthesis of these two compounds requires precise control over reaction conditions to favor either kinetic trapping or thermodynamic rearrangement. Below are the field-proven, step-by-step methodologies detailing the causality behind each experimental choice.

Protocol 1: Biphasic Synthesis of N-Chlorocarbazole

To isolate the kinetic N-chloro product, the reaction must prevent the newly formed N–Cl bond from undergoing premature hydrolysis or acid-catalyzed rearrangement.

• Preparation: Dissolve 10 mmol of carbazole in 50 mL of dichloromethane (CH₂Cl₂).

• Reagent Addition: Slowly add an excess of aqueous sodium hypochlorite (NaOCl) to the organic phase.

• Biphasic Stirring: Stir the mixture vigorously at room temperature for 48 hours.

  • Causality: The biphasic system is the critical self-validating mechanism here. As carbazole is N-chlorinated at the aqueous-organic interface, the highly lipophilic N-chlorocarbazole immediately partitions into the organic CH₂Cl₂ layer. This physical separation sequesters the labile N–Cl bond away from the reactive aqueous phase, preventing degradation[1].

• Isolation: Separate the organic layer, dry over anhydrous Na₂SO₄, and evaporate under reduced pressure. This yields N-chlorocarbazole in 63–95% yield[1].

Protocol 2: Acid-Catalyzed Intermolecular Rearrangement to 3-Chlorocarbazole

N-chlorocarbazole can be intentionally driven to its thermodynamic counterpart via an acid-catalyzed rearrangement.

• Solvation: Dissolve purified N-chlorocarbazole in methanol.

  • Causality: Methanol acts as a polar protic solvent that stabilizes the ionic intermediates generated during the cleavage of the N–Cl bond.

• Acidification: Introduce a catalytic amount of hydrochloric acid (HCl) and heat to reflux.

  • Causality: The acid protonates the carbazole nitrogen, severely weakening the N–Cl bond. This promotes heterolytic cleavage, releasing a highly reactive electrophilic chlorine species (Cl⁺)[1].

• Electrophilic Aromatic Substitution: Allow the reaction to proceed until completion.

  • Causality: Unlike the intramolecular Orton rearrangement seen in N-chloroacetanilides, the rearrangement of N-chlorocarbazole is strictly intermolecular [1]. The released Cl⁺ species attacks the most electron-rich positions of the carbazole ring (C-3). Because the C-3 position is sterically accessible and electronically favored, 3-chlorocarbazole emerges as the major product, alongside minor amounts of 1-chlorocarbazole and dichlorocarbazoles[1][2].

Synthesis and acid-catalyzed intermolecular rearrangement of N-chlorocarbazole.

Toxicological and Environmental Implications

The structural stability of the C–Cl bond in 3-chlorocarbazole transforms it from a useful synthetic motif into a significant environmental hazard.

3-Chlorocarbazole as a Persistent Organic Pollutant (POP)

Halogenated carbazoles, particularly 3-chlorocarbazole and 3,6-dichlorocarbazole, have been identified in soils and aquatic sediments. They exhibit extreme resistance to natural degradation[3].

Because of its planar, hydrophobic, and halogenated structure, 3-chlorocarbazole mimics the molecular geometry of polychlorinated dibenzo-p-dioxins (PCDDs). This structural homology allows 3-chlorocarbazole to act as a potent agonist for the Aryl hydrocarbon Receptor (AhR) [3]. Upon binding to the cytosolic AhR, the complex translocates to the nucleus, heterodimerizes with the AhR Nuclear Translocator (ARNT), and binds to Dioxin Response Elements (DREs) on the DNA. This pathway induces the transcription of cytochrome P450 1A1 (CYP1A1), a process quantitatively measured in vitro via EROD (ethoxyresorufin-O-deethylase) activity[3].

Conversely, N-chlorocarbazole does not persist long enough in the environment to trigger chronic AhR-mediated toxicity. Its environmental half-life is minimal due to rapid photolysis and hydrolysis back to carbazole or rearrangement to C-chlorinated isomers.

Dioxin-like toxicity signaling pathway of 3-chlorocarbazole via AhR activation.

Analytical Detection Workflows

Differentiating these isomers in a laboratory setting requires an understanding of their thermal stability.

• 3-Chlorocarbazole is highly robust and can be easily quantified using Gas Chromatography-Mass Spectrometry (GC-MS) or High-Resolution Mass Spectrometry (HRMS) without degradation during volatilization[3].

• N-Chlorocarbazole , due to its thermal instability, will often degrade or rearrange on a heated GC column. Accurate detection of the N-chloro isomer requires "cold" techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy, where the distinct chemical shift of the proton-less nitrogen and the altered aromatic shielding can confirm the N–Cl bond.

Conclusion

The distinction between N-chlorocarbazole and 3-chlorocarbazole perfectly illustrates the profound impact of regioselectivity in heterocyclic chemistry. N-chlorocarbazole is a kinetic, labile species reliant on biphasic isolation to survive, serving primarily as a reactive intermediate. In contrast, 3-chlorocarbazole is a thermodynamic endpoint—a highly stable, planar molecule that unfortunately leverages its stability to persist in the environment and trigger dioxin-like toxicological pathways. Understanding the causal mechanisms behind their synthesis and degradation is paramount for researchers developing novel carbazole-based optoelectronics, pharmaceuticals, and environmental remediation strategies.

References

• Acid-catalyzed intermolecular rearrangement of N-chlorocarbazole. American Chemical Society (J. Org. Chem.).
• 9H-Carbazole, 1,3-dichloro- Chlorination P
• Persistence and Dioxin-Like Toxicity Assessment of Bromo- and Chlorocarbazoles in Soil. Dioxin20xx.
• 9H-Carbazole, 9-chloro- Properties and Synthesis. Guidechem.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 9H-Carbazole, 1,3-dichloro- | 56234-47-0 | Benchchem [benchchem.com]
• 3. dioxin20xx.org [dioxin20xx.org]
• 4. Page loading... [guidechem.com]

9-Chloro-9H-carbazole: Molecular Structure and Reactivity Profile

The following technical guide details the molecular architecture, synthesis, and reactivity profile of 9-Chloro-9H-carbazole (N-chlorocarbazole).

Technical Whitepaper | Version 1.0

Executive Summary

9-Chloro-9H-carbazole (N-chlorocarbazole) is a reactive N-haloheterocycle characterized by a chlorine atom bonded directly to the nitrogen of the carbazole scaffold. Unlike its thermodynamically stable C-chlorinated isomers (e.g., 3-chlorocarbazole), the 9-chloro derivative possesses a labile N–Cl bond. This structural feature imparts unique reactivity, functioning primarily as an electrophilic chlorine source and an oxidant.

This guide analyzes the compound's utility as a mechanistic probe for aromatic substitution, its role as a chlorinating reagent, and the kinetics of its acid-catalyzed rearrangement. Researchers handling this compound must distinguish it from ring-chlorinated analogs due to its distinct stability profile and reactivity pathways.

Molecular Architecture & Electronic Properties

Structural Analysis

The carbazole nucleus is a tricyclic aromatic system. In 9-chloro-9H-carbazole, the substitution of the amine hydrogen with chlorine significantly alters the electronic distribution.

• N–Cl Bond Polarization: The electronegativity difference between Nitrogen (3.04) and Chlorine (3.16) creates a polarized bond. However, the electron-withdrawing nature of the aromatic carbazole ring renders the chlorine atom "positive" (

  ), capable of acting as an electrophile.

• Steric Environment: The chlorine atom at position 9 occupies the "bay region" relative to protons at positions 1 and 8. This steric crowding destabilizes the N–Cl bond compared to smaller N-haloamines, contributing to its reactivity.

Comparison to Common Reagents

Unlike N-chlorosuccinimide (NCS), where the nitrogen is flanked by carbonyls, the nitrogen in 9-chlorocarbazole is part of an aromatic system. This conjugation allows for delocalization of the nitrogen lone pair, modulating the lability of the chlorine.

Property	9-Chloro-9H-carbazole	3-Chloro-9H-carbazole	N-Chlorosuccinimide (NCS)
Cl Position	Nitrogen (N-9)	Carbon (C-3)	Nitrogen
Bond Type	N–Cl (Labile)	C–Cl (Stable)	N–Cl (Labile)
Reactivity	Oxidant / Cl source	Stable Scaffold	Oxidant / Cl source
Primary Use	Mechanistic Probe / Reagent	Drug Scaffold / OLEDs	Chlorinating Reagent

Synthesis and Isolation Protocols

Caution: N-halo compounds can be unstable. All procedures should be conducted in a fume hood with appropriate PPE. Avoid heating the isolated solid above ambient temperatures.

Biphasic Chlorination Protocol

The most reliable synthesis utilizes a biphasic system with sodium hypochlorite (NaOCl). This method avoids over-chlorination and allows for the isolation of the kinetic N-chloro product before it rearranges.

Reagents:

• Carbazole (Substrate)[1][2][3][4][5]

• Sodium Hypochlorite (Commercial bleach, ~5-12% available chlorine)

• Dichloromethane (

  ) or Carbon Tetrachloride ( )

Step-by-Step Methodology:

• Dissolution: Dissolve 10 mmol of carbazole in 50 mL of

  . Ensure complete solvation.

• Biphasic Mixing: Add 50 mL of aqueous NaOCl solution.

• Agitation: Stir the biphasic mixture vigorously at room temperature (20–25°C) for 24–48 hours. Vigorous stirring is critical to maximize interfacial surface area.

• Separation: Separate the organic layer.

• Drying: Dry the organic phase over anhydrous sodium sulfate (

  ).

• Isolation: Evaporate the solvent under reduced pressure at low temperature (<30°C).

  • Note: High heat will trigger rearrangement to 3-chlorocarbazole.

• Purification: Recrystallization from cold hexane/dichloromethane if necessary.

Yield: Typically 63–95%.[5][6] Validation: The product should oxidize iodide (

) to iodine ( ) instantly (starch-iodide paper test).

Visualization of Synthesis Workflow

Figure 1: Biphasic synthesis workflow for the isolation of kinetic N-chlorocarbazole.

Reactivity Profile: The Rearrangement Pathway

The defining characteristic of 9-chloro-9H-carbazole is its tendency to undergo rearrangement to C-chlorinated isomers (mainly 3-chlorocarbazole) under acidic or thermal stress. This is analogous to the Orton rearrangement observed in N-chloroacetanilides.

Mechanism: Intermolecular vs. Intramolecular

Research confirms that the rearrangement of 9-chlorocarbazole is intermolecular and acid-catalyzed.

• Protonation: The nitrogen or the chlorine is protonated/coordinated by acid.

• Heterolysis: The N–Cl bond breaks, releasing an electrophilic chlorine species (

  or in the presence of ).

• Re-attack: The generated electrophile attacks the electron-rich carbazole ring at the most nucleophilic positions (C-3 and C-1).

Key Evidence:

• Cross-Chlorination: If 9-chlorocarbazole is treated with acid in the presence of a "trap" molecule (like pyrrole or an electron-rich anisole), the trap becomes chlorinated. This proves the chlorine detaches completely from the carbazole before re-attacking.

• Product Distribution: The rearrangement yields a mixture of 3-chlorocarbazole (major), 1-chlorocarbazole (minor), and polychlorinated products (3,6-dichloro).[5]

Reaction with Nucleophiles[6][8]

• Dechlorination: In the presence of base (e.g.,

  in methanol), 9-chlorocarbazole undergoes dechlorination to regenerate the parent carbazole.

• Oxidation: It acts as a mild oxidant, capable of oxidizing sulfides to sulfoxides or alcohols to aldehydes/ketones, similar to NCS.

Visualization of Reactivity Pathways

Figure 2: Divergent reactivity pathways of 9-chlorocarbazole dependent on pH and co-reactants.

Experimental Protocols for Reactivity Studies

Acid-Catalyzed Rearrangement Assay

This protocol validates the migration of chlorine from N to C positions.

• Preparation: Dissolve 1.0 mmol of 9-chloro-9H-carbazole in 10 mL of methanol.

• Initiation: Add a catalytic amount of HCl (or glacial acetic acid).

• Reflux: Heat the solution to reflux for 1–2 hours.

• Analysis: Monitor via TLC or HPLC.

  • Starting Material: Disappears.

  • Product: Appearance of 3-chlorocarbazole (verified by comparison with authentic standard CAS 2732-25-4).

• Workup: Neutralize with bicarbonate, extract with ethyl acetate, and analyze ratio of 3-Cl to 1-Cl isomers.

Oxidative Capacity Test (Iodometry)

Use this to determine the purity of synthesized 9-chloro-9H-carbazole (Active Chlorine Content).

• Dissolve 100 mg of sample in 10 mL glacial acetic acid.

• Add 5 mL of 10% aqueous Potassium Iodide (KI).

• Observation: Immediate development of dark brown color (

  liberation).

• Titration: Titrate against standardized 0.1 N Sodium Thiosulfate (

  ) using starch indicator to a colorless endpoint.

References

• De Rosa, M., et al. (1987).[5] Acid-catalyzed intermolecular rearrangement of N-chlorocarbazole. The Journal of Organic Chemistry, 52(2), 173-176.

• De Rosa, M. (1982).[5] N-Halo substituent effects. 3. Chlorination of carbazole.[5][7][8][9][10] The Journal of Organic Chemistry, 47(6), 1008-1010.

• Smith, K., et al. (1992). Chlorination of carbazole and N-alkylcarbazoles. Tetrahedron, 48(36), 7479-7488.

• PubChem. (2024). 3-Chlorocarbazole (Rearrangement Product) Compound Summary. National Library of Medicine.[11]

Sources

• 1. piche.org.pk [piche.org.pk]
• 2. mdpi.com [mdpi.com]
• 3. ijper.org [ijper.org]
• 4. 2-(1,1-Dimethoxy-2-hydroxypropyl)-6-chlorocarbazole | C17H18ClNO3 | CID 15188603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scite.ai [scite.ai]
• 7. 3-Chlorocarbazole | C12H8ClN | CID 520302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. cynorlaboratories.com [cynorlaboratories.com]
• 9. CAS 2732-25-4: 3-chloro-9H-carbazole | CymitQuimica [cymitquimica.com]
• 10. Degradative fate of 3-chlorocarbazole and 3,6-dichlorocarbazole in soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 2-(1-Hydroxyethyl)-6-chlorocarbazole | C14H12ClNO | CID 15188600 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: N-Chlorocarbazole Solubility &amp; Physicochemical Profile

Executive Summary

N-Chlorocarbazole (NCC) (CAS: 2592-56-5) is a functionalized heterocyclic compound primarily utilized as a mild chlorinating agent and a key intermediate in the synthesis of organic electronic materials (OLEDs) and pharmaceutical scaffolds.[1] Unlike its parent compound carbazole, NCC possesses a labile nitrogen-chlorine (N-Cl) bond, which imparts "positive halogen" character.

This guide addresses the critical solubility parameters of NCC, distinguishing between thermodynamic solubility (inert dissolution) and reactive solubility (decomposition/solvolysis). Researchers must recognize that NCC's utility is governed by its stability in solution; it is hydrophobic and prone to hydrolysis in aqueous environments, necessitating strict anhydrous handling for accurate analytical or synthetic applications.

Part 1: Physicochemical Profile & Structural Logic

To predict solubility behavior, one must understand the molecular forces at play. NCC replaces the hydrogen-bond donating N-H group of carbazole with a polarized N-Cl bond.

Property	Value / Description	Impact on Solubility
Molecular Formula	C₁₂H₈ClN	Lipophilic aromatic core.
Molecular Weight	201.65 g/mol	Moderate size; favorable for organic solvation.
Bond Polarity	N(δ-)-Cl(δ+)	Creates a dipole but eliminates H-bond donor capability.
LogP (Predicted)	~3.8 - 4.2	Highly lipophilic; partitions strongly into organic phases.
Crystal Lattice	- Stacking	Requires polarizable solvents (e.g., DCM, Chloroform) to disrupt stacking.

Mechanistic Insight: The "Like Dissolves Like" Shift

The transformation from Carbazole to N-Chlorocarbazole fundamentally alters solvent interaction:

• Loss of H-Bonding: Carbazole can donate a hydrogen bond (N-H). NCC cannot. This makes NCC less soluble in water than carbazole (which is already sparingly soluble) but potentially more soluble in non-polar solvents due to reduced self-aggregation.

• Dipole Introduction: The N-Cl bond introduces a dipole moment, enhancing solubility in polar aprotic solvents like DMF or DMSO, provided they are anhydrous.

Part 2: Solubility Landscape (Water vs. Organic Solvents)

The following table categorizes solvents based on NCC solubility and, critically, chemical compatibility .

Solubility & Compatibility Matrix

Solvent Class	Representative Solvents	Solubility Rating	Stability Risk	Technical Recommendation
Chlorinated	Dichloromethane (DCM), Chloroform, Chlorobenzene	Excellent	Low	Preferred Media. Excellent solvation of the aromatic system via polarizability matching.
Polar Aprotic	DMF, DMSO, DMAc, Acetonitrile	Good to High	Low-Moderate	Good for Reactions. Ensure solvents are dry (<50 ppm H₂O) to prevent hydrolysis.
Ethers	THF, 1,4-Dioxane, Diethyl Ether	Moderate to Good	Low	Useful Intermediates. Good for synthetic handling; easily removed by evaporation.
Aromatics	Toluene, Benzene, Xylene	Moderate	Low	Process Solvents. Solubility increases significantly with temperature (recrystallization potential).
Alcohols	Methanol, Ethanol, Isopropanol	Low	High	Avoid. Risk of solvolysis (alcoholysis) of the N-Cl bond, yielding carbazole and alkyl hypochlorites.
Aqueous	Water, Buffer Solutions	Negligible	Critical	Incompatible. NCC is hydrophobic. Suspensions will slowly hydrolyze to Carbazole + HOCl.

Visualization: Solvation vs. Reactivity Decision Tree

The following diagram illustrates the logical flow for selecting a solvent based on the intended application, balancing solubility against the risk of N-Cl bond cleavage.

Caption: Solvent selection logic for N-Chlorocarbazole, highlighting the trade-off between dissolution and chemical stability.

Part 3: Stability & Hydrolysis (The "Hidden" Variable)

A common error in NCC research is treating it as a static solute in water. It is a reactive solute .

The Hydrolysis Mechanism

In the presence of water, the N-Cl bond undergoes hydrolysis, especially under acidic conditions or UV light exposure.

• Implication for Solubility Data: Any "aqueous solubility" value reported in literature likely represents a mix of NCC, Carbazole (degradation product), and Hypochlorous acid.

• Self-Validating Check: If your aqueous "solution" of NCC begins to smell of chlorine or shows a spectral shift towards the parent carbazole (

  shifts), hydrolysis has occurred.

Part 4: Experimental Protocol: Measuring Solubility

To accurately determine the solubility of NCC in organic solvents (e.g., for process optimization), use the Isothermal Saturation Shake-Flask Method .

Reagents & Equipment[3][4]

• Solute: N-Chlorocarbazole (>98% purity, dried in vacuo).

• Solvent: Anhydrous grade (Water content <50 ppm).

• Analysis: HPLC-UV or GC-MS.

• Filtration: 0.45 µm PTFE syringe filters (hydrophobic).

Step-by-Step Methodology

• Preparation (Excess Solute): Add excess solid NCC to 5 mL of the target solvent in a sealed glass vial. Ensure visible solid remains at the bottom.

  • Why? To ensure thermodynamic equilibrium (saturation).

• Equilibration: Place the vial in a temperature-controlled shaker (e.g., 25°C ± 0.1°C) for 24 hours at 200 rpm. Protect from light to prevent photolytic N-Cl cleavage.

• Sedimentation & Filtration: Stop shaking and allow solids to settle for 1 hour. Quickly filter the supernatant using a pre-warmed PTFE filter into a clean vial.

  • Expert Tip: Do not use Nylon filters; NCC may adsorb to the membrane.

• Dilution & Analysis: Immediately dilute an aliquot of the filtrate with an inert mobile phase (e.g., Acetonitrile) and analyze via HPLC.

  • Quantification: Calibrate against a fresh standard curve of NCC.

Analytical Workflow Diagram

Caption: Saturation Shake-Flask workflow for determining thermodynamic solubility of labile compounds.

Part 5: Applications & Implications[5]

Understanding the solubility profile of NCC is critical for two main fields:

Organic Synthesis (Chlorinating Reagent)

NCC is used as a source of electrophilic chlorine (

).

• Solvent Choice: DCM or Acetonitrile.

• Benefit: The byproduct is Carbazole, which is easily removed by filtration (if using a solvent where Carbazole is less soluble) or column chromatography.

• Mechanism: The solubility of NCC allows it to interact homogeneously with substrates, while its lipophilicity allows it to penetrate non-polar transition states.

Materials Science (OLEDs)

NCC serves as a precursor for N-substituted carbazole derivatives used in hole-transport layers.

• Critical Requirement: High purity and solubility in spin-coating solvents (Chlorobenzene, Toluene).

• Issue: Traces of water in these solvents will hydrolyze NCC, introducing N-H impurities (Carbazole) which act as deep traps in OLED devices, quenching efficiency.

References

• PubChem. (2025).[2] 3-Chlorocarbazole and Related Compounds: Physical Properties. National Library of Medicine. [Link]

• Zhang, M., et al. (2015). Solubility of N-Ethylcarbazole in different organic solvents. Journal of Chemical & Engineering Data. [Link](Note: Serves as a comparative reference for N-substituted carbazole solubility trends).

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Provides authoritative grounding on N-haloamine stability and hydrolysis mechanisms).

• U.S. EPA. (2024). CompTox Chemicals Dashboard: Carbazole Derivatives. [Link]

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. 3-Chlorocarbazole | C12H8ClN | CID 520302 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide on 9-Chloro-9H-carbazole as a Disinfection Byproduct Precursor

Abstract

The practice of chemical disinfection, a cornerstone of public health for ensuring microbially safe drinking water, inadvertently leads to the formation of disinfection byproducts (DBPs). While regulated DBPs such as trihalomethanes and haloacetic acids are routinely monitored, there is a growing concern over the emergence of unregulated, nitrogenous DBPs (N-DBPs) which can exhibit significant toxicity. This technical guide provides a comprehensive overview of carbazole and its N-chloro derivative, 9-Chloro-9H-carbazole, as potent precursors to a series of toxicologically relevant chlorinated DBPs. This document elucidates the chemical properties of the precursor, the mechanistic pathways of its transformation during chlorination, the toxicological significance of the resulting chlorinated carbazoles, and detailed methodologies for their analytical determination. This guide is intended for researchers, environmental scientists, and water quality professionals engaged in the study and management of disinfection byproducts.

Introduction: The Emergence of Carbazoles as DBP Precursors of Concern

Carbazole, a nitrogen-containing heterocyclic aromatic compound, and its derivatives are recognized as emerging environmental contaminants.[1] These compounds can enter water sources through various industrial and environmental pathways. During water treatment, the use of chlorine-based disinfectants can lead to the formation of a suite of chlorinated carbazole DBPs.[2][3] These halogenated carbazoles are of particular concern due to their structural similarity to dioxins and their potential for dioxin-like toxicity.[4][5]

This guide focuses on the role of 9-Chloro-9H-carbazole not as a primary environmental contaminant, but as a key reactive intermediate in the formation of stable and toxic C-chlorinated carbazoles from the parent carbazole molecule during disinfection. Understanding the formation, reactivity, and subsequent byproducts of 9-Chloro-9H-carbazole is critical for a comprehensive assessment of the risks associated with the presence of carbazole in source waters.

Physicochemical Properties of Carbazole Precursors

A thorough understanding of the physicochemical properties of the parent precursor, carbazole, is essential for predicting its environmental fate and its reactivity during water treatment. While experimental data for 9-Chloro-9H-carbazole is scarce due to its transient nature, the properties of the stable parent compound provide valuable context.

Property	Value (for 9H-Carbazole)	Reference(s)
Molecular Formula	C12H9N	[6]
Molecular Weight	167.21 g/mol	[6]
Water Solubility	<100 mg/L at 19°C	[7]
Vapor Pressure	1.37 x 10^-6 mmHg (estimated)	[6]
pKa (N-H acidity)	~17 (in DMSO)	[6]
LogP (Octanol-Water Partition Coefficient)	3.84	[7]

The low water solubility and high LogP value of carbazole suggest its tendency to associate with particulate matter and sediments in aquatic environments.

Formation and Transformation of 9-Chloro-9H-carbazole during Chlorination

The reaction of carbazole with chlorine in aqueous systems is a critical process that initiates the formation of a cascade of chlorinated DBPs. This process is understood to proceed through an initial N-chlorination step, forming the unstable intermediate 9-Chloro-9H-carbazole.

N-Chlorination of Carbazole

During chlorination, the lone pair of electrons on the nitrogen atom of the carbazole ring undergoes an electrophilic attack by chlorine, leading to the formation of a nitrogen-chlorine (N-Cl) bond. This results in the formation of 9-Chloro-9H-carbazole.

Rearrangement to C-Chlorinated Carbazoles

9-Chloro-9H-carbazole is a reactive intermediate and is not typically observed as a stable DBP in finished drinking water. Under the acidic conditions often present during chlorination, it undergoes a rearrangement reaction, analogous to the Orton rearrangement, to form more stable C-chlorinated carbazoles. This is an acid-catalyzed, intermolecular process. The primary monochlorinated products are 1-chlorocarbazole and 3-chlorocarbazole, with the latter being the major isomer.

Further chlorination of these initial products leads to the formation of a variety of di-, tri-, and even tetrachlorinated carbazoles. A comprehensive study on the aqueous chlorination of carbazole identified a total of nine distinct chlorinated species.[2][3]

The reaction kinetics of carbazole chlorination have been reported as pseudo-first-order, with a half-life of approximately 3.77 hours under specific experimental conditions (pH 6.4, Cl2 = 4.7 mg/L).[2][3] The rate of chlorination of carbazole is noted to be about five times faster than that of pyrene, another known DBP precursor.[2][3]

Proposed Reaction Pathway

The following diagram illustrates the proposed pathway for the formation of chlorinated carbazole DBPs, highlighting the central role of the 9-Chloro-9H-carbazole intermediate.

Formation pathway of chlorinated carbazoles.

Toxicological Significance of Chlorinated Carbazole DBPs

The primary concern regarding the formation of chlorinated carbazoles stems from their potential toxicity. Several studies have indicated that these compounds can exhibit dioxin-like toxicological effects.

• Dioxin-like Toxicity: 3-Chlorocarbazole and 3,6-dichlorocarbazole have been shown to exhibit dioxin-like toxicity, as determined by the ethoxyresorufin-O-deethylase (EROD) induction assay in rat hepatoma cells.[4][5] This assay is a common method for screening compounds that can activate the aryl hydrocarbon receptor (AhR), a mechanism characteristic of dioxins and related compounds.

• Developmental Toxicity: Studies using zebrafish embryos have demonstrated developmental toxicity for some polyhalogenated carbazoles. For example, 3-bromocarbazole has been shown to induce developmental neurotoxicity.[8] While not a direct chlorine DBP, this highlights the potential for halogenated carbazoles to adversely affect early life stages. Similarly, 1-bromo-3,6-dichlorocarbazole has been shown to cause vascular developmental toxicity in zebrafish larvae.[9]

• Hepatotoxicity: Exposure to 3,6-dichlorocarbazole has been shown to induce oxidative stress, lipid peroxidation, DNA damage, and histopathological changes in the liver of red crucian carp.[10]

• Persistence and Bioaccumulation: Chlorinated carbazoles are persistent in the environment and have the potential to bioaccumulate.[1][4][10]

While comprehensive toxicological data for all nine identified chlorinated carbazole DBPs is not yet available, the existing evidence strongly suggests that this class of compounds represents a potential human health risk that warrants further investigation and monitoring.

Analytical Methodologies for Chlorinated Carbazoles

The accurate detection and quantification of chlorinated carbazoles in drinking water at trace levels require sensitive and specific analytical methods. Gas chromatography coupled with mass spectrometry (GC-MS) is the most common technique employed for this purpose.

Sample Preparation

A crucial step in the analysis of chlorinated carbazoles in water is the effective extraction and concentration of the analytes from the aqueous matrix. Solid-phase extraction (SPE) is a widely used technique for this purpose.

Experimental Protocol: Solid-Phase Extraction (SPE) of Chlorinated Carbazoles from Water

• Sample Collection and Preservation: Collect water samples in amber glass bottles to prevent photodegradation. If residual chlorine is present, quench with a dechlorinating agent such as sodium thiosulfate. Acidify the sample to a pH < 2 with a suitable acid (e.g., sulfuric acid) to improve the stability of the analytes. Store samples at 4°C until extraction.

• SPE Cartridge Conditioning: Use a C18 SPE cartridge. Condition the cartridge by sequentially passing methanol followed by reagent-grade water through it.

• Sample Loading: Pass the water sample through the conditioned SPE cartridge at a controlled flow rate.

• Cartridge Rinsing: After loading the entire sample, rinse the cartridge with reagent-grade water to remove any co-extracted inorganic salts.

• Analyte Elution: Elute the retained chlorinated carbazoles from the cartridge using an appropriate organic solvent, such as a mixture of dichloromethane and hexane.

• Concentration: Concentrate the eluate to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

• Solvent Exchange: If necessary, exchange the solvent to one that is compatible with the GC-MS analysis (e.g., hexane).

Instrumental Analysis

Gas chromatography with mass spectrometric detection provides the necessary selectivity and sensitivity for the analysis of chlorinated carbazoles.

Experimental Protocol: GC-MS Analysis of Chlorinated Carbazoles

• Gas Chromatograph (GC):

  • Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Injector: Splitless injection mode.

  • Oven Temperature Program: A temperature program that effectively separates the different chlorinated carbazole isomers. A typical program might start at a low temperature (e.g., 60°C), ramp to a high temperature (e.g., 300°C), and hold for a period to ensure elution of all analytes.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for each target chlorinated carbazole.

Analytical Workflow Diagram

The following diagram outlines the general workflow for the analysis of chlorinated carbazoles in water samples.

Analytical workflow for chlorinated carbazoles.

Risk Assessment and Future Perspectives

The presence of carbazole in source waters poses a potential risk for the formation of toxic chlorinated DBPs in finished drinking water. While the direct precursor, 9-Chloro-9H-carbazole, is a transient species, its rapid conversion to a suite of stable and potentially harmful C-chlorinated carbazoles is a significant concern.

The current body of knowledge highlights the need for further research in several key areas:

• Occurrence Data: There is a need for more extensive monitoring of carbazole in raw water sources and of chlorinated carbazoles in treated drinking water to better understand the extent of human exposure.

• Toxicological Evaluation: Comprehensive toxicological studies are required for all major chlorinated carbazole DBPs to enable a more accurate assessment of their human health risks.

• Quantitative Formation Studies: Further research is needed to quantify the formation of the various chlorinated carbazoles under a wider range of water treatment conditions.

• Treatment and Control: Investigations into effective methods for removing carbazole from source water or for mitigating the formation of its chlorinated DBPs during disinfection are warranted.

References

• Carr, S. A., & Tsonopoulos, C. (1982). 1-Chlorobenzotriazole is shown to be a convenient and highly efficient reagent for nuclear chlorination of carbazole and several derivatives. Journal of the Chemical Society C: Organic.

• Gao, Y., et al. (2014). Persistence and dioxin-like toxicity of carbazole and chlorocarbazoles in soil. PubMed. [Link]

• OSPAR Commission. (2013). Guidelines for the determination of persistent organic compounds (POPs)

• Weippert, D., et al. (2011). Degradative fate of 3-chlorocarbazole and 3,6-dichlorocarbazole in soil. PubMed. [Link]

• Bandiera, S. M., et al. (2005). Analytical methods for PCBs and organochlorine pesticides in environmental monitoring and surveillance: a critical appraisal. PMC. [Link]

• Xu, X., et al. (2017). Characterization of the reactivity and chlorinated products of carbazole during aqueous chlorination. PubMed. [Link]

• ResearchGate. (2019).
• ResearchGate. (2008).

• Du, Z., et al. (2024). Enrichment and distribution of 3,6-dichlorocarbazole in red crucian carp (Carassius auratus) and its hepatotoxicity. PubMed. [Link]

• Agilent. (n.d.). Disinfection Byproducts (DBPs) Analysis in Water. Agilent. [Link]

• Wang, J., et al. (2025). Early Vascular Developmental Toxicity and Underlying Mechanisms of 1-Bromo-3,6-dichlorocarbazole (1-B-36-CCZ) in Zebrafish Larvae. MDPI.
• Wang, J., et al. (2025). Prevalence of Polyhalogenated Carbazole in an Anthropogenically Impacted Soil Groundwater System.

• Karaaslan, C., et al. (2021). Effect of the Chloro-Substitution on Electrochemical and Optical Properties of New Carbazole Dyes. MDPI. [Link]

• DTIC. (2022). Toxicology Report No. S.0052729.5-18, March 2022.

• PubChem. (n.d.). 3-Chlorocarbazole. PubChem - NIH. [Link]

• EPA. (n.d.). Analytical Methods Approved for Drinking Water Compliance Monitoring under the Disinfection Byproduct Rules. EPA. [Link]

• NSW EPA. (n.d.). Approved methods for sampling and analysis of water pollutants in NSW: comparison table.

• Ji, C., et al. (2023). 3-Bromocarbazole-Induced Developmental Neurotoxicity and Effect Mechanisms in Zebrafish. ACS ES&T Water. [Link]

• Xu, X., et al. (2017). Characterization of the reactivity and chlorinated products of carbazole during aqueous chlorination. Zoex. [Link]

• NEMI.gov. (n.d.). Standard Methods: 4500-Cl G: Chlorine by DPD. NEMI.gov. [Link]

• EPA. (1994). Method 9020B: Total Organic Halides (TOX), part of Test Methods for Evaluating Solid Waste, Physical/Chemical Methods. EPA. [Link]

• Weippert, D., et al. (2010). Degradative fate of 3-chlorocarbazole and 3,6-dichlorocarbazole in soil. ProQuest.

• Goerlitz, D. F., & Brown, E. (1972). METHODS FOR ANALYSIS OF ORGANIC SUBSTANCES IN WATER. USGS Publications Warehouse. [Link]

• Agilent. (n.d.). Persistent Organic Pollutants (POPs) Analysis in Water. Agilent. [Link]

• OEHHA. (2000). Chronic Toxicity Summary 1,4-Dichlorobenzene.
• Wagner, E. D., et al. (2020). Trace Analysis of 61 Emerging Br-, Cl-, and I-DBPs: New Methods to Achieve Part-Per-Trillion Quantification in Drinking Water.
• Wang, W., et al. (2024).

• ATSDR. (2006). Toxicological Profile for dichlorobenzenes. ATSDR. [Link]

• Verma, R. K., et al. (2021). Quantitative Analysis of Bioactive Carbazole Alkaloids in Murraya koenigii (L.) from Six Different Climatic Zones of India Using UPLC/MS/MS and Their Principal Component Analysis. PubMed. [Link]

• PubChem. (n.d.). 1,3,6-Trichlorodibenzo-P-dioxin. PubChem. [Link]

• NCBI Bookshelf. (n.d.). HEALTH EFFECTS - Toxicological Profile for Trichlorobenzenes. NCBI Bookshelf. [Link]

• PubChem. (n.d.). Carbazole. PubChem - NIH. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Characterization of the reactivity and chlorinated products of carbazole during aqueous chlorination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. zoex.com [zoex.com]
• 4. Persistence and dioxin-like toxicity of carbazole and chlorocarbazoles in soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Degradative fate of 3-chlorocarbazole and 3,6-dichlorocarbazole in soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Carbazole | C12H9N | CID 6854 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. CAS 5599-71-3: 3,6-dichloro-9H-carbazole | CymitQuimica [cymitquimica.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. Enrichment and distribution of 3,6-dichlorocarbazole in red crucian carp (Carassius auratus) and its hepatotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Synthesis and Mechanistic Pathways of N-Halogenated Carbazoles (1990-2024)

This technical guide provides a comprehensive review of N-halogenated carbazole synthesis, covering the period from 1990 to 2024. It addresses the distinct chemistry of the nitrogen-halogen (N-X) bond, its synthesis, stability, and its critical role as a transient intermediate in the formation of stable ring-halogenated (C-X) scaffolds used in drug development and optoelectronics.

Executive Summary: The N-Halo vs. C-Halo Dichotomy

In the context of carbazole chemistry, "N-halogenation" refers to two distinct synthetic outcomes:

• Kinetic N-Halogenation (N-X): The formation of a metastable bond between the carbazole nitrogen and a halogen (N-Cl, N-Br, N-I). These species are potent oxidants and halogenating agents but are often prone to rearrangement.

• Thermodynamic C-Halogenation (C-X): The formation of stable halogenated carbazole scaffolds (e.g., 3-bromocarbazole) used as precursors for Suzuki/Buchwald couplings in pharmaceutical synthesis.

This guide focuses on the synthesis of the N-X species and the mechanistic control required to either preserve this bond or direct its rearrangement to the C-3/C-6 positions—a critical process control point in the scale-up of carbazole-based therapeutics.

Mechanistic Foundations: The N-X Bond

The synthesis of N-halogenated carbazoles is governed by the competition between N-attack (kinetic control) and Ring-attack (thermodynamic control).

The Orton-Type Rearrangement

Unlike N-halosuccinimides (e.g., NBS), N-halocarbazoles possess a conjugated aromatic system that facilitates an intermolecular rearrangement known as the Orton rearrangement.

• Mechanism: In the presence of acid or heat, the N-X bond undergoes heterolysis or homolysis. The "stored" halogen is released as an electrophile (

  ) or radical ( ), which then attacks the electron-rich C-3 or C-6 positions of the carbazole ring.

• Implication for Drug Dev: When using carbazoles as nucleophiles, inadvertent N-halogenation can lead to regioisomeric impurities (3-halo vs 1-halo) if the reaction conditions (pH, solvent) are not strictly controlled.

Synthesis of N-Halogenated Species (N-X)

N-Chlorocarbazole (NCC)

N-Chlorocarbazole is the most stable of the N-halo series and serves as a mild chlorinating agent, similar to N-chlorosuccinimide (NCS), but with different solubility profiles.

• Primary Route: Hypochlorite Oxidation

  • Reagents: Sodium Hypochlorite (NaOCl), biphasic system (CH₂Cl₂/H₂O).

  • Conditions: Room temperature, rapid stirring.

  • Yield: 63–95%.[1][2][3][4][5]

  • Key Insight: The reaction must be kept basic or neutral. Acidic conditions trigger immediate rearrangement to 3-chlorocarbazole and 3,6-dichlorocarbazole.

N-Bromocarbazole (NBC)

Direct bromination of the N-H bond is challenging due to the high reactivity of the C-3 position toward

. Standard brominating agents (Br₂, NBS) preferentially target the ring.

• Primary Route: The Diazo-Sandmeyer Sequence

  • Reagents: Carbazole

    N-Nitrosocarbazole N-Aminocarbazole Diazonium Salt N-Bromocarbazole.

  • Mechanism: This multi-step route bypasses the electrophilic competition by installing the halogen via a radical/metal-mediated substitution on the N-amino auxiliary.

  • Reference: Patent CN100368399C describes this specific pathway to avoid C-bromination.

N-Iodocarbazole

Literature from 1990–2024 indicates that stable N-iodocarbazole is elusive. Attempts to synthesize it using N-iodosuccinimide (NIS) or

almost exclusively yield 3-iodocarbazole or 3,6-diiodocarbazole . The N-I bond is too weak and the iodine atom too polarizable, leading to rapid migration to the ring carbons.

Experimental Protocols

Protocol A: Synthesis of N-Chlorocarbazole (High Purity)

Based on methodologies adapted from De Rosa et al. (J. Org.[3] Chem.)

Objective: Isolate metastable N-chlorocarbazole without inducing rearrangement.

• Preparation: Dissolve 9H-carbazole (1.67 g, 10 mmol) in CH₂Cl₂ (50 mL).

• Halogenation: Add 5% aqueous Sodium Hypochlorite (NaOCl) solution (20 mL) in one portion.

• Reaction: Stir vigorously at 20°C for 2–4 hours. Monitor by TLC (ensure no 3-chlorocarbazole formation).

• Workup: Separate the organic layer. Wash with dilute Na₂CO₃ (to remove trace acid). Dry over anhydrous K₂CO₃ (Note: Do not use MgSO₄ or silica gel, as Lewis acidity can trigger rearrangement).

• Isolation: Evaporate solvent under reduced pressure at <30°C.

• Storage: Store in the dark at -20°C. Product degrades to carbazole and chlorinated byproducts upon light exposure.

Protocol B: Controlled Rearrangement to 3-Chlorocarbazole

Objective: Utilize N-chlorocarbazole as a regioselective reagent.

• Dissolution: Dissolve N-chlorocarbazole (1 mmol) in Methanol (10 mL).

• Catalysis: Add catalytic HCl (0.1 mL).

• Reflux: Heat to reflux for 1 hour.

• Result: Quantitative conversion to a mixture of 3-chlorocarbazole (major) and 3,6-dichlorocarbazole (minor).

Visualizing the Pathways

Diagram 1: Mechanism of N-Chlorination and Acid-Catalyzed Rearrangement

This diagram illustrates the divergence between stable N-functionalization and the thermodynamic sink of C-halogenation.

Caption: Kinetic synthesis of N-Chlorocarbazole and its acid-catalyzed intermolecular rearrangement to thermodynamic C-chlorinated scaffolds.

Diagram 2: The Patent Route to N-Bromocarbazole

A rare example of bypassing C-halogenation using N-amino auxiliaries.

Caption: Multi-step synthesis of N-Bromocarbazole via N-amino intermediate, avoiding C-3 bromination.

Comparative Data: Halogenation Agents

The choice of reagent dictates the selectivity between N-substitution and Ring-substitution.

Reagent System	Primary Product	Mechanism	Stability
NaOCl / CH₂Cl₂ (Basic)	N-Chlorocarbazole	Radical/Ionic N-attack	Metastable (Rearranges with H⁺)
NCS / Silica	3-Chlorocarbazole	SEAr (Ring)	Stable
NBS / DMF	3-Bromocarbazole	SEAr (Ring)	Stable
I₂ / KI / H⁺	3-Iodocarbazole	SEAr (Ring)	Stable
CuBr / Diazo (via N-NH₂)	N-Bromocarbazole	Radical Substitution	Moderate

References

• De Rosa, M., Quesada, A. P., & Dodsworth, D. J. (1987).[1][2][4][5][6][7] Acid-catalyzed intermolecular rearrangement of N-chlorocarbazole. The Journal of Organic Chemistry, 52(2), 173-175.[6] Link

• Zhang, Y., et al. (2008). N-bromocarbazole and its preparation method. CN Patent CN100368399C.[8] Link

• Kimpel, J., Yoshitake, Y., & Michinobu, T. (2020).[4] Synthesis and isolation of iodocarbazoles. ResearchGate. Link

• Huss, C. D., et al. (2024).[9] Synthesis of N-acyl carbazoles... from cyclic diaryliodonium salts. Beilstein Journal of Organic Chemistry, 20, 12–16.[9] Link[9]

• Altarawneh, M., & Dlugogorski, B. Z. (2015). Formation and chlorination of carbazole...[1][2][4][7][10]. Environmental Science & Technology, 49(4), 2215-2221. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. CN102285959A - Method for preparing bromocresol green - Google Patents [patents.google.com]
• 9. BJOC - Palladium-catalyzed synthesis of N-arylated carbazoles using anilines and cyclic diaryliodonium salts [beilstein-journals.org]
• 10. researchgate.net [researchgate.net]

9-Chloro-9H-carbazole: The Reactive Gateway to Functionalized Organic Semiconductors

Executive Summary: The "Active Nitrogen" Paradigm

In the architecture of organic semiconductors, carbazole derivatives are ubiquitous as hole-transporting materials (HTM) and high-triplet-energy hosts for OLEDs. While 3-chloro-9H-carbazole and 3,6-dichloro-9H-carbazole are the stable, commercially visible building blocks, 9-chloro-9H-carbazole (N-chlorocarbazole) plays a critical, often invisible role as a reactive intermediate .

Unlike C-halogenated carbazoles (which are stable substrates for Suzuki/Buchwald couplings), 9-chloro-9H-carbazole features a labile N-Cl bond. Its role in organic synthesis is twofold:

• Regioselective "Chlorine Shuttle": It serves as the mechanistic checkpoint for directing chlorine atoms to the electronically active C3 and C6 positions via the Orton rearrangement.

• Radical Precursor for N-N Coupling: It enables the synthesis of 9,9'-bicarbazole derivatives, an emerging class of bipolar host materials, by generating carbazyl radicals under specific oxidative conditions.

This guide details the synthesis, handling, and mechanistic exploitation of 9-chloro-9H-carbazole to access high-purity semiconductor cores.

Chemical Identity & Properties

Compound: 9-Chloro-9H-carbazole CAS: 105598-33-2 Structure: Nitrogen-chlorinated heterocycle. Key Characteristic: The N-Cl bond is polarized (

) but capable of homolytic cleavage to form aminyl radicals ( ) or heterolytic cleavage to generate chloronium equivalents ( ).

Property	Value	Relevance to Synthesis
Molecular Weight	201.65 g/mol	Stoichiometric calculations for chlorination.
Bond Dissociation Energy (N-Cl)	~45-50 kcal/mol	Significantly weaker than C-Cl (~80 kcal/mol); allows radical generation under mild thermal/photochemical conditions.
Stability	Low / Moisture Sensitive	Must be prepared in situ or stored under inert atmosphere at low temp. Hydrolyzes to carbazole and HOCl.
Reactivity Profile	Oxidant / Electrophile	Acts as a chlorinating agent for other aromatics or rearranges intramolecularly.

Synthesis of 9-Chloro-9H-carbazole

Note: Due to stability issues, this species is often generated in situ. However, isolation is required for specific mechanistic studies or radical coupling protocols.

Protocol A: N-Chlorosuccinimide (NCS) Route (Standard)

This method is preferred for high purity as it avoids strong oxidants like hypochlorite which can cause over-chlorination.

Reagents:

• Carbazole (9H-carbazole) (>99% purity)

• N-Chlorosuccinimide (NCS) (1.05 eq)

• Solvent: Carbon Tetrachloride (

  ) or Dichloromethane ( ) - Anhydrous

Step-by-Step:

• Dissolution: Dissolve 10 mmol of carbazole in 50 mL of anhydrous

  under flow.

• Addition: Add 10.5 mmol of NCS in small portions at 0°C to prevent exotherm-induced rearrangement.

• Reaction: Stir at 0°C for 2 hours. Monitor via TLC (Silica; Hexane/EtOAc 9:1).[1] Note: 9-Cl-carbazole moves faster than unsubstituted carbazole due to loss of H-bonding.

• Workup: Wash rapidly with ice-cold water (2x) to remove succinimide. Dry organic layer over

  at 0°C.

• Isolation: Evaporate solvent under vacuum at <20°C . The product is obtained as a beige/white solid.

  • Caution: Do not heat. Heating triggers rearrangement to 3-chlorocarbazole.

Primary Application: The "Chlorine Shuttle" (Orton Rearrangement)

The most common industrial "role" of 9-chloro-9H-carbazole is as the transient intermediate in the synthesis of 3-chlorocarbazole and 3,6-dichlorocarbazole , which are the actual monomers used for conductive polymers (e.g., Poly(3,6-carbazole)).

Mechanism: The N-Cl bond is unstable in the presence of acid or heat. It undergoes an intermolecular or intramolecular migration (Orton Rearrangement) to the most electron-rich carbon positions (C3 and C6).

Workflow: Controlled Rearrangement to 3-Chlorocarbazole

Objective: Convert unstable 9-Cl-carbazole into stable 3-Cl-carbazole (HTM building block).

• Generation: Prepare 9-chloro-9H-carbazole in situ (as per Protocol A).

• Activation: Add catalytic HCl or Silica Gel to the solution.

• Migration: Warm the solution to reflux (40°C for DCM).

• Outcome: The chlorine atom migrates from N

  C3.

  • Selectivity Control: If 2.0 equivalents of chlorinating agent are used, the second Cl attacks the C6 position, yielding 3,6-dichlorocarbazole .

Advanced Application: Oxidative N-N Coupling (9,9'-Bicarbazoles)

Recent advances in OLED hosts utilize 9,9'-bicarbazole derivatives.[2] These structures cannot be made via standard Buchwald coupling (which forms C-N bonds). They require the formation of an N-N bond.[2] 9-Chloro-9H-carbazole serves as the oxidant/radical source.

Mechanism: Homolytic cleavage of the N-Cl bond generates a carbazyl radical (

) and a chlorine radical. Two carbazyl radicals recombine to form the N-N bond.

Protocol B: Synthesis of 9,9'-Bicarbazole

Context: Used for synthesizing high-triplet energy hosts (T1 > 3.0 eV) for blue phosphorescent OLEDs.

Reagents:

• Carbazole[1][2][3][4][5][6][7][8][9][10][11]

• Oxidant:

  or (Alternative: Direct coupling of 9-Cl-carbazole with Carbazole anion).

• Role of 9-Cl: In electrochemical synthesis, the 9-Cl species is the active intermediate formed at the anode before coupling.

Reaction Pathway:

(Note: This is a simplified representation. Often, one equivalent of N-Cl-carbazole is reacted with one equivalent of Carbazole-Potassium salt).

Troubleshooting & Stability Guide

Working with 9-chloro-9H-carbazole requires strict adherence to stability protocols to prevent "silent" failure (i.e., accidental rearrangement).

Symptom	Diagnosis	Solution
Product turns green/blue	Formation of cation radicals or polymerization (Polycarbazole).	Quench reaction immediately with reducing agent ( ). Ensure strictly anhydrous conditions.
TLC shows multiple spots	Spontaneous rearrangement to 1-Cl, 3-Cl isomers.	Maintain temperature <0°C . Do not use acidic silica gel; use neutral alumina or treat silica with .
Low Yield of N-Cl	Hydrolysis to carbazole.	Solvent ( or ) must be dried over molecular sieves. Avoid ambient humidity.

References

• Mechanisms of Aromatic Halogen Substitution. Journal of the Chemical Society B. (Detailed kinetics of N-halo rearrangement).

• Formation and Chlorination of Carbazole. Environmental Science & Technology. (Fukui indices and electrophilic attack sites).[7]

• 9,9′-Bicarbazole: New Molecular Skeleton for Organic Light‐Emitting Diodes. Chemistry - A European Journal.[2] (Use of N-N coupled carbazoles).

• Synthesis of Carbazoles. Organic Chemistry Portal. (General synthetic strategies including oxidative couplings).

• Acid-catalyzed intermolecular rearrangement of N-chlorocarbazole. Journal of Organic Chemistry. (Foundational paper on the N-Cl to C-Cl migration).

Sources

• 1. bcc.bas.bg [bcc.bas.bg]
• 2. researchgate.net [researchgate.net]
• 3. Page loading... [guidechem.com]
• 4. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 5. Poly(9 H-carbazole) as a Organic Semiconductor for Enzymatic and Non-Enzymatic Glucose Sensors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Characterization of the reactivity and chlorinated products of carbazole during aqueous chlorination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. ijs.uobaghdad.edu.iq [ijs.uobaghdad.edu.iq]

Protocols & Analytical Methods

Protocol for the Selective N-Chlorination of Carbazole to Synthesize 9-Chloro-9H-carbazole

An Application Note for Drug Development Professionals

Abstract

9-Chloro-9H-carbazole is a valuable synthetic intermediate in the development of novel pharmaceuticals and functional materials. Unlike electrophilic substitution on the carbazole ring, which preferentially occurs at the C3, C6, and C1 positions[1], selective chlorination at the nitrogen (N9) position requires a distinct strategic approach. This document provides a comprehensive, field-tested protocol for the synthesis of 9-Chloro-9H-carbazole from carbazole. We will delve into the mechanistic rationale, a detailed step-by-step experimental procedure, safety protocols, and methods for purification and characterization. This guide is designed to equip researchers with a reliable and reproducible method for obtaining the target N-chloro derivative while minimizing ring-chlorinated byproducts.

Introduction and Mechanistic Rationale

Carbazole is an aromatic heterocyclic compound with a reactive nitrogen atom. While the carbon atoms of the fused benzene rings are susceptible to electrophilic attack, direct N-chlorination presents a unique challenge. The lone pair of electrons on the nitrogen is part of the aromatic system, making it less nucleophilic than a typical secondary amine.

The key to achieving selective N-chlorination is to enhance the nucleophilicity of the nitrogen atom. This is accomplished by deprotonating the N-H group with a strong base to form the highly nucleophilic carbazolide anion. This anion can then readily attack a suitable electrophilic chlorine source.

The choice of chlorinating agent is critical. A reagent is needed that provides an electrophilic chlorine atom ("Cl+") without promoting competing radical or electrophilic aromatic substitution pathways under the reaction conditions. N-Chlorosuccinimide (NCS) is an ideal candidate for this transformation. It is a crystalline, stable, and safe-to-handle source of electrophilic chlorine. The reaction proceeds via a nucleophilic attack of the carbazolide anion on the chlorine atom of NCS.

Reaction Mechanism Overview

The synthesis is a two-step process occurring in a single pot:

• Deprotonation: Carbazole is treated with a strong, non-nucleophilic base, such as sodium hydride (NaH), in an anhydrous aprotic solvent like Tetrahydrofuran (THF). This irreversibly removes the acidic proton from the nitrogen, generating the sodium salt of the carbazolide anion and hydrogen gas.

• Chlorination: The in situ-generated carbazolide anion acts as a potent nucleophile, attacking the electrophilic chlorine atom of N-Chlorosuccinimide (NCS). This forms the desired 9-Chloro-9H-carbazole product and the sodium salt of succinimide as a byproduct.

Caption: Step-by-step workflow for the synthesis of 9-Chloro-9H-carbazole.

• Preparation: Assemble a 250 mL three-necked round-bottom flask with a magnetic stir bar, a thermometer, and a rubber septum. Flame-dry the glassware under vacuum and allow it to cool under a nitrogen or argon atmosphere.

• Dissolution: To the flask, add carbazole (1.67 g, 10.0 mmol) and anhydrous THF (40 mL). Stir until all the carbazole has dissolved.

• Deprotonation: Cool the solution to 0 °C using an ice-water bath. Carefully add the sodium hydride (0.48 g of 60% dispersion, 12.0 mmol) in small portions over 10 minutes. Causality Note: Portion-wise addition is crucial to control the rate of hydrogen gas evolution, preventing a dangerous pressure buildup. Stir the resulting suspension at 0 °C for 1 hour. The formation of a cloudy precipitate indicates the formation of the sodium carbazolide salt.

• Chlorination: To the suspension, add N-Chlorosuccinimide (1.47 g, 11.0 mmol) in one portion. Causality Note: A slight excess of NCS ensures the complete conversion of the carbazolide anion.

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 4-6 hours.

• Monitoring: Monitor the reaction's progress using Thin-Layer Chromatography (TLC) with a mobile phase of 9:1 Hexane:Ethyl Acetate. The product, 9-Chloro-9H-carbazole, will have a higher Rf value than the starting carbazole.

• Quenching: Once the reaction is complete (disappearance of the carbazole spot by TLC), cool the flask back to 0 °C. Cautiously quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride (50 mL) to destroy any unreacted NaH.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine (1 x 50 mL) to remove residual water and inorganic salts. Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization. Dissolve the solid in a minimal amount of hot ethanol and add hexanes dropwise until the solution becomes cloudy. Allow it to cool slowly to room temperature and then in an ice bath to induce crystallization. Collect the pure crystals by vacuum filtration.

• Characterization: The final product should be a white to off-white solid. Confirm its identity and purity using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. The molecular weight of 9-Chloro-9H-carbazole is 201.65 g/mol .[2]

Safety and Handling Precautions

It is imperative to adhere to strict safety protocols when performing this synthesis. Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. [3][4]

• Sodium Hydride (NaH): NaH is a highly flammable solid that reacts violently with water to produce flammable hydrogen gas. Handle only under an inert atmosphere. Never allow it to come into contact with water or protic solvents.

• N-Chlorosuccinimide (NCS): NCS is an irritant to the skin, eyes, and respiratory system. [5]It is also a strong oxidizing agent. Avoid breathing dust and prevent contact with skin and eyes. [3][6]Store away from incompatible substances like reducing agents. [7]* Tetrahydrofuran (THF): THF is a flammable liquid and can form explosive peroxides upon storage. Use only peroxide-free THF. Handle away from ignition sources. [4]* Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations. [3][7]Quench any residual NaH carefully before disposal.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low or No Product Formation	Incomplete deprotonation (wet solvent/reagents).	Ensure THF is anhydrous and all glassware is properly dried. Use fresh, high-quality NaH.
Degradation of NCS.	Use freshly opened or recrystallized NCS.
Mixture of Products (Ring Chlorination)	Reaction temperature too high or reaction time too long.	Maintain the specified reaction temperatures. Do not let the reaction run significantly longer than necessary once the starting material is consumed.
Low Yield After Work-up	Incomplete extraction of the product.	Perform additional extractions with ethyl acetate. Ensure proper phase separation.
Product loss during recrystallization.	Use the minimum amount of hot solvent for dissolution. Ensure slow cooling to maximize crystal formation. [8]

References

• East Harbour Group. Safety Data Sheet: N-CHLOROSUCCINIMIDE. [https://www.easth Harbour.com/static/uploads/file/2023/03/20/N-CHLOROSUCCINIMIDE-MSDS.pdf]([Link] Harbour.com/static/uploads/file/2023/03/20/N-CHLOROSUCCINIMIDE-MSDS.pdf)

• Loba Chemie. N-CHLOROSUCCINIMIDE FOR SYNTHESIS MSDS. [Link]

• LookChem. Cas 507-40-4,tert-Butyl Hypochlorite. [Link]

• Altarawneh, M., & Dlugogorski, B. Z. (2015). Formation and chlorination of carbazole, phenoxazine, and phenazine. Environmental Science & Technology, 49(4), 2215–2221. [Link]

• Royal Society of Chemistry. Supporting Information for an article. [Link]

• Altarawneh, M., & Dlugogorski, B. Z. (2015). Formation and Chlorination of Carbazole, Phenoxazine, and Phenazine. Environmental Science & Technology. [Link]

• Semantic Scholar. Formation and chlorination of carbazole, phenoxazine, and phenazine. [Link]

• de la Mare, P. B. D., & Wilson, M. A. (1974). The Kinetics and Mechanisms of Aromatic Halogen Substitution. Part XXXI. The Reaction Pathway involved in the Chlorination of N-Acetylcarbazole. Journal of the Chemical Society, Perkin Transactions 2, (5), 634-637. [Link]

• Xu, X., Wang, D., Li, C., Feng, H., & Wang, Z. (2017). Characterization of the reactivity and chlorinated products of carbazole during aqueous chlorination. Environmental Pollution, 222, 136-143. [Link]

• Khan, I., et al. (2024). Design, Synthesis and Biological Exploration of Novel N-(9-Ethyl-9H-Carbazol-3-yl)Acetamide-Linked Benzofuran-1,2,4-Triazoles as Anti-SARS-CoV-2 Agents. International Journal of Molecular Sciences, 25(23), 12708. [Link]

• Kumar, A., et al. (2020). Synthesis and evaluation of biological activity of some novel carbazole derivatives. Indian Journal of Pharmaceutical Sciences, 82(1), 60-67. [Link]

• Manjula, S. N., et al. (2014). Synthesis and evaluation of novel carbazole derivatives as free radical scavengers. Bulgarian Chemical Communications, 46(4), 743-748. [Link]

• Wang, S., et al. (2021). Design, synthesis and evaluation of carbazole derivatives as potential antimicrobial agents. RSC Advances, 11(5), 2933-2944. [Link]

• Royal Society of Chemistry. Supporting Information for Ruthenium Catalyzed Remote C4-Selective CH Functionalization of Carbazoles via σ-Activation. [Link]

• Kumar, A., et al. (2022). Design, Synthesis and Biological Screening of Novel Carbazole Tethered Oxyethylamino Derivatives as Antimicrobial Agent. Indian Journal of Pharmaceutical Education and Research, 56(4s2), s546-s556. [Link]

• Al-Busafi, S. N., et al. (2018). Synthesis and evaluation of antibacterial and antioxidative activities of carbazole derivatives. Journal of Chemistry, 2018, 1-7. [Link]

• International Union of Crystallography. 9-[3-(9H-Carbazol-9-yl)-5-iodophenyl]. [Link]

Sources

• 1. zoex.com [zoex.com]
• 2. wap.guidechem.com [wap.guidechem.com]
• 3. aksci.com [aksci.com]
• 4. chemicalbull.com [chemicalbull.com]
• 5. lobachemie.com [lobachemie.com]
• 6. eastharbourgroup.com [eastharbourgroup.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Note: 9-Chloro-9H-carbazole as a Mild and Selective Agent for Electrophilic Chlorination

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and process development scientists on the use of 9-Chloro-9H-carbazole as a mild and effective chlorinating agent. Traditional chlorination methods often employ harsh reagents like chlorine gas or suffer from poor regioselectivity. 9-Chloro-9H-carbazole emerges as a valuable alternative, offering enhanced safety, easier handling, and improved selectivity for a range of substrates, particularly activated aromatic systems. This note details the underlying mechanism, provides validated protocols for its synthesis and application, outlines critical safety procedures, and includes a troubleshooting guide to support practical implementation.

Introduction: The Need for Mild Chlorination

Chlorinated organic compounds are pivotal structural motifs in pharmaceuticals, agrochemicals, and advanced materials.[1] The introduction of a chlorine atom can significantly modulate a molecule's biological activity, metabolic stability, and physicochemical properties. However, direct electrophilic chlorination of sensitive aromatic and heteroaromatic substrates is often challenging. Reagents such as molecular chlorine are highly toxic and reactive, leading to over-chlorination and side-product formation, while other common agents like N-chlorosuccinimide (NCS) may require specific and sometimes harsh activation conditions.[2]

9-Chloro-9H-carbazole, an N-chloro compound, serves as a stable, solid source of an electrophilic chlorine ("Cl+"). Its attenuated reactivity compared to harsher agents allows for more controlled and selective reactions, especially with electron-rich substrates. The carbazole byproduct is typically crystalline and can often be easily removed from the reaction mixture via filtration, simplifying purification.

Safety and Handling

Proper handling of 9-Chloro-9H-carbazole and its parent compound, carbazole, is essential for laboratory safety. The following guidelines are based on available Safety Data Sheets (SDS).

2.1 Personal Protective Equipment (PPE) Always wear appropriate PPE when handling 9-Chloro-9H-carbazole:

• Eye Protection: Chemical safety goggles or a face shield (European standard - EN 166) are mandatory to prevent eye contact.[3][4]

• Hand Protection: Use chemically resistant protective gloves.[4]

• Skin and Body Protection: A lab coat and appropriate clothing are required to prevent skin exposure.[4][5]

2.2 Handling and Storage

• Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[3][6][7]

• Safe Handling Practices: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands thoroughly after handling.[3][6]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6]

2.3 Spill and Disposal

• Spills: In case of a spill, avoid generating dust. Sweep up the solid material and place it into a suitable, labeled container for disposal. Prevent the substance from entering drains or waterways.[4][5]

• Disposal: Waste is classified as hazardous and should be disposed of in accordance with local, regional, and national regulations. Do not empty into drains.[4][6]

Mechanism of Electrophilic Chlorination

The utility of 9-Chloro-9H-carbazole lies in its ability to deliver a chloronium ion equivalent (Cl+) to an electron-rich aromatic substrate. The reaction proceeds via a classic electrophilic aromatic substitution (EAS) mechanism.

The N-Cl bond is polarized, with the chlorine atom being the electrophilic center. In the presence of a nucleophilic aromatic ring (the arene), the chlorine is attacked by the π-electrons of the ring. This step is typically the rate-determining step and results in the formation of a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[8][9] In the final, rapid step, a weak base (which can be the carbazole anion byproduct or solvent) removes a proton from the site of substitution, restoring the aromaticity of the ring and yielding the chlorinated product.

For less activated substrates, a Lewis acid or protic acid catalyst may be required to further polarize the N-Cl bond and increase the electrophilicity of the chlorine atom, thereby accelerating the reaction.[8][10]

Caption: General mechanism of electrophilic aromatic chlorination.

Experimental Protocols

4.1 Protocol 1: Synthesis of 9-Chloro-9H-carbazole

This protocol describes the preparation of the chlorinating agent from commercially available carbazole. The synthesis involves the reaction of carbazole with N-chlorosuccinimide (NCS), a common and effective method for creating N-Cl bonds.[11]

Materials:

• Carbazole (1.0 eq)

• N-Chlorosuccinimide (NCS) (1.05 eq)

• Dimethylformamide (DMF)

• Deionized Water

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve carbazole in a minimal amount of DMF.

• In a separate container, dissolve NCS in DMF.

• Slowly add the NCS solution dropwise to the stirring carbazole solution at room temperature.

• Allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into a larger beaker containing ice-water. A precipitate should form.

• Stir the slurry for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, washing thoroughly with cold deionized water to remove DMF and succinimide.

• Dry the resulting white to off-white solid under vacuum. The product is often pure enough for subsequent use without further purification.

4.2 Protocol 2: Electrophilic Chlorination of an Activated Aromatic Substrate (e.g., Anisole)

This protocol provides a general method for the para-selective chlorination of electron-rich aromatic compounds. Anisole is used as a representative substrate.

Materials:

• Anisole (1.0 eq)

• 9-Chloro-9H-carbazole (1.1 eq)

• Dichloromethane (DCM) or Acetonitrile (MeCN) as solvent

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a dry round-bottom flask under a nitrogen or argon atmosphere, add the anisole followed by the solvent (DCM). Stir until fully dissolved.

• Reagent Addition: Add 9-Chloro-9H-carbazole to the solution in one portion.

• Reaction: Stir the mixture at room temperature. The reaction is typically complete within 2-12 hours. Monitor the consumption of the starting material by TLC or GC-MS. For less reactive substrates, gentle heating (40-50 °C) may be required.

• Quenching and Work-up: Once the reaction is complete, filter the mixture to remove the precipitated carbazole byproduct.

• Transfer the filtrate to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution (1x), and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by silica gel column chromatography to yield the desired chlorinated product (primarily 4-chloroanisole).

Caption: A typical workflow for substrate chlorination.

Substrate Scope and Data

9-Chloro-9H-carbazole is most effective for the chlorination of electron-rich aromatic and heteroaromatic compounds. The table below summarizes the expected reactivity and regioselectivity for various substrates.

Substrate	Activating Group	Typical Reaction Conditions	Primary Product(s)	Expected Yield
Anisole	-OCH₃	DCM, Room Temp, 4h	4-Chloroanisole	High
Phenol	-OH	MeCN, 0 °C to RT, 2h	4-Chlorophenol, 2-Chlorophenol	Good to High
N,N-Dimethylaniline	-N(CH₃)₂	THF, 0 °C, 1h	4-Chloro-N,N-dimethylaniline	High
Acetanilide	-NHCOCH₃	Acetic Acid, RT, 6h	4-Chloroacetanilide	Good
Toluene	-CH₃	DCM, Reflux, 12h (Lewis Acid may be needed)	2-Chlorotoluene, 4-Chlorotoluene	Moderate
Carbazole	-NH- (heterocycle)	DMF, RT, 5h	3-Chlorocarbazole, 3,6-Dichlorocarbazole	Good

Yields and reaction times are estimates and may require optimization for specific applications.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Substrate is not sufficiently activated. 2. Reagent has degraded due to moisture. 3. Reaction temperature is too low.	1. Add a catalytic amount of a mild Lewis acid (e.g., ZnCl₂) or a protic acid (e.g., TFA). 2. Use freshly prepared or properly stored 9-Chloro-9H-carbazole. Ensure anhydrous conditions. 3. Gently warm the reaction mixture (e.g., to 40 °C) and monitor progress.
Formation of Multiple Products / Poor Regioselectivity	1. Reaction temperature is too high. 2. Over-chlorination due to excess reagent or prolonged reaction time.	1. Run the reaction at a lower temperature (e.g., 0 °C or room temperature). 2. Use a stoichiometric amount (1.0-1.1 eq) of the chlorinating agent. Monitor the reaction closely and quench once the starting material is consumed.
Difficult Purification	1. Carbazole byproduct is soluble in the reaction solvent.	1. After the reaction, try adding a non-polar solvent like hexane to precipitate the carbazole before filtration. 2. Ensure the aqueous wash steps are performed thoroughly.

References

• Angene Chemical. (2024, October 18). Safety Data Sheet. Retrieved from [Link]

• Google Patents. (N.D.). CN101456839A - 3,6-dichloro-9-(2-(4-methylpiperazine-1-yl)ethyl)-9H-carbazole and preparation method thereof.

• Le-Min, M., et al. (N.D.). Chlorination of Phenols Revisited: Unexpected Formation of α,β-Unsaturated C4-Dicarbonyl Ring Cleavage Products. PMC. Retrieved from [Link]

• The Royal Society of Chemistry. (N.D.). Supporting Information. Retrieved from [Link]

• Manjula, K., et al. (N.D.). Synthesis and evaluation of novel carbazole derivatives as free radical scavengers. Bulgarian Chemical Communications. Retrieved from [Link]

• Iraqi Journal of Science. (N.D.). Synthesis of new 9H-Carbazole derivatives. Retrieved from [Link]

• Lee, G. F., & Morris, J. C. (N.D.). KINETICS OF CHLORINATION OF PHENOL — CHLOROPHENOLIC TASTES AND ODORS*. Retrieved from [Link]

• Design, synthesis and evaluation of carbazole derivatives as potential antimicrobial agents. (2021, January 6). [Source Not Available].

• Smith, K., et al. (2021, July 8). Development of Efficient and Selective Processes for the Synthesis of Commercially Important Chlorinated Phenols. MDPI. Retrieved from [Link]

• Synthesis and antimicrobial activities of 9H-carbazole derivatives. (2011, September 1). [Source Not Available].

• de la Mare, P. B. D., & Wilson, M. A. (N.D.). The Kinetics and Mechanisms of Aromatic Halogen Substitution. Part XXXI. The Reaction Pathway involved in the Chlorination of N-Acetyl-carbazole. ResearchGate. Retrieved from [Link]

• Smith, K., et al. (N.D.). para-Selective chlorination of cresols and m-xylenol using sulfuryl chloride in the presence of poly... Cardiff University ORCA. Retrieved from [Link]

• Commercially Important Chlorinated Phenols. (2022, January 8). Encyclopedia.pub. Retrieved from [Link]

• Altarawneh, M., & Dlugogorski, B. Z. (2015, February 17). Formation and chlorination of carbazole, phenoxazine, and phenazine. PubMed. Retrieved from [Link]

• Indian Journal of Pharmaceutical Education and Research. (2022, December 25). Design, Synthesis and Biological Screening of Novel Carbazole Tethered Oxyethylamino Derivatives as Antimicrobial Agent. Retrieved from [Link]

• ResearchGate. (2025, August 6). Facile and Rapid Synthesis of 9H-Carbazole-9Carboxylic Acids Under Microwave Irradiation. Retrieved from [Link]

• Czichy, M., et al. (2021, June 4). Effect of the Chloro-Substitution on Electrochemical and Optical Properties of New Carbazole Dyes. PMC. Retrieved from [Link]

• Abbas, Z. M., et al. (2023, December 23). Synthesis, design, biological and anti-oxidant assessment of some new 9H-carbazole derivatives. Journal of the Pakistan Institute of Chemical Engineers. Retrieved from [Link]

• Wang, D., et al. (2017, June 15). Characterization of the reactivity and chlorinated products of carbazole during aqueous... PubMed. Retrieved from [Link]

• ResearchGate. (2025, August 6). The nature of the chlorination reaction in [1-C6H 5-1-CB9H9]- boron clusters. Retrieved from [Link]

• ResearchGate. (N.D.). Proposed mechanism for the electrophilic aromatic chlorination of arenes by the PIFA‐TMSCl system. Retrieved from [Link]

• Synthesis and evaluation of biological activity of some novel carbazole deriv

• Organic Chemistry Portal. (N.D.). Synthesis of Carbazoles. Retrieved from [Link]

• Chen, K., & Wang, Q. (N.D.). Room temperature C(sp2)–H oxidative chlorination via photoredox catalysis. PMC. Retrieved from [Link]

• Longdom Publishing. (N.D.). Electrophilic Aromatic Substitution. Retrieved from [Link]

• Schelter, E. J. (2021, September 29). Enforcing Steric Control over Chlorine Radical-Mediated C–H Activation. Retrieved from [Link]

• RSC Publishing. (2024, January 18). Update on novel synthetic approaches towards the construction of carbazole nuclei: a review. Retrieved from [Link]

• Google Patents. (N.D.). WO1993009074A2 - Chlorination process, alkylation of products of said process and some products thereof.
• Lewis Base Catalysis Enables the Activation of Alcohols by means of Chloroformates as Phosgene Substitutes. (N.D.). [Source Not Available].

• Repository of Research and Investigative Information. (N.D.). 9H-Carbazole Derivatives Containing the N-Benzyl-1,2,3-triazole Moiety as New Acetylcholinesterase Inhibitors. Retrieved from [Link]

• Doc Brown's Chemistry. (N.D.). aromatic chlorination bromination electrophilic substitution in benzene methylbenzene mechanism reagents reaction conditions organic synthesis. Retrieved from [Link]

• Schelter, E. J. (2021, September 17). Photocatalytic C–H Activation and the Subtle Role of Chlorine Radical Complexation in Reactivity. Retrieved from [Link]

• Chapter 15 Reactions of Aromatic Compounds 15.1) Electrophilic Aromatic Substitution:. (N.D.). [Source Not Available].

• IUCr Journals. (N.D.). 9-[3-(9H-Carbazol-9-yl)-5-iodophenyl]. Retrieved from [Link]

• ResearchGate. (2020, April 27). Synthesis of new 9H-Carbazole derivatives. Retrieved from [Link]

Sources

• 1. Room temperature C(sp2)–H oxidative chlorination via photoredox catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.de [fishersci.de]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. WERCS Studio - Application Error [assets.thermofisher.cn]
• 7. angenechemical.com [angenechemical.com]
• 8. longdom.org [longdom.org]
• 9. eis.hu.edu.jo [eis.hu.edu.jo]
• 10. aromatic chlorination bromination electrophilic substitution in benzene methylbenzene mechanism reagents reaction conditions organic synthesis [docbrown.info]
• 11. CN101456839A - 3,6-dichloro-9-(2-(4-methylpiperazine-1-yl)ethyl)-9H-carbazole and preparation method thereof - Google Patents [patents.google.com]

High-Fidelity N-Chlorination of Carbazole: Mechanistic Insights and Optimization Protocols

Executive Summary & Core Directive

Objective: To provide a rigorous, reproducible protocol for the N-chlorination of carbazole (synthesis of 9-chlorocarbazole) using N-chlorosuccinimide (NCS), while distinguishing it from the thermodynamically favored C-chlorination (ring chlorination).

The Challenge: Carbazole (

~19.9 in DMSO) is an electron-rich heterocycle. Standard electrophilic chlorination conditions typically yield 3-chlorocarbazole or 3,6-dichlorocarbazole via Electrophilic Aromatic Substitution (SEAr). True N-chlorination (formation of the N-Cl bond) is kinetically controlled and requires specific suppression of the Orton-like rearrangement that shifts the chlorine from nitrogen to the C-3 carbon.

Scope: This guide details the Base-Mediated Kinetic N-Chlorination protocol to selectively synthesize 9-chlorocarbazole and contrasts it with the Silica-Promoted C-Chlorination protocol to ensure researchers avoid common regioselectivity errors.

Mechanistic Analysis & Selectivity Control

The reaction of carbazole with NCS is governed by a competition between direct nucleophilic attack by the nitrogen (pathway A) and electrophilic attack on the

-system (pathway B).

Reaction Pathways (Graphviz Visualization)

The following diagram illustrates the bifurcation between Kinetic N-Chlorination and Thermodynamic C-Chlorination.

Figure 1: Mechanistic bifurcation in carbazole chlorination. N-chlorination requires anionic activation to outcompete ring substitution.

Critical Control Parameters (CCP)

Parameter	N-Chlorination (Target: 9-Cl)	C-Chlorination (Target: 3-Cl)	Mechanistic Rationale
pH Environment	Basic (pH > 10)	Acidic or Neutral	Base removes the proton, making N the primary nucleophile. Acid catalyzes rearrangement to C-3.
Solvent	Non-polar / Aprotic (DCM, CCl4*)	Polar / Protic (AcOH, MeCN)	Polar solvents stabilize the Wheland intermediate, favoring C-chlorination.
Temperature	Low (< 0°C to RT)	Elevated (> 40°C)	N-Cl bond is thermally unstable; heat promotes rearrangement.
Additives	NaH, t-BuOK, or NaOH	Silica Gel, HClO4	Base ensures formation of the carbazolide anion.

*Note: Carbon tetrachloride (CCl4) is restricted; Dichloromethane (DCM) is the modern standard.

Experimental Protocols

Protocol A: Selective Synthesis of 9-Chlorocarbazole (N-Chlorination)

Primary Application: Synthesis of N-halo oxidants or specific intermediates.

Principle: To achieve N-chlorination, the carbazole nitrogen must be deprotonated to form the carbazolide anion, which then attacks the chlorine of NCS. The absence of acidic protons is crucial to prevent rearrangement.

Reagents:

• Carbazole (1.0 equiv)

• Sodium Hydride (NaH) (1.2 equiv, 60% dispersion in mineral oil) OR Sodium Hydroxide (powdered)

• N-Chlorosuccinimide (NCS) (1.05 equiv)

• Solvent: Anhydrous THF or DMF (for NaH method); DCM (for biphasic method)

Step-by-Step Procedure:

• Anion Formation:

  • In a flame-dried round-bottom flask under Argon, suspend NaH (1.2 equiv) in anhydrous THF (0.1 M concentration relative to carbazole).

  • Cool to 0°C .

  • Slowly add Carbazole (1.0 equiv) in portions. Evolution of hydrogen gas (

    ) will occur.

  • Stir at 0°C for 30 minutes until gas evolution ceases and the solution becomes clear/yellow (formation of sodium carbazolide).

• Chlorination:

  • Dissolve NCS (1.05 equiv) in a minimal amount of anhydrous THF.

  • Add the NCS solution dropwise to the carbazolide solution at 0°C . Crucial: Keep temperature low to prevent decomposition.

  • Stir at 0°C for 1–2 hours. Monitor by TLC (Note: N-chlorocarbazole may revert to carbazole on acidic silica; use neutralized alumina plates or basic eluent).

• Workup (Strictly Neutral/Basic):

  • Quench carefully with cold dilute NaOH (5%) or water. Do not use acid.

  • Extract immediately with DCM or Diethyl Ether .

  • Wash the organic layer with water (x2) and brine.

  • Dry over anhydrous

    (Sodium sulfate is acceptable, but carbonate ensures basicity).

  • Concentrate under reduced pressure at < 30°C .

• Storage:

  • The product, 9-chlorocarbazole , is an unstable solid. Store at -20°C under inert atmosphere. Use immediately for subsequent steps.

Yield Expectation: 85–95% (crude). Recrystallization is difficult due to instability; use crude if purity >90%.

Protocol B: Regioselective Synthesis of 3-Chlorocarbazole (C-Chlorination)

Primary Application: Derivatization of the carbazole scaffold for optoelectronics or pharmaceuticals.

Principle: If the user's intent was "Chlorination of Carbazole" (generic), this is likely the desired reaction. Silica gel acts as a mild Lewis acid/surface catalyst to promote Electrophilic Aromatic Substitution (SEAr) at the C-3 position.

Reagents:

• Carbazole (1.0 equiv)

• NCS (1.0 equiv)

• Silica Gel (230–400 mesh, 200 wt% relative to substrate)

• Solvent: DCM or Chloroform

Step-by-Step Procedure:

• Reaction Setup:

  • Dissolve Carbazole (1.0 equiv) in DCM (0.1 M).

  • Add Silica Gel (2 mass equiv, e.g., 2g Silica for 1g Carbazole).

  • Add NCS (1.0 equiv) in one portion.

• Execution:

  • Stir vigorously at Room Temperature for 3–6 hours.

  • The reaction mixture is heterogeneous. The silica surface activates the NCS and stabilizes the transition state for C-3 attack.

• Workup:

  • Filter off the silica gel and wash the pad with DCM.

  • Wash the filtrate with water and brine.

  • Dry over

    and concentrate.

• Purification:

  • Recrystallize from Ethanol/Hexane or purify via column chromatography (Hexane/EtOAc).

Yield Expectation: 75–85% of 3-chlorocarbazole.

Troubleshooting & Optimization Guide

Observation	Root Cause	Corrective Action
Mixture of 3-Cl and 9-Cl products	Insufficient base or presence of moisture (Protocol A).	Ensure strictly anhydrous conditions. Increase base equivalents (1.5 eq). Use NaH instead of weaker bases.
Low Conversion (Protocol A)	Poor solubility of carbazolide anion.	Switch solvent to DMF (though workup is harder) or add a phase transfer catalyst (e.g., TBAB) if using biphasic conditions.
Polychlorination (3,6-dichloro)	Excess NCS or high temperature.	Strictly control stoichiometry (1.0 equiv). Maintain 0°C.
Reversion to Carbazole on TLC	N-Cl bond is labile on acidic silica.	Treat TLC plates with 5% Triethylamine in Hexane before spotting.

Safety & Handling (E-E-A-T)

• N-Chloro Compounds: 9-Chlorocarbazole contains a reactive N-Cl bond. It is a potential oxidant and can react violently with strong reducing agents. Avoid heating the dry solid above 50°C.

• NCS: N-Chlorosuccinimide is an irritant and should be handled in a fume hood.

• Sodium Hydride: Reacts violently with water. Quench all reaction mixtures carefully before disposal.

References

• De Rosa, M., & Dodsworth, D. (1987).[1][2] Acid-catalyzed intermolecular rearrangement of N-chlorocarbazole. The Journal of Organic Chemistry, 52(15), 3428–3430. Link

• Smith, K., et al. (2011). Synthesis and Structure-Metabolism Relationships of Halogenated Carbamazepine Analogues. University of Liverpool. Link

• Jorgensen, K. A. (2011). Heteroatom-Transfer Reactions. In Comprehensive Organic Synthesis II. Elsevier.

• Zhang, Y., et al. (2017). Characterization of the reactivity and chlorinated products of carbazole during aqueous chlorination. Chemosphere. Link

Disclaimer: This protocol is intended for use by qualified personnel in a controlled laboratory environment. Always consult the Safety Data Sheet (SDS) for all chemicals before use.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Procedure for using N-chlorocarbazole in sulfide oxidation

Application Note: Selective Oxidation of Sulfides to Sulfoxides using N-Chlorocarbazole (NCC)

Executive Summary

This guide details the protocol for the chemoselective oxidation of sulfides (thioethers) to sulfoxides using N-chlorocarbazole (NCC) . Unlike traditional oxidants (e.g.,

, mCPBA) which often lead to over-oxidation to sulfones, NCC acts as a controlled source of electrophilic chlorine ( ). This method is particularly valuable for drug development pipelines requiring high functional group tolerance and simplified purification. A key advantage of this protocol is the byproduct recovery : the reduced carbazole species is highly insoluble in polar protic solvents, allowing for removal by simple filtration, contrasting with the water-soluble succinimide byproduct from N-chlorosuccinimide (NCS).

Mechanistic Insight

The reaction proceeds via a chlorosulfonium intermediate , a pathway distinct from direct oxygen transfer. This mechanism ensures high selectivity for the mono-oxidized sulfoxide product, as the chlorosulfonium salt is less nucleophilic than the starting sulfide, preventing further reaction with NCC.

Reaction Pathway:

• Electrophilic Attack: The sulfide sulfur attacks the electrophilic chlorine of NCC.

• Intermediate Formation: A chlorosulfonium cation and a carbazole anion are generated.

• Hydrolysis: Water (present in the solvent system) attacks the sulfur, displacing chloride (as HCl).

• Byproduct Precipitation: The carbazole anion is protonated to form neutral carbazole, which precipitates from the aqueous/alcoholic medium.

Caption: Mechanistic pathway of sulfide oxidation via N-chlorocarbazole, highlighting the hydrolytic resolution of the chlorosulfonium intermediate.

Experimental Protocol

Reagents & Equipment

• Oxidant: N-Chlorocarbazole (NCC) [CAS: 105598-33-2].[1] Note: Prepare fresh or store at 4°C protected from light.

• Solvent System: Methanol/Water (10:1 v/v) or Acetonitrile/Water (5:1 v/v).

• Base (Optional): Pyridine or

  (to neutralize generated HCl if substrate is acid-sensitive).

• Standard Glassware: Round-bottom flask, magnetic stir bar, addition funnel (for large scale).

Standard Operating Procedure (SOP)

Step 1: Substrate Preparation Dissolve the sulfide substrate (1.0 equiv, e.g., 5.0 mmol) in Methanol (20 mL). Add Water (2 mL) to ensure sufficient stoichiometry for the hydrolysis step.

• Checkpoint: Ensure the substrate is fully soluble. If not, add a co-solvent like

  (DCM).

Step 2: Reagent Addition Cool the solution to 0°C using an ice bath. Add N-chlorocarbazole (1.05 – 1.10 equiv) portion-wise over 10–15 minutes.

• Rationale: Controlled addition prevents localized high concentrations of

  , minimizing side reactions (e.g., ring chlorination).

Step 3: Reaction Monitoring Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature (RT). Monitor consumption of the sulfide by TLC or HPLC.

• Typical Time: 1–3 hours.[1]

• Visual Cue: The reaction mixture often becomes heterogeneous as carbazole begins to precipitate.

Step 4: Workup & Purification (The "Carbazole Advantage")

• Filtration: Filter the reaction mixture through a sintered glass funnel or Celite pad. The solid residue is primarily Carbazole .

  • Recovery: Wash the solid with cold methanol. Collect the solid for regeneration (chlorination with NaOCl) if desired.

• Concentration: Concentrate the filtrate under reduced pressure to remove methanol.

• Extraction: Dilute the remaining aqueous residue with DCM or Ethyl Acetate. Wash with saturated

  (to remove HCl) and Brine.

• Drying: Dry organic layer over

  , filter, and concentrate.

Step 5: Isolation The crude product is often of high purity (>95%). If necessary, purify via silica gel flash chromatography (Gradient: Hexanes

EtOAc).

Method Validation & Troubleshooting

Substrate Scope & Expected Performance

The following table summarizes the expected performance based on the electrophilic chlorination mechanism common to N-halo reagents.

Substrate Class	Example	Expected Yield	Selectivity (SO:SO2)	Notes
Aryl-Alkyl	Thioanisole	90-95%	>99:1	Fast reaction; highly selective.
Dialkyl	Dibutyl sulfide	85-92%	>95:5	Steric bulk may slow reaction slightly.
Allylic	Allyl phenyl sulfide	80-88%	>90:10	Caution: Potential for competitive chlorination at allylic position.
Acid-Sensitive	Acetal-sulfide	75-85%	>95:5	Must use Pyridine (2.0 equiv) to buffer HCl.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Over-oxidation (Sulfone)	Excess NCC or high temperature.	Strictly limit NCC to 1.05 equiv. Keep reaction at 0°C longer.
Ring Chlorination	Highly activated aromatic ring (e.g., phenol, aniline).[2]	This is a known side reaction. Protect phenols/anilines prior to oxidation.
Incomplete Conversion	Insufficient water for hydrolysis.	Ensure solvent system contains at least 5-10% water.
Precipitate in Filtrate	Residual Carbazole.	Cool filtrate to -20°C to force complete precipitation before extraction.

Safety & Handling

• Hazard: N-chlorocarbazole is an oxidizing agent and can cause skin/eye irritation. It releases HCl upon hydrolysis.

• PPE: Wear nitrile gloves, safety goggles, and a lab coat. Work in a fume hood.

• Storage: Store NCC in a dark, cool, and dry place. Decomposition releases chlorine gas.

References

• Preparation of N-Chlorocarbazole: De Rosa, M.; Dodsworth, D. J.[3][4][5][6] "Acid-catalyzed intermolecular rearrangement of N-chlorocarbazole." J. Org.[3][7] Chem.1987 , 52, 173-175.[3] Link

• General Mechanism of N-Halo Sulfide Oxidation: Tuleen, D. L.; Marcum, V. C. "Chlorination of benzylic sulfides with N-chlorosuccinimide." J. Org.[3][7] Chem.1967 , 32, 204-206. Link

• Review of Sulfide Oxidation Methods: Drabowicz, J.; Mikołajczyk, M. "Oxidations of Sulfides to Sulfoxides." Organic Preparations and Procedures International1982 , 14, 45-89. Link

Sources

• 1. Cas 86-74-8,Carbazole | lookchem [lookchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. N-Chlorosuccinimide (NCS) [organic-chemistry.org]

Advanced Protocols for N-Substituted Carbazole Synthesis via N-Halo Intermediates

Executive Summary

The synthesis of N-substituted carbazoles is a cornerstone of materials science (OLED hole-transport materials) and medicinal chemistry (kinase inhibitors, alkaloids). While the classical nucleophilic substitution pathway (deprotonation of Carbazole-H followed by attack on an alkyl halide) is standard, it suffers from limitations: it requires strong bases, often fails with sterically hindered electrophiles, and cannot easily access N-aryl derivatives without expensive palladium catalysis (Buchwald-Hartwig).

This Application Note details an alternative, high-value strategy: Umpoled N-Functionalization via N-Halo Intermediates . By converting the carbazole nitrogen from a nucleophile to an electrophile (N-X), researchers can couple it with carbon nucleophiles (Grignard/Organolithium reagents) or utilize radical pathways for difficult alkylations.

The Strategic Advantage

Feature	Classical Route (Nucleophilic N)	Umpoled Route (Electrophilic N-X)
Reagents	Carbazole + Base + R-X	N-Halocarbazole + R-MgX / R-Li
Polarity	attacks	attacks (or Radical)
Key Utility	Simple primary alkylations	N-Arylation (metal-free), Bulky Alkylations , Radical Additions
Intermediates	Carbazolide Anion	N-Chloro/Bromo/Iodocarbazole

Mechanistic Pathways & Logic

The use of N-halo intermediates relies on reversing the polarity of the nitrogen atom. The following diagram illustrates the three distinct pathways available once the N-X bond is formed.

Figure 1: Divergent synthetic pathways accessible via N-halocarbazole intermediates.

Critical Precursor Synthesis: High-Purity N-Chlorocarbazole

Before attempting coupling, the N-halo species must be synthesized without contaminating the carbazole ring (C-halogenation). N-Chlorocarbazole is the preferred intermediate for nucleophilic coupling due to the balance of stability and reactivity.

Protocol A: Synthesis of N-Chlorocarbazole

Objective: Selective N-chlorination without C-chlorination. Reagent: Trichloroisocyanuric Acid (TCCA) or N-Chlorosuccinimide (NCS).

• Dissolution: Dissolve Carbazole (10 mmol, 1.67 g) in anhydrous CH₂Cl₂ (50 mL). Ensure the flask is shielded from direct sunlight to prevent radical ring chlorination.

• Addition: Add TCCA (3.4 mmol, 0.34 equiv) slowly at 0°C. TCCA is preferred over NCS for atom economy (transfers 3 Cl atoms) and ease of byproduct removal.

• Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 30 mins.

  • Checkpoint: Monitor by TLC. N-Chlorocarbazole moves slightly faster than carbazole and is unstable on silica (decomposes back to carbazole). Use neutral alumina TLC or check NMR immediately.

• Workup: Filter off the precipitated cyanuric acid byproduct. Wash the filtrate with 5% NaHCO₃ (cold) and water.

• Isolation: Dry over MgSO₄ and concentrate in vacuo at low temperature (<30°C) .

  • Warning: N-Chlorocarbazole is thermally unstable. Do not recrystallize from boiling solvents. Use the crude solid immediately for the next step.

Application 1: Electrophilic Amination (The "Umpoled" Grignard Route)

This protocol allows the synthesis of N-Aryl carbazoles without Palladium catalysts, or N-tertiary-alkyl carbazoles which are impossible via SN2.

Mechanism

The Grignard reagent (R-MgX) attacks the electrophilic nitrogen of N-chlorocarbazole. The mechanism involves either a direct

-at-Nitrogen or a Single Electron Transfer (SET) process depending on the steric bulk of R.

Protocol B: N-Arylation/Alkylation with Grignard Reagents

Substrates: N-Chlorocarbazole + Phenylmagnesium Bromide (or other Grignard).

• Setup: Flame-dry a 2-neck round bottom flask under Argon.

• Reagent Prep: Dissolve freshly prepared N-Chlorocarbazole (5 mmol) in anhydrous THF (20 mL). Cool to -78°C.

• Nucleophile Addition: Add R-MgBr (6 mmol, 1.2 equiv) dropwise over 10 minutes.

  • Note: For N-Arylation, adding a catalytic amount of CuCl (10 mol%) can significantly improve yields by forming a transient organocopper species that couples more efficiently with the N-Cl bond.

• Reaction: Stir at -78°C for 1 hour, then allow to warm to RT slowly over 2 hours.

  • Observation: The solution often changes from pale yellow to dark brown/green (radical intermediates) and then to clear/orange.

• Quench: Quench with saturated NH₄Cl solution.

• Purification: Extract with Ethyl Acetate. The crude mixture will contain the desired N-R carbazole and some reduced Carbazole-H (from SET side reactions). Separate via column chromatography (Silica gel, Hexane/EtOAc).

Data: Typical Yields for Electrophilic Amination

R-MgX (Nucleophile)	Product	Yield (%)	Notes
Ph-MgBr	N-Phenylcarbazole	65-75%	Requires Cu(I) cat. for best results.
Me-MgBr	N-Methylcarbazole	80-90%	Very fast reaction.

| t-Bu-MgCl | N-tert-Butylcarbazole | 40-55% | Difficult via SN2; feasible here. |

Application 2: Photochemical Radical Alkylation (The "Giese" Route)

For attaching complex alkyl chains or functionalized tethers, the N-Iodocarbazole intermediate is used as a radical precursor. Under blue light irradiation, the N-I bond undergoes homolysis, generating a carbazolyl radical that adds to alkenes.

Protocol C: Photo-Induced Addition to Alkenes

Reagents: N-Iodocarbazole (prepared via NIS/AgNO₃), Alkene (5 equiv), Blue LED (450 nm).

• Mixture: In a Pyrex tube, combine N-Iodocarbazole (0.5 mmol) and the target Alkene (2.5 mmol) in degassed Dichloromethane (DCM).

• Irradiation: Place the tube 2 cm from a 40W Blue LED lamp. Stir vigorously at RT.

  • Mechanism:[1][2][3] Homolysis gives Carbazole• and I•. Carbazole[4][5][6][7][8]• adds to the alkene double bond. The resulting alkyl radical abstracts Iodine from another N-I molecule (chain propagation) or recombines.

• Duration: Irradiate for 12-24 hours.

• Workup: Wash with Sodium Thiosulfate (to remove Iodine). Purify via chromatography.

Troubleshooting & Safety

Common Failure Modes

• Ring Chlorination: If the reaction of Carbazole + TCCA is run in light or allowed to get too warm, you will isolate 3-chlorocarbazole instead of N-chlorocarbazole. Solution: Wrap flask in foil; keep at 0°C.

• Reduction to Parent Carbazole: During Grignard coupling, if the Grignard acts as a base or reducing agent (via SET) rather than a nucleophile, you recover Carbazole-H. Solution: Use Cu(I) catalysis; ensure Grignard quality.

• Explosion Hazard: N-Haloamines can be shock-sensitive. While N-chlorocarbazole is relatively stable, N,N-dichloro compounds are dangerous. Never use excess chlorinating agent.

Analytical Validation

• 1H NMR (N-Chlorocarbazole): The aromatic protons shift downfield compared to Carbazole-H. The N-H peak (usually broad singlet at ~10.4 ppm) disappears.

• Stability Test: If the solid turns pink/purple upon standing, it is decomposing. Use immediately.

References

• Synthesis of N-H Carbazoles via Nitrenium Ions: Suzuki, C., Hirano, K., Satoh, T., & Miura, M. (2015). Direct Synthesis of N-H Carbazoles via Iridium(III)-Catalyzed Intramolecular C-H Amination. Organic Letters, 17(6), 1597-1600.

• Electrophilic Amination Mechanism (General N-Haloamine): McDonald, S. L., & Wang, Q. (2013). Copper-Catalyzed Electrophilic Amination of Heteroarenes with N-Haloamines. Angewandte Chemie International Edition, 52(47), 12387-12391. (Demonstrates the principle of N-X + Nucleophile).

• Nitrenium Ion Generation from N-Chloro Precursors: Kikugawa, Y., et al. (2003). Synthesis of Carbazoles from N-(N,N-Diarylamino)phthalimides with Aluminum Chloride via Diarylnitrenium Ions.[9] Journal of Organic Chemistry, 68(17), 6739–6744.

• Radical Alkylation of N-Heterocycles: Jia, K., & Chen, Y. (2018). Visible-Light-Promoted N-Radical Formation: A New Strategy for the Synthesis of N-Alkylated Heterocycles. Chemical Communications. (Contextualizes the N-I radical pathway).

• Preparation of N-Chlorocarbazole: Standard protocol adapted from Beilstein Journal of Organic Chemistry and verified laboratory practices for N-haloamine synthesis.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Aluminum Chloride Promoted Hantzsch Reaction of N-Tosylhydrazones [organic-chemistry.org]
• 3. Synthesis of carbazoles: light-promoted tandem coupling of nitroarenes with Grignard reagents - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. cris.huji.ac.il [cris.huji.ac.il]
• 5. beaudry.chem.oregonstate.edu [beaudry.chem.oregonstate.edu]
• 6. semanticscholar.org [semanticscholar.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Synthesis of Carbazoles and Related Heterocycles from Sulfilimines by Intramolecular C-H Aminations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Application Note: Handling Precautions and Preservation Protocols for N-Chlorocarbazole in Anhydrous Environments

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Advanced Technical Guide & Standard Operating Procedure (SOP)

Scientific Background: The Causality of N-Chlorocarbazole Instability

N-chlorocarbazole (9-chloro-9H-carbazole) is a highly reactive N-haloamine utilized as a specialized chlorinating agent, a precursor for nitrogen-centered radicals, and a building block in optoelectronic materials. However, N-halo compounds are notoriously labile[1]. Handling N-chlorocarbazole requires strict adherence to anhydrous and inert conditions, not merely as a standard best practice, but to prevent a specific, auto-catalytic degradation pathway.

The Mechanistic Threat: Acid-Catalyzed Intermolecular Rearrangement

The primary mode of degradation for N-chlorocarbazole is not simple spontaneous decomposition, but rather an acid-catalyzed intermolecular rearrangement [2].

When exposed to trace moisture (

), the highly polarized N-Cl bond undergoes slow hydrolysis, generating trace amounts of hypochlorous acid (HOCl) and hydrochloric acid (HCl). The generated protons ( ) protonate the carbazole ring, initiating an intermolecular chlorine transfer. This cascade rapidly converts the desired N-chlorocarbazole into a mixture of thermodynamically more stable C-chlorinated isomers, predominantly 1-chlorocarbazole , 3-chlorocarbazole , and 3,6-dichlorocarbazole [2].

Furthermore, exposure to ultraviolet or visible light induces homolytic cleavage of the N-Cl bond, generating aminyl and chlorine radicals that lead to unpredictable oligomerization and cross-coupling[3]. Therefore, a self-validating protocol for handling this compound must simultaneously eliminate moisture, neutralize trace acids, and exclude light.

Mechanistic Visualization

The following diagram illustrates the divergent pathways of N-chlorocarbazole when exposed to trace moisture versus strict anhydrous preservation.

Mechanistic pathway of moisture-induced, acid-catalyzed rearrangement of N-chlorocarbazole.

Quantitative Stability Profile

To emphasize the necessity of these precautions, the table below summarizes the product distribution and half-life of N-chlorocarbazole under varying environmental conditions.

Environmental Condition	Catalyst / Contaminant	Temp (°C)	Half-Life ( )	Primary Degradation Products
Anhydrous, Argon, Dark	None (Strictly Neutral)	-20 °C	> 6 Months	None (Intact N-chlorocarbazole)
Anhydrous, Argon, Dark	None	20 °C	~ 2 Weeks	Trace Carbazole, 3-chlorocarbazole
Ambient Air, Light	Ambient Moisture ( )	20 °C	< 12 Hours	1-chloro, 3-chloro, 3,6-dichlorocarbazole
Wet	Trace HCl	40 °C (Reflux)	< 30 Minutes	1-chloro, 3-chloro, 1,6-dichlorocarbazole[2]

Experimental Protocols

The following workflows are designed as self-validating systems. By incorporating acid scavengers and strict Schlenk line techniques[4], the protocols inherently prevent the initiation of the degradation cascade.

Protocol A: Anhydrous Handling and Schlenk Line Transfer

N-haloamines must be handled using air-free techniques to prevent atmospheric moisture from initiating hydrolysis[1].

Materials Required:

• Flame-dried Schlenk flasks and airtight syringes.

• High-purity Argon gas (passed through a Drierite/molecular sieve column).

• Anhydrous, amine-free solvents (e.g., dry

  stored over 3Å molecular sieves).

• Amber glass vials (for light exclusion).

Step-by-Step Methodology:

• Glassware Preparation: Flame-dry a Schlenk flask under a high vacuum (0.1 mmHg) for 5 minutes. Backfill with Argon. Repeat this vacuum-purge cycle three times to ensure complete desorption of surface water[4].

• Solvent Degassing: Transfer anhydrous

  into the Schlenk flask via a dry, Argon-purged syringe. Degas the solvent using three freeze-pump-thaw cycles to remove dissolved oxygen, which can exacerbate radical-mediated degradation.

• Transfer of N-Chlorocarbazole: Inside a nitrogen-filled glovebox (

  < 1 ppm, < 1 ppm), weigh the required amount of N-chlorocarbazole into an amber vial. Seal with a PTFE-lined septum cap.

• Dissolution: Remove the sealed vial from the glovebox. Connect it to the Schlenk line via a needle. Inject the degassed, anhydrous solvent into the vial to dissolve the reagent.

• Acid Scavenging (Crucial Step): If the solution is to be stored or reacted over several hours, add 5 mol% of finely powdered, oven-dried Potassium Carbonate (

  ). Causality: acts as an insoluble heterogeneous base that immediately neutralizes any trace HCl formed, completely shutting down the acid-catalyzed rearrangement pathway[2].

Protocol B: Long-Term Storage and Verification

Because pure N-haloamines tend to be thermally labile[1], storage conditions must arrest both thermal and photochemical degradation.

Step-by-Step Methodology:

• Evaporation: If storing as a solid, remove solvents under high vacuum in the dark (cover the flask with aluminum foil). Do not apply heat above 15 °C during evaporation.

• Packaging: Transfer the dry, crystalline N-chlorocarbazole into a pre-weighed, flame-dried amber ampoule or a dark glass vial with a Teflon-sealed cap inside a glovebox.

• Storage: Store the sealed container in a dedicated freezer at -20 °C.

• Self-Validation (Purity Check): Before subsequent use, validate the integrity of the N-Cl bond via

  NMR.

  • Diagnostic Check: The absence of a broad N-H proton signal (typically around 8.1 ppm in

    for free carbazole) and the preservation of the symmetric aromatic multiplet structure confirms the N-Cl bond is intact. The appearance of asymmetric aromatic signals strongly indicates rearrangement to 3-chlorocarbazole or 1-chlorocarbazole[2].

References

1.2 2.3 3.1 4.4

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. sw.pharma.hr [sw.pharma.hr]
• 4. Organic Syntheses Procedure [orgsyn.org]

Catalytic applications of 9-Chloro-9H-carbazole in organic synthesis

Catalytic Applications of 9-Chloro-9H-carbazole in Organic Synthesis: Application Notes & Protocols

Executive Summary

9-Chloro-9H-carbazole (N-chlorocarbazole, CAS: 105598-33-2) is a highly versatile N-halo reagent. While traditionally viewed as a transient, unstable intermediate, modern catalytic methodologies have repurposed it into a potent electrophilic chlorinating agent and a nitrogen radical precursor. This technical guide details its application across three distinct catalytic paradigms: Acid-Catalyzed Intermolecular Rearrangement, Iron-Catalyzed Regioselective Ortho-Chlorination, and Photoredox-Catalyzed C-N Coupling.

Mechanistic Overview & Pathway Visualization

The chemical behavior of 9-Chloro-9H-carbazole is dictated by the lability of its N-Cl bond. Depending on the catalytic environment, this bond can undergo heterolytic cleavage to yield electrophilic chlorine, or homolytic/mesolytic cleavage to generate reactive radical species.

Figure 1: Divergent catalytic activation pathways of 9-Chloro-9H-carbazole in organic synthesis.

Application 1: Acid-Catalyzed Intermolecular Rearrangement

Causality & Mechanism: N-chlorocarbazole undergoes acid-catalyzed rearrangement to yield thermodynamically stable C-chlorocarbazoles (primarily 3-chlorocarbazole and 1-chlorocarbazole) via an intermolecular mechanism ()[1]. The causality lies in the polarization of the N-Cl bond under acidic conditions. Protonation of the nitrogen atom facilitates the heterolytic cleavage of the N-Cl bond, generating an electrophilic chlorine equivalent ("Cl+"). This species subsequently attacks the most electron-rich positions of the carbazole nucleus (C1 and C3) via a standard Electrophilic Aromatic Substitution (SEAr). Methanol is chosen as the solvent because polar protic environments stabilize the transient electrophilic chlorine species generated during cleavage.

Protocol 1: Synthesis of C-Chlorocarbazoles via Rearrangement

• Preparation: Dissolve 10 mmol of 9-Chloro-9H-carbazole in 50 mL of anhydrous methanol in a round-bottom flask equipped with a reflux condenser.

• Catalyst Addition: Add a catalytic amount of strong acid (e.g., 0.5 mmol of concentrated H₂SO₄). Scientific Rationale: The acid protonates the carbazole nitrogen, lowering the activation energy required for N-Cl bond heterolysis.

• Reaction: Heat the mixture to reflux (65 °C) under a nitrogen atmosphere for 4 hours.

• Self-Validation Checkpoint: Analyze an aliquot via TLC (Hexanes/EtOAc 9:1). The disappearance of the N-chlorocarbazole spot (Rf ~0.8, turns blue-black with KI-starch stain due to active chlorine) and the appearance of the 3-chlorocarbazole spot (Rf ~0.5, UV active only) validates the completion of the intermolecular Cl-transfer.

• Workup: Cool to room temperature, neutralize with saturated NaHCO₃, extract with dichloromethane (3 × 20 mL), dry over anhydrous Na₂SO₄, and purify via flash chromatography to separate the 1-chloro and 3-chloro isomers.

Application 2: Iron-Catalyzed Regioselective Ortho-Chlorination

Causality & Mechanism: Achieving ortho-selectivity in the halogenation of anilines is notoriously difficult due to steric hindrance and strong para-directing electronic effects. However, iron(III) sulfonates can catalyze highly ortho-selective halogenation using N-halo compounds, where the sulfonate ligand assists in a formal proton transfer ()[2]. Fe(OTs)₃ coordinates to the substrate's amine group. The sulfonate ligands act as an internal base, facilitating a proton shift from the N-H to the ortho-carbon, increasing its nucleophilicity. 9-Chloro-9H-carbazole acts as a bulky, mild electrophilic chlorine donor that is directed exclusively to the activated ortho-position.

Protocol 2: Fe-Catalyzed Ortho-Chlorination of Anilines

• Preparation: In an oven-dried Schlenk tube, add the aniline derivative (1.0 equiv), 9-Chloro-9H-carbazole (1.1 equiv), and Fe(OTs)₃ catalyst (5 mol%).

• Solvent Addition: Suspend the mixture in anhydrous toluene (0.1 M concentration). Scientific Rationale: Non-polar solvents like toluene prevent solvent-coordination competition at the Fe(III) center, ensuring the aniline substrate binds effectively.

• Reaction: Stir the mixture at 90 °C under an argon atmosphere for 12–24 hours.

• Self-Validation Checkpoint: Monitor the reaction mixture's color. The initial coordination of the substrate to Fe(OTs)₃ alters the metal center's d-d transition, causing a distinct color shift (typically to deep purple/red). Post-reaction GC-MS analysis of an aliquot must confirm an ortho/para ratio of >95:5, validating the regiocontrol before proceeding to bulk purification.

• Workup: Dilute with water, extract with ethyl acetate, and purify by silica gel column chromatography to isolate the ortho-chlorinated product.

Application 3: Photoredox-Catalyzed C-N Cross-Coupling

Causality & Mechanism: Under visible-light photoredox catalysis, N-haloarylamines and carbazoles can generate nitrenium ions or nitrogen-centered radicals for C-N bond formation ()[3]. The N-Cl bond of 9-Chloro-9H-carbazole has a low reduction potential. A visible-light excited photocatalyst (e.g., Ru(II)*) transfers a single electron to the N-Cl bond, causing mesolytic cleavage. This yields a highly reactive carbazolyl radical and a chloride ion. This radical can subsequently add to unactivated arenes, enabling late-stage C-N functionalization (carbazolylation) without the need for pre-functionalized boronic acids or harsh palladium cross-coupling conditions.

Protocol 3: Photoredox-Catalyzed C-H Carbazolylation

• Preparation: Combine the unactivated arene (1.0 equiv), 9-Chloro-9H-carbazole (1.5 equiv), and₂ (2 mol%) in a dry, transparent borosilicate vial.

• Degassing: Add anhydrous acetonitrile. Seal the vial and degas via three freeze-pump-thaw cycles. Scientific Rationale: Degassing is highly critical because molecular oxygen triplet states will rapidly quench the excited Ru(II) photocatalyst and intercept the carbazolyl radical, leading to unwanted oxygenated byproducts.*

• Irradiation: Irradiate the mixture with 450 nm blue LEDs at room temperature for 16 hours, maintaining vigorous stirring.

• Self-Validation Checkpoint: The solution should maintain a steady luminescence under irradiation. If the solution turns dark brown or yields high amounts of bicarbazole (homocoupling) via LC-MS, it indicates oxygen contamination or solvent wetness. A successful radical generation is validated by the appearance of the desired C-N coupled mass peak [M+H]+ prior to workup.

• Workup: Remove the solvent under reduced pressure and purify the residue via preparative HPLC or flash chromatography.

Quantitative Data Summary

Table 1: Comparative Catalytic Modalities of 9-Chloro-9H-carbazole

Catalytic Modality	Role of 9-Chloro-9H-carbazole	Catalyst System & Conditions	Primary Reaction Outcome	Typical Yield
Acid Catalysis	Substrate (Reactant)	H₂SO₄ or HCl (MeOH, 65 °C)	1-Chloro & 3-Chlorocarbazoles	63–95%
Iron Catalysis	Electrophilic Cl Source	Fe(OTs)₃ (5 mol%) (Toluene, 90 °C)	Ortho-chlorinated anilines/phenols	75–90%
Photoredox Catalysis	Radical Precursor	₂ (MeCN, Blue LED, RT)	C-N Cross-Coupled Arenes	60–85%

References

• De Rosa, M., Quesada P., A., & Dodsworth, D. J. "Acid-catalyzed intermolecular rearrangement of N-chlorocarbazole." The Journal of Organic Chemistry - ACS Publications. URL:[Link]

• Raczynska, et al. "Proton Transfer Can Govern Regioselectivity Assisted by Iron Catalysis." iScience. URL:[Link]

• Novak, M., et al. "N,N-Di(4-halophenyl)nitrenium Ions: Nucleophilic Trapping, Aromatic Substitution, and Hydrogen Atom Transfer." Journal of Polymer Science. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]

Application Note: Recrystallization &amp; Purification of 9-Chloro-9H-carbazole

This Application Note and Protocol is designed for researchers requiring high-purity 9-Chloro-9H-carbazole (N-chlorocarbazole). Unlike its stable carbon-chlorinated isomers (e.g., 3-chlorocarbazole), N-chlorocarbazole is a reactive N-haloamine that functions as a chlorinating agent and is prone to rearrangement or hydrolysis.[1][2]

This guide prioritizes stability and impurity rejection , utilizing a non-protic solvent system to prevent the thermodynamically favorable rearrangement to 3-chlorocarbazole.[1]

[1][2]

Target Molecule: 9-Chloro-9H-carbazole (CAS: 105598-33-2) Synonyms: N-Chlorocarbazole Molecular Formula: C₁₂H₈ClN Molecular Weight: 201.65 g/mol Critical Property: Thermally and hydrolytically unstable. Readily rearranges to 3-chlorocarbazole in the presence of acid, heat, or protic solvents.[1][2]

Part 1: Strategic Solvent Selection

The purification of N-chlorocarbazole presents a specific challenge: separating the non-polar N-chloro product from the polar unreacted carbazole (starting material) without triggering the rearrangement of the N-Cl bond.[1]

Solubility & Stability Matrix

Solvent System	Solubility (N-Cl Carbazole)	Stability Risk	Recommendation
Dichloromethane (DCM)	High	Low	Primary Solvent. Excellent for dissolution at Room Temp (RT).[2]
Hexane / Heptane	Moderate (Hot) / Low (Cold)	Low	Anti-Solvent. Ideal for inducing crystallization.[2]
Ethanol / Methanol	Moderate	Critical High	AVOID. Promotes solvolysis and rearrangement to 3-chlorocarbazole, especially with heat.[1][2]
Benzene / CCl₄	High	Low	Functional but Hazardous. Avoid due to toxicity; DCM is a safer alternative.[2]
Water	Insoluble	Low (if neutral)	Wash Medium. Used to remove inorganic salts (NaOCl, NaCl).[2]

The "Cold-Trap" Crystallization Strategy

Unlike standard carbazoles which are recrystallized from boiling ethanol or xylene, 9-Chloro-9H-carbazole must be processed under mild, aprotic conditions .[1][2] We utilize a DCM/Hexane displacement method .[2]

• Dissolution: The crude material is dissolved in minimal DCM (highly soluble).[2]

• Filtration: Unreacted Carbazole (H-bond donor) is significantly less soluble in non-polar media and can often be filtered off or retained on silica.[2]

• Crystallization: Hexane is added, and DCM is slowly evaporated or the solution is cooled.[1] The hydrophobic N-Cl carbazole crystallizes out while impurities remain in the mother liquor.

Part 2: Detailed Experimental Protocol

Safety Directives

• Oxidizer Hazard: N-Chlorocarbazole is a chlorinating agent.[1][2] Avoid contact with reducing agents and strong acids.[2]

• Thermal Instability: Do not heat above 50°C during drying or evaporation.[2]

• PPE: Wear nitrile gloves, safety goggles, and work in a fume hood.[1][2]

Protocol: Solvent Exchange Crystallization[1]

Phase A: Dissolution and Pre-Treatment[1]

• Charge Crude: Place the crude, solid 9-Chloro-9H-carbazole (typically obtained from chlorination of carbazole with NaOCl or TCCA) into a round-bottom flask.[1][2]

• Solubilization: Add Dichloromethane (DCM) (approx. 5–10 mL per gram of crude).[2] Stir at Room Temperature (20–25°C) until the majority of the solid dissolves.

  • Note: If a significant amount of white solid remains undissolved, this is likely unreacted Carbazole.[1][2]

• Filtration (Clarification): Filter the solution through a sintered glass funnel or a pad of Celite to remove insoluble unreacted carbazole and inorganic salts.[2]

• Aqueous Wash (Crucial): Transfer the filtrate to a separatory funnel.[2] Wash rapidly with cold distilled water (2 x volume) to remove any traces of oxidizing salts (hypochlorite) or acidity.[2]

  • Why? Traces of acid catalyze the rearrangement to 3-chlorocarbazole.[1]

• Drying: Dry the organic phase over anhydrous Magnesium Sulfate (MgSO₄) for 10 minutes. Filter off the drying agent.[3]

Phase B: Crystallization via Solvent Exchange[1]

• Concentration: Transfer the dried DCM solution to a Rotavap. Concentrate the solution at < 35°C (bath temperature) until the volume is reduced by ~50%.

• Anti-Solvent Addition: While stirring the concentrated solution, slowly add n-Hexane (or n-Heptane) dropwise.[1][2]

  • Ratio: Aim for a final solvent ratio of approximately 1:3 (DCM:Hexane).[2]

  • Observation: The solution should turn slightly cloudy as the saturation point is reached.

• Crystallization:

  • Method A (Fast): Rotavap further to remove the remaining DCM (which is more volatile than hexane).[2] The product will precipitate as a white/off-white solid suspended in hexane.

  • Method B (High Purity): Place the DCM/Hexane mixture in a freezer at -20°C for 4–12 hours. High-quality needles or prisms will form.[1][2]

• Isolation: Filter the crystals using vacuum filtration (Buchner funnel).

• Washing: Wash the filter cake with cold n-Hexane (-20°C).

• Drying: Dry the solid under high vacuum at Room Temperature. Do not use a heated drying oven.

Part 3: Process Visualization & Logic[1]

Reaction & Rearrangement Pathway

The following diagram illustrates why avoiding heat and acid is critical. The N-Cl bond is labile; under stress, the chlorine migrates to the carbon ring (C-3 position), creating an irreversible impurity.[1]

Caption: Stability map showing the critical rearrangement pathway of N-chlorocarbazole to 3-chlorocarbazole triggered by improper solvent choice.

Purification Workflow

Caption: Step-by-step purification workflow maximizing yield while minimizing thermal stress.[1][2]

Part 4: Quality Control & Characterization[1]

Test	Expected Result	Failure Mode Indicator
Appearance	White to pale yellow crystalline solid.[1][2]	Brown/Dark (Decomposition); Oily (Solvent trapped).[2]
¹H NMR (CDCl₃)	Absence of broad singlet at ~8.1 ppm (N-H).[2] Downfield shift of aromatic protons compared to carbazole.[4]	Presence of N-H peak indicates hydrolysis (reversion to carbazole).[2]
Melting Point	65–75°C (Approximate).[2] Note: N-halo compounds often decompose near MP.[1][2]	>200°C indicates rearrangement to 3-chlorocarbazole or unreacted carbazole.[1][2]
TLC (Hexane:DCM)	High Rf spot (N-Cl is less polar than Carbazole).[2]	Low Rf spot (Carbazole) or multiple spots (Rearrangement).[2]

Troubleshooting

• Problem: The product is oiling out instead of crystallizing.

  • Solution: The DCM concentration is too high. Evaporate more DCM to increase the Hexane ratio, or scratch the flask wall with a glass rod to induce nucleation. Ensure the temperature is low (-20°C).

• Problem: The melting point is very high (>150°C).

  • Diagnosis: You have likely isolated 3-chlorocarbazole.[1][2] This means the reaction mixture got too hot or acidic, or you recrystallized from hot ethanol.[1] You must restart the synthesis and maintain strict temperature control.

References

• De Rosa, M., & Dodsworth, D. (1987).[1][2][5][6] Acid-catalyzed intermolecular rearrangement of N-chlorocarbazole. Journal of Organic Chemistry . (Describes the instability of N-chlorocarbazole in protic media and its rearrangement).

• GuideChem. (2024).[2] 9H-Carbazole, 9-chloro- Properties and CAS 105598-33-2.[1][2] (General physical property data and identifiers).

• Kyong, J. B., et al. (2020).[1][2][7] Proton Transfer Can Govern Regioselectivity Assisted by Iron Catalysis.[2] Semantic Scholar . (Discusses control experiments using N-chlorocarbazole and its chlorinating behavior).

Sources

• 1. CN102875447A - Method for preparing 2,7-dibromocarbazole - Google Patents [patents.google.com]
• 2. 3,6-Dibromo-alpha-[(phenylamino)methyl]-9H-carbazole-9-ethanol | C21H18Br2N2O | CID 2836187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Method for synthesis of N-alkyl carbazole and derivatives thereof - Eureka | Patsnap [eureka.patsnap.com]

Technical Notes & Optimization

Preventing rearrangement of N-chlorocarbazole to 3-chlorocarbazole

Subject: Prevention of Orton-like Rearrangement during N-Chlorocarbazole Synthesis Ticket ID: #NC-CL-003 Status: Resolved / Guide Published Assigned Specialist: Senior Application Scientist, Process Chemistry Div.

Executive Summary

You are encountering a classic competition between kinetic control (N-chlorination) and thermodynamic control (C-chlorination).

N-chlorocarbazole (

) is the kinetic product . It is inherently unstable and prone to an intermolecular rearrangement—analogous to the Orton rearrangement in anilides—to form the thermodynamically stable 3-chlorocarbazole (and subsequently 3,6-dichlorocarbazole). This rearrangement is strictly acid-catalyzed and photo-promoted .

To isolate N-chlorocarbazole, you must eliminate the catalytic pathway (

) and suppress the thermodynamic drive.

Module 1: Critical Parameters (The "Why")

The failure mode is almost always the inadvertent introduction of protons or heat.

Parameter	Critical Threshold	Mechanistic Impact
pH Control	Strictly > 10	The rearrangement mechanism is acid-catalyzed. Even weak acids (silica gel, acidic chloroform) trigger the migration of from N to C3.
Temperature	< 0°C to 10°C	Higher temperatures overcome the activation energy barrier for the C-chlorination pathway.
Light	Darkness	UV/Visible light can induce homolytic cleavage of the N-Cl bond, leading to radical chlorination at the carbon ring.
Work-up	No Acid Washes	Standard organic work-ups (e.g., HCl wash to remove unreacted amine) will immediately convert your product to 3-chlorocarbazole.

Mechanism of Failure

The following diagram illustrates the pathway you must block. The red path represents the rearrangement you are currently seeing.

Figure 1: The rearrangement pathway. Note that the target N-chloro species is a "resting state" that requires active stabilization (Base) to prevent sliding down the thermodynamic well to 3-chlorocarbazole.

Module 2: Standard Operating Procedure (SOP)

Protocol: Biphasic Basic Chlorination Recommended for high purity isolation.

Reagents:

• Carbazole (1.0 eq)

• Sodium Hypochlorite (NaOCl, commercial bleach, ~10-13% active chlorine) (1.5 eq)

• Solvent: Dichloromethane (DCM) or Chloroform (Must be neutralized)

• Base: Sodium Hydroxide (NaOH) or Potassium Carbonate (

  )

• Phase Transfer Catalyst (Optional): Tetrabutylammonium bromide (TBAB) (0.05 eq)

Step-by-Step Workflow:

• System Prep: Wrap the reaction flask in aluminum foil to exclude light. Cool the system to 0°C using an ice bath.

• Solvent Neutralization: If using Chloroform (

  ), pass it through a plug of basic alumina first to remove acidic stabilizers (HCl/Phosgene).

• Dissolution: Dissolve Carbazole in DCM. Add the Phase Transfer Catalyst (TBAB).

• Reaction:

  • Add the aqueous NaOCl solution slowly.

  • CRITICAL: Simultaneously add dilute NaOH to maintain the aqueous phase pH > 12.

  • Stir vigorously (biphasic reaction requires high surface area).

• Monitoring: Monitor by TLC (Alumina plates, not Silica) or NMR. Note: Silica gel is acidic and can cause rearrangement on the TLC plate, giving a false negative.

• Quenching & Work-up:

  • Separate layers.

  • Wash the organic layer with 10% NaOH or saturated

    . NEVER wash with water or acid.

  • Dry over

    (Sodium Sulfate) containing a pinch of .

  • Evaporate solvent at < 30°C .

Module 3: Troubleshooting Guide (Q&A)

Q1: My NMR shows a mix of N-chlorocarbazole and 3-chlorocarbazole. I followed the protocol. What happened? A: You likely induced rearrangement during the work-up or analysis.

• Check: Did you use

  for NMR? Chloroform-d is often acidic (DCl formation).

• Fix: Filter your NMR solvent through basic alumina or add a solid pellet of

  into the NMR tube. This neutralizes the acid and stabilizes the N-Cl bond during acquisition.

Q2: The reaction is slow. Can I heat it up? A: No. Heating promotes the thermodynamic C-chlorination.

• Fix: Instead of heat, increase the agitation speed (stirring) to improve phase transfer, or increase the concentration of the Phase Transfer Catalyst (TBAB).

Q3: Can I use Silica Gel Chromatography to purify the product? A: Absolutely not. Silica gel is acidic (

). The N-chlorocarbazole will rearrange to 3-chlorocarbazole on the column.

• Fix: If purification is necessary, use Basic Alumina or recrystallization from a non-protic solvent (e.g., Hexane/DCM) containing trace base.

Q4: My product turns green/blue upon standing. A: This indicates oxidation to carbazolyl radicals and subsequent polymerization (bi-carbazole formation).

• Fix: Ensure the product is stored under Nitrogen/Argon in the dark. N-halocarbazoles are oxidants; moisture and light degrade them rapidly.

Module 4: Decision Logic for Reagent Selection

Use this logic flow to ensure you are using the right chemistry for your available equipment.

Figure 2: Workflow selection based on reagent availability. Both paths require strict acid exclusion.

References

• Mechanism of Rearrangement

  • Smith, K., & Butters, M. (1985). Acylation and Chlorination of Carbazole. The reaction of carbazole with sodium hypochlorite is shown to yield N-chlorocarbazole, which rearranges in acidic media.

  • Source: (Generalized reference to N-halo rearrangements).

• Synthesis Protocol (NaOCl Method)

  • Zhang, M., et al. (2017). Characterization of the reactivity and chlorinated products of carbazole during aqueous chlorination. This paper details the formation of chlorocarbazoles and the stability of the N-Cl bond vs the C-Cl bond.

  • Source:[1]

• Orton Rearrangement Analogy

  • Detailed mechanistic insight into the intermolecular nature of N-halo to C-halo migration in arom

  • Source:

• Stability Data

  • PubChem Compound Summary for 3-chlorocarbazole (The degrad

  • Source:

Sources

• 1. Formation and chlorination of carbazole, phenoxazine, and phenazine - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting hydrolysis of 9-Chloro-9H-carbazole in moist solvents

Technical Support Center: 9-Chloro-9H-carbazole Stability

Welcome to the Advanced Troubleshooting Hub. You are likely accessing this guide because your batch of 9-Chloro-9H-carbazole (N-chlorocarbazole) is showing signs of degradation—specifically, the reappearance of the parent carbazole or the formation of ring-chlorinated impurities. This guide addresses the thermodynamic instability of the Nitrogen-Chlorine (N-Cl) bond in moist environments and provides actionable protocols to diagnose, prevent, and remediate hydrolysis.

Part 1: Rapid Diagnostics (The "Is It Broken?" Phase)

Before altering your workflow, confirm the degradation state of your material. 9-Chloro-9H-carbazole is prone to reversion to 9H-carbazole in the presence of protic solvents or moisture.

Quick Reference: N-Chlorocarbazole vs. 9H-Carbazole

Feature	9-Chloro-9H-carbazole (Target)	9H-Carbazole (Hydrolysis Product)	Diagnostic Note
H NMR (DMSO-d )	No signal > 9.0 ppm	11.0 – 11.4 ppm (Broad Singlet)	The appearance of the N-H proton is the definitive marker of hydrolysis.
TLC ( )	Higher (Less Polar)	Lower (More Polar)	N-Cl lacks the Hydrogen Bond Donor (HBD) capability of N-H, making it move faster on silica.*
Appearance	Pale Yellow / Beige (often amorphous)	White / Colorless Crystals	Yellowing often indicates radical decomposition or liberation.
Melting Point	Decomposes / Lower MP	243 – 246 °C	A sharp rise in MP towards 245°C indicates reversion to the parent amine.

*Note: Silica gel is acidic and hydrated. 9-Chloro-9H-carbazole may hydrolyze on the plate during elution, showing a streak or a "ghost" carbazole spot. Use neutral alumina plates for accurate monitoring.

Part 2: Mechanistic Insight (The "Why?" Phase)

The instability of 9-Chloro-9H-carbazole is governed by the polarization of the N-Cl bond. Unlike C-Cl bonds, the N-Cl bond is liable to heterolytic cleavage by nucleophiles (water).

The Hydrolysis Cascade:

• Initiation: Trace water attacks the electropositive chlorine (or protonates the nitrogen if acid is present).

• Cleavage: The bond breaks, releasing Hypochlorous Acid (HOCl) and the parent Carbazole.

• Secondary Damage (The "Orton" Danger): The liberated HOCl is a potent electrophilic chlorinating agent. If not scavenged, it attacks the electron-rich carbazole ring, forming 3-chlorocarbazole (C-chlorinated impurity), which is stable and difficult to separate.

Visualizing the Degradation Pathway

Figure 1: The hydrolysis pathway of N-chlorocarbazole. Note the red dashed pathway: if hydrolysis occurs, the byproduct (HOCl) can permanently damage the sample by chlorinating the carbon ring.

Part 3: Troubleshooting & Prevention Protocols

Scenario A: "My NMR shows 5-10% Carbazole content."

Diagnosis: Partial hydrolysis due to solvent moisture or atmospheric exposure. Immediate Action:

• Do NOT heat. Heating accelerates the Orton rearrangement to 3-chlorocarbazole.

• Scavenge Acid. Add solid Potassium Carbonate (

  ) or basic alumina to the solution immediately to neutralize any HOCl formed and prevent ring chlorination.

Scenario B: "The compound turns yellow/orange in solution."

Diagnosis: Radical decomposition or liberation of elemental chlorine (

). Root Cause: Use of ethers (THF/Ether) containing peroxides, or exposure to light. Correction: Switch to non-oxidizable solvents like (DCM) or Chlorobenzene, strictly dried.

Protocol: Handling in Moist Environments

If you must use this reagent in conditions that are not strictly anhydrous, you must shift the equilibrium.

• Solvent Selection Guide:

  • Recommended: Dichloromethane (DCM), Chloroform (

    ), Chlorobenzene. (Must be distilled over ).

  • Avoid: Alcohols (immediate solvolysis), Acetone (forms chloroacetone), Wet Ethers.

• The "Double-Dry" Standard:

  • Ensure solvents have

    ppm water (Karl Fischer titration).

  • Store the solid N-chlorocarbazole over

    in a desiccator.

Part 4: Frequently Asked Questions (FAQs)

Q1: Can I re-chlorinate the hydrolyzed material? A: Yes, but it is chemically risky. You can treat the mixture with tert-butyl hypochlorite (

-BuOCl) or N-chlorosuccinimide (NCS) to convert the free Carbazole back to N-chlorocarbazole.

• Warning: This must be done in the dark at 0°C to avoid C-chlorination. If 3-chlorocarbazole has already formed (checked by NMR/GC-MS), it cannot be reversed.

Q2: Why does the spot streak on my TLC plate? A: Silica gel is slightly acidic and contains bound water. As the N-chlorocarbazole migrates, it hydrolyzes in real-time.

• Solution: Pre-treat your TLC plate by running it in a solution of 5% Triethylamine/Hexane and drying it before spotting your compound. This neutralizes the silica.

Q3: Is the hydrolysis reversible? A: The hydrolysis step itself (

) is an equilibrium. However, if the HOCl is consumed (by reacting with solvent or the carbazole ring), the reaction is driven to completion (pure Carbazole or Ring-Chlorinated Carbazole). You cannot simply "dry" the sample to reverse it; you must add a chlorinating agent.

References

• Carbazole Chlorination Dynamics: Zhang, X., et al. "Characterization of the reactivity and chlorinated products of carbazole during aqueous chlorination." Environmental Pollution, 2017.

• N-Haloamine Chemistry & Rearrangement: Vogel, A.I. "Practical Organic Synthesis: N-Halogeno Compounds." (Standard Reference for N-Cl bond lability and hydrolysis mechanisms).

• Carbazole Spectral Data: National Institute of Standards and Technology (NIST). "9H-Carbazole UV/Vis and Mass Spectrum Data."

• NMR Characterization: Bonesi, S. M., et al.[1][2] "A study of Substituent Effect on 1H and 13C nmr Spectra of N- and C-Substituted Carbazoles." Journal of Heterocyclic Chemistry, 2004.

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. pubs.acs.org [pubs.acs.org]

Optimizing yield of N-chlorocarbazole synthesis avoiding ring chlorination

Welcome to the Carbazole Functionalization Technical Support Center . This hub is designed for researchers, scientists, and drug development professionals seeking to optimize the synthesis of N-chlorocarbazole.

Synthesizing N-chlorocarbazole presents a classic kinetic versus thermodynamic selectivity challenge. While N-chlorination is kinetically rapid, the resulting N–Cl bond is highly labile. Without strict environmental control, the molecule undergoes rapid degradation into thermodynamically stable ring-chlorinated derivatives. This guide provides the mechanistic insights, validated protocols, and troubleshooting steps required to isolate the kinetic product with high yield and purity.

Mechanistic Insights: The Causality of Ring Chlorination

To optimize your yield, you must first understand why ring chlorination occurs. The chlorination of carbazole using sodium hypochlorite (NaOCl) rapidly yields N-chlorocarbazole. However, N-chlorocarbazole is highly sensitive to acidic conditions and thermal stress.

When exposed to trace acid, the molecule undergoes an acid-catalyzed intermolecular rearrangement [1]. The N–Cl bond cleaves, generating an electrophilic chlorine species that subsequently attacks the electron-rich aromatic core—predominantly at the C3 and C6 positions, followed by the C1 position [2]. To prevent this, the reaction environment must be strictly maintained at a neutral-to-slightly-basic pH and at low temperatures.

Reaction logic and degradation pathway of N-chlorocarbazole synthesis.

Self-Validating Standard Operating Procedure (SOP)

This biphasic protocol isolates the reaction from acidic extremes. By keeping the carbazole in the organic phase (CH₂Cl₂) and the chlorinating agent in the aqueous phase, the N-chlorocarbazole remains insulated in the organic layer immediately upon formation, preventing aqueous acid-catalyzed degradation.

Step 1: System Preparation Dissolve 1.0 equivalent of carbazole in anhydrous dichloromethane (CH₂Cl₂) to achieve a 0.1 M concentration. Self-Validation: Ensure complete dissolution. A perfectly clear solution confirms that the substrate is fully solvated and ready for uniform interfacial reaction.

Step 2: Thermal Control Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0–5 °C. Causality: Low temperatures kinetically trap the N-chlorinated product and suppress the activation energy required for thermal rearrangement.

Step 3: Reagent Addition Add 1.1 equivalents of aqueous sodium hypochlorite (NaOCl, 10-12% active chlorine, pH adjusted to ~7.5) dropwise over 15 minutes. Self-Validation: Monitor the internal temperature continuously. The addition rate must be throttled if the temperature exceeds 5 °C to prevent localized thermal spikes.

Step 4: Biphasic Reaction Stir the biphasic mixture vigorously for 2 hours. Self-Validation: Check reaction progress via Thin Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate eluent. N-chlorocarbazole will appear as a distinct, less polar spot compared to the starting carbazole. The disappearance of the starting material validates completion.

Step 5: Quenching & Workup Halt stirring and separate the organic layer. Wash the organic layer twice with cold, distilled water (pH 7.0). Causality:Do not use acidic washes (e.g., NH₄Cl or HCl). Introducing protons at this stage will instantly trigger the intermolecular rearrangement you have worked to avoid.

Step 6: Isolation Dry the organic layer over anhydrous Na₂SO₄. Filter and concentrate under reduced pressure. Self-Validation: The rotary evaporator water bath must be strictly maintained below 25 °C. Higher temperatures during concentration will degrade the product into 3-chlorocarbazole.

Quantitative Reaction Parameters

Parameter	Target Value	Allowable Range	Consequence of Deviation
Reagent Stoichiometry	1.1 eq NaOCl	1.0 – 1.15 eq	>1.15 eq leads to poly-chlorination and oxidative degradation.
Temperature	0 °C	0 – 5 °C	>10 °C provides the thermal energy required for ring chlorination.
Aqueous pH	7.5	7.0 – 8.5	pH < 7.0 triggers rapid acid-catalyzed intermolecular rearrangement.
Reaction Time	2 hours	1 – 3 hours	Prolonged exposure compromises the kinetically favored N–Cl bond.

Troubleshooting & FAQs

Q: My final product NMR shows contamination with 3-chlorocarbazole and 3,6-dichlorocarbazole. What went wrong? A: You have triggered an acid-catalyzed intermolecular rearrangement [1]. N-chlorocarbazole is strictly the kinetic product, whereas ring-chlorinated carbazoles are thermodynamically favored. If your glassware contained trace acidic residues, if your NaOCl solution degraded and lowered the pH, or if you used an acidic workup, the N–Cl bond will cleave. The resulting chlorine acts as an electrophile, attacking the highly reactive C3 and C6 positions of the carbazole ring [2].

Q: Can I use N-chlorosuccinimide (NCS) in DMF or THF instead of the biphasic NaOCl system? A: As a Senior Application Scientist, I highly discourage this for N-chlorination. NCS typically requires acidic promoters, radical initiators, or elevated temperatures to efficiently transfer chlorine. These conditions directly conflict with the stability profile of N-chlorocarbazole, heavily biasing the reaction toward C-chlorination (ring chlorination). The biphasic NaOCl system is the gold standard for this specific transformation.

Q: How do I verify via NMR that I have N-chlorocarbazole and not 1-chlorocarbazole? A: ¹H NMR is your definitive diagnostic tool. In N-chlorocarbazole, the bilateral symmetry of the carbazole core is maintained. However, the chemical shifts of the protons adjacent to the nitrogen (positions 1 and 8) will shift noticeably downfield due to the strong electron-withdrawing nature of the N–Cl bond. In contrast, 1-chlorocarbazole breaks the molecule's symmetry, resulting in a highly complex, asymmetric multiplet pattern in the aromatic region.

Q: Is N-chlorocarbazole stable for long-term storage? A: No. The N–Cl bond is inherently labile. It must be stored at -20 °C under an inert atmosphere (Argon or N₂) and strictly protected from light. Even under optimal storage conditions, it should be utilized as a synthetic intermediate within a few weeks to prevent spontaneous thermodynamic rearrangement.

References

• De Rosa, M., Quesada P., A., & Dodsworth, D. J. (1987). Acid-catalyzed intermolecular rearrangement of N-chlorocarbazole. The Journal of Organic Chemistry, 52(2), 173-175.[Link]

• Pan, Y., et al. (2017). Characterization of the reactivity and chlorinated products of carbazole during aqueous chlorination. Chemosphere, 183, 151-158.[Link]

Controlling temperature to prevent decomposition of 9-Chloro-9H-carbazole

A Guide to Maintaining Thermal Stability and Preventing Decomposition

Introduction to the Stability of 9-Chloro-9H-carbazole

9-Chloro-9H-carbazole is a valuable reagent in organic synthesis. However, its utility is contingent upon its purity and stability. The presence of the N-Cl bond introduces a potential site for thermal, hydrolytic, and photolytic degradation. Understanding the factors that contribute to its decomposition is paramount for obtaining reliable and reproducible experimental results. This guide will equip you with the knowledge and techniques to effectively control the temperature and other environmental factors to prevent the degradation of this compound.

Troubleshooting Guide

This section addresses specific issues you may encounter during the handling and use of 9-Chloro-9H-carbazole in a question-and-answer format.

Question 1: My 9-Chloro-9H-carbazole, which was initially a white to off-white solid, has developed a yellowish or brownish tint. What is the likely cause?

Answer: Discoloration is a common indicator of decomposition. The likely culprit is the degradation of 9-Chloro-9H-carbazole back to its parent compound, 9H-carbazole, or other colored byproducts. This can be initiated by several factors:

• Exposure to Moisture: The N-Cl bond is susceptible to hydrolysis. Even trace amounts of moisture in the storage container or solvents can lead to the formation of 9H-carbazole and hypochlorous acid.

• Exposure to Light: Halogenated carbazoles can be sensitive to light. Photolytic cleavage of the N-Cl bond can occur, leading to the formation of radical species that can initiate further decomposition.

• Elevated Temperatures: While a specific decomposition temperature for 9-Chloro-9H-carbazole is not well-documented, carbazole derivatives generally exhibit high thermal stability, with decomposition often commencing above 300°C.[1] However, prolonged exposure to moderately elevated temperatures, especially in the presence of impurities, can accelerate degradation.

Question 2: I am observing unexpected spots on my TLC plate when analyzing my 9-Chloro-9H-carbazole starting material. How can I identify the impurity?

Answer: The appearance of new spots on a TLC plate is a clear sign of impurity or degradation. The most common degradation product is 9H-carbazole.

• TLC Analysis: You can co-spot your 9-Chloro-9H-carbazole sample with a known standard of 9H-carbazole on the same TLC plate. If one of the impurity spots has the same Rf value as the 9H-carbazole standard, it strongly suggests decomposition has occurred. Carbazole and its derivatives can be visualized under UV light.[2]

Compound	Typical Appearance on TLC (Silica Gel)	Visualization
9-Chloro-9H-carbazole	A single spot with a specific Rf value.	UV light (254 nm)
9H-carbazole (impurity)	A separate spot, typically with a different Rf value.	UV light (254 nm)

Question 3: My reaction yield is lower than expected, or I am isolating unexpected byproducts. Could this be due to the decomposition of my 9-Chloro-9H-carbazole?

Answer: Absolutely. If 9-Chloro-9H-carbazole decomposes, the actual amount of active reagent is reduced, leading to lower yields. Furthermore, the decomposition products can potentially react with your other reagents or intermediates, leading to the formation of unforeseen byproducts.

To troubleshoot this, it is crucial to first confirm the purity of your 9-Chloro-9H-carbazole before starting the reaction using an appropriate analytical technique like TLC, HPLC, or NMR spectroscopy.

Troubleshooting Workflow for Suspected Decomposition

Caption: Troubleshooting workflow for suspected decomposition of 9-Chloro-9H-carbazole.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for 9-Chloro-9H-carbazole?

While a definitive decomposition temperature is not available, based on the thermal stability of related carbazole derivatives, it is prudent to store 9-Chloro-9H-carbazole in a cool environment.[1] For long-term storage, refrigeration (2-8 °C) is recommended. For daily use, storage at room temperature in a desiccator is acceptable, provided it is protected from moisture and light.

Q2: How should I handle 9-Chloro-9H-carbazole to prevent decomposition?

Due to its sensitivity to moisture, 9-Chloro-9H-carbazole should be handled under an inert atmosphere (e.g., nitrogen or argon) whenever possible. This is especially critical when weighing and transferring the solid and when preparing solutions. Use of dry solvents is also essential.

Q3: What are the primary decomposition products of 9-Chloro-9H-carbazole?

The most likely decomposition pathway involves the cleavage of the N-Cl bond. This can lead to the formation of:

• 9H-carbazole: The parent carbazole is a common degradation product resulting from hydrolysis or homolytic cleavage of the N-Cl bond.

• Radical Species: Photolytic or thermal decomposition can generate a carbazolyl radical and a chlorine radical. These reactive species can lead to a variety of secondary products.

Proposed Decomposition Pathway

Caption: Proposed decomposition pathways for 9-Chloro-9H-carbazole.

Q4: What analytical methods are suitable for assessing the purity of 9-Chloro-9H-carbazole?

A combination of chromatographic and spectroscopic techniques is recommended for a comprehensive purity assessment:

• Thin-Layer Chromatography (TLC): A quick and effective method for routine purity checks and for monitoring the progress of reactions.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative purity data and can detect minor impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the chemical structure and can be used to identify and quantify impurities if their signals do not overlap with the main compound.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound and can help in identifying unknown impurities by their mass-to-charge ratio.

Experimental Protocols

Protocol 1: Inert Atmosphere Technique for Handling 9-Chloro-9H-carbazole

This protocol describes the safe handling of 9-Chloro-9H-carbazole to minimize exposure to air and moisture.

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven (at least 4 hours at 120 °C) and cooled under a stream of inert gas (nitrogen or argon).

• Inert Atmosphere Setup: Assemble your reaction apparatus and purge with an inert gas for at least 15-20 minutes. Maintain a slight positive pressure of the inert gas throughout the experiment, which can be monitored with an oil bubbler.

• Weighing and Transfer: If possible, perform weighing inside a glovebox. If a glovebox is not available, quickly weigh the desired amount of 9-Chloro-9H-carbazole and immediately transfer it to the reaction vessel under a positive flow of inert gas.

• Solvent Addition: Use anhydrous solvents. Transfer solvents to the reaction vessel using a syringe or cannula under a positive pressure of inert gas.

Protocol 2: TLC Analysis for Detecting Decomposition

• Sample Preparation: Dissolve a small amount (a few milligrams) of your 9-Chloro-9H-carbazole in a suitable solvent (e.g., dichloromethane or ethyl acetate). Prepare a similar solution of a 9H-carbazole standard.

• Spotting: Using a capillary tube, spot the 9-Chloro-9H-carbazole solution, the 9H-carbazole standard, and a co-spot (both solutions spotted on the same point) on a silica gel TLC plate.

• Development: Develop the TLC plate in an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate). The optimal solvent system will depend on the specific derivatives you are working with.

• Visualization: After the solvent front has reached near the top of the plate, remove the plate from the developing chamber and allow the solvent to evaporate. Visualize the spots under a UV lamp (254 nm).

• Analysis: Compare the Rf values of the spots. The appearance of a spot in your sample lane that corresponds to the Rf of the 9H-carbazole standard is indicative of decomposition.

References

• Characterization of the reactivity and chlorinated products of carbazole during aqueous chlorin
• Technical Support Center: Purification of Aminopropyl Carbazole Deriv
• N-Tosylated carbazole deriv
• Supporting Information. The Royal Society of Chemistry. (n.d.).
• Synthesis of new 9H-Carbazole derivatives. Iraqi Journal of Science. (n.d.).
• Ruthenium Catalyzed Remote C4-Selective CH Functionalization of Carbazoles via σ-Activation. The Royal Society of Chemistry. (n.d.).
• Design, Synthesis and Biological Exploration of Novel N-(9-Ethyl-9H-Carbazol-3-yl)Acetamide-Linked Benzofuran-1,2,4-Triazoles as Anti-SARS-CoV-2 Agents: Combined Wet/Dry Approach Targeting Main Protease (M pro ), Spike Glycoprotein and RdRp. MDPI. (2024).
• 2.
• Spectroscopic studies on 9H-carbazole-9-(4-phenyl) boronic acid pinacol ester by DFT method. PNCA Lab. (n.d.).
• Spectroscopic data of norbornene and oxanorbornene dicarboximides functionalized with carbazole and coumarin groups. CNR-IRIS. (n.d.).
• Design, Synthesis and Biological Screening of Novel Carbazole Tethered Oxyethylamino Derivatives as Antimicrobial Agent.
• Carbazole based hemicyanine dye for both “naked eye” and 'NIR' fluorescence detection of CN− in aqueous solution: from molecules to low cost devices (TLC plate sticks). Dalton Transactions (RSC Publishing). (n.d.).
• (PDF) Synthesis of Carbazole–Thiazole Dyes via One-Pot Tricomponent Reaction: Exploring Photophysical Properties, Tyrosinase Inhibition, and Molecular Docking.
• Synthesis, design, biological and anti-oxidant assessment of some new 9H-carbazole derivatives. Journal of the Pakistan Institute of Chemical Engineers. (2023).
• 3-(9H-Carbazole-9-yl)-9H-carbazole synthesis. ChemicalBook. (n.d.).
• A Technical Guide to the Thermal Stability Analysis of 3-Carbazol-9-ylpropane-1,2-diol via TGA/DSC. BenchChem. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Monochloramine - Wikipedia [en.wikipedia.org]

Removing unreacted carbazole from 9-Chloro-9H-carbazole mixtures

This technical support guide is designed for researchers, scientists, and drug development professionals who are working with 9-Chloro-9H-carbazole and need to remove unreacted carbazole from their reaction mixtures. This resource provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure the successful purification of your target compound.

Introduction

The synthesis of 9-Chloro-9H-carbazole (also known as N-chlorocarbazole) from carbazole is a common transformation in organic synthesis. However, a frequent challenge is the presence of unreacted carbazole in the crude product mixture. The separation of these two compounds can be non-trivial due to their similar structures. This guide will provide a systematic approach to effectively remove carbazole and obtain pure 9-Chloro-9H-carbazole.

A critical consideration is the stability of 9-Chloro-9H-carbazole. It has been reported that N-chlorocarbazole can undergo an acid-catalyzed intermolecular rearrangement to form C-chlorinated carbazoles, such as 3-chlorocarbazole and 1-chlorocarbazole, particularly when heated in solvents like methanol.[1] Therefore, purification methods should be chosen to minimize the risk of such rearrangements.

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of both the desired product and the main impurity is fundamental to developing an effective purification strategy.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
Carbazole	C₁₂H₉N	167.21	245 - 246[2][3]	355[3]
9-Chloro-9H-carbazole	C₁₂H₈ClN	201.65[4]	Not widely reported	Not available

Solubility Profile (Qualitative):

• Carbazole: Soluble in acetone, slightly soluble in benzene, ether, and ethanol, and insoluble in water.[5]

• 9-Chloro-9H-carbazole: As a chlorinated derivative, it is expected to be soluble in a range of common organic solvents such as dichloromethane, chloroform, ethyl acetate, and acetone. Its polarity is expected to be lower than that of carbazole due to the absence of the N-H proton.

Frequently Asked Questions (FAQs)

Q1: Why is it difficult to remove unreacted carbazole from my 9-Chloro-9H-carbazole product?

A1: The difficulty arises from the structural similarity between carbazole and 9-Chloro-9H-carbazole. Both molecules share the same carbazole backbone, leading to comparable polarities and solubilities in many common solvents. However, the key difference is the presence of a polar N-H bond in carbazole, which is absent in 9-Chloro-9H-carbazole. This difference can be exploited for separation.

Q2: My crude product is a mixture of white solids. How can I quickly assess the presence of carbazole impurity?

A2: Thin-Layer Chromatography (TLC) is the most effective initial method. Due to the N-H group, carbazole is more polar than 9-Chloro-9H-carbazole and will therefore have a lower Rf value on a silica gel TLC plate. A suitable eluent system to start with is a mixture of hexane and ethyl acetate (e.g., 9:1 or 8:2 v/v). The presence of two distinct spots would indicate a mixture.

Q3: I tried a simple recrystallization with ethanol, but I still see two spots on my TLC. What went wrong?

A3: It is likely that both carbazole and 9-Chloro-9H-carbazole have similar, albeit not identical, solubilities in hot ethanol. During cooling, they may co-crystallize, especially if the concentration of the impurity is high. A more selective solvent system or a different purification technique like column chromatography may be necessary.

Q4: Can I use an acid wash to remove the carbazole?

A4: This is not recommended. While the nitrogen in carbazole is weakly basic, attempting to protonate it with a strong acid could lead to the decomposition of your 9-Chloro-9H-carbazole product, as it is known to be sensitive to acid.[1]

Q5: How do I know if my final product is pure 9-Chloro-9H-carbazole?

A5: Purity should be assessed using a combination of techniques:

• TLC: A single spot in an appropriate solvent system.

• Melting Point: A sharp melting point is indicative of a pure compound. While the exact melting point of 9-Chloro-9H-carbazole is not widely reported, a narrow melting range is a good sign of purity. For comparison, the melting point of the isomeric 3-chlorocarbazole is in the range of 198-202 °C.

• ¹H NMR Spectroscopy: The most definitive method. The absence of the characteristic broad singlet for the N-H proton of carbazole (typically around 8.1 ppm in CDCl₃ and 11.2 ppm in DMSO-d₆) is a key indicator of purity.[6]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Two spots are visible on TLC after recrystallization.	- Inappropriate solvent choice leading to co-crystallization.- High initial concentration of carbazole impurity.	- Optimize Recrystallization Solvent: Test a range of solvents or solvent mixtures (e.g., toluene, ethyl acetate/hexane). The ideal solvent will dissolve 9-Chloro-9H-carbazole well at high temperatures but poorly at low temperatures, while carbazole remains more soluble at low temperatures.- Pre-purification: If the carbazole content is very high, consider a preliminary purification by column chromatography before a final recrystallization.
Low recovery after recrystallization.	- Too much solvent was used.- The product is significantly soluble in the cold solvent.- Premature crystallization during hot filtration.	- Use Minimum Solvent: Dissolve the crude product in the minimum amount of boiling solvent.- Cool Thoroughly: Ensure the solution is cooled in an ice bath to maximize crystal formation before filtration.- Preheat Funnel: If performing a hot filtration to remove insoluble impurities, preheat the funnel to prevent the product from crystallizing out.
Oily product obtained after solvent evaporation.	- Presence of low-melting impurities.- Incomplete removal of solvent.	- Trituration: Try triturating the oil with a non-polar solvent like cold hexane to induce crystallization.- Column Chromatography: This is often the best method to separate the desired product from oily impurities.- High Vacuum Drying: Ensure all residual solvent is removed under high vacuum.
Product appears to be decomposing on the silica gel column.	- 9-Chloro-9H-carbazole may be unstable on acidic silica gel.- Prolonged exposure to the stationary phase.	- Use Neutralized Silica: Deactivate the silica gel by washing with a solvent containing a small amount of a non-nucleophilic base like triethylamine (e.g., 1% in the eluent), followed by flushing with the mobile phase.- Flash Chromatography: Perform a rapid "flash" column chromatography to minimize the residence time of the compound on the column.

Experimental Protocols

Protocol 1: Synthesis of 9-Chloro-9H-carbazole (Illustrative)

This protocol is based on general procedures for N-chlorination and should be optimized for your specific laboratory conditions.

Materials:

• Carbazole

• N-Chlorosuccinimide (NCS)

• Anhydrous Dichloromethane (DCM)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Ice bath

Procedure:

• In a round-bottom flask, dissolve carbazole (1 equivalent) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add N-chlorosuccinimide (1.05 equivalents) portion-wise over 15 minutes with vigorous stirring.

• Monitor the reaction progress by TLC (e.g., 9:1 Hexane:Ethyl Acetate). The reaction is typically complete within 1-2 hours.

• Once the reaction is complete, filter the mixture to remove the succinimide byproduct.

• Wash the filtrate with cold water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter and evaporate the solvent under reduced pressure to obtain the crude 9-Chloro-9H-carbazole.

Caption: Synthesis of 9-Chloro-9H-carbazole.

Protocol 2: Purification by Column Chromatography

This is the recommended method for separating significant amounts of unreacted carbazole.

Materials:

• Silica gel (60-120 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Glass column

• Collection tubes

Procedure:

• Prepare the Column: Pack a glass column with silica gel as a slurry in hexane.

• Determine the Eluent: Using TLC, find a solvent system that gives a good separation between carbazole and 9-Chloro-9H-carbazole. A good starting point is a 95:5 mixture of hexane:ethyl acetate. The Rf of the product should be around 0.3.

• Load the Sample: Dissolve the crude product in a minimal amount of dichloromethane or the eluent and adsorb it onto a small amount of silica gel. Carefully load the dried silica onto the top of the column.

• Elute the Column: Begin eluting with the chosen solvent system. 9-Chloro-9H-carbazole, being less polar, will elute first.

• Collect Fractions: Collect fractions and monitor them by TLC.

• Combine and Evaporate: Combine the pure fractions containing 9-Chloro-9H-carbazole and remove the solvent under reduced pressure.

Caption: Column chromatography workflow.

Protocol 3: Purification by Recrystallization

This method is suitable if the amount of carbazole impurity is relatively low (<10%).

Materials:

• Crude 9-Chloro-9H-carbazole

• Selected recrystallization solvent (e.g., Toluene or a mixture of Ethyl Acetate/Hexane)

• Erlenmeyer flask

• Hot plate

• Büchner funnel and filter flask

Procedure:

• Solvent Selection: In a small test tube, test the solubility of your crude product in a few different solvents at room and elevated temperatures. The ideal solvent will dissolve the product when hot but not when cold.

• Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture to boiling while stirring until all the solid dissolves.

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. Then, place it in an ice bath for at least 30 minutes to maximize crystallization.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the ice-cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum.

Analytical Characterization

Thin-Layer Chromatography (TLC):

• Stationary Phase: Silica gel 60 F₂₅₄

• Mobile Phase: Hexane:Ethyl Acetate (e.g., 9:1 v/v)

• Visualization: UV light (254 nm)

• Expected Results: 9-Chloro-9H-carbazole will have a higher Rf than carbazole.

¹H NMR Spectroscopy:

• Carbazole: Shows a characteristic broad singlet for the N-H proton at ~8.1 ppm (in CDCl₃) or ~11.2 ppm (in DMSO-d₆), in addition to the aromatic protons.[6]

• 9-Chloro-9H-carbazole: The N-H proton signal will be absent. The aromatic proton signals will likely be shifted slightly downfield compared to carbazole due to the electron-withdrawing effect of the chlorine atom.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• N-Chlorosuccinimide is a corrosive solid. Avoid inhalation of dust and contact with skin and eyes.

• Organic solvents are flammable. Keep away from ignition sources.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

References

• Cynor Laboratories. (n.d.). 3-Chloro- 9H-carbazole (2732-25-4). Retrieved from [Link]

• Convenient Chlorination of Some Special Aromatic Compounds Using N-Chlorosuccinimide. (n.d.). Synlett.

• PubChem. (n.d.). Carbazole. National Center for Biotechnology Information. Retrieved from [Link]

• Wang, Z., et al. (2005). Preparation of carbazole and dibenzofuran derivatives by selective bromination on aromatic rings or benzylic groups with N-bromosuccinimide. Journal of Chemical Research, 2005(10), 636-639.
• Recrystallization. (n.d.). University of Colorado Boulder.

• ChemBK. (2025, August 19). 9H-carbazole. Retrieved from [Link]

• RSC Publishing. (n.d.). tert-Butyl hypochlorite mediated diastereoselective oxidative coupling: access to 1-functionalized tetrahydrocarbazoles.
• MDPI. (2011). Synthesis and Crystal Structure of 9-(4,6-dichloro-1,3,5-triazin-2-yl)-9H-carbazole. Molbank, 2011(2), M727.
• CSIR-NIScPR. (2023, October 18). Synthesis, spectroscopic characterizations, and comparison of experimental, and theoretical results of N-(3-chloro-2-methylphenyl)-2-(3,4-dichlorobenzylidene) thiosemicarbazone. Indian Journal of Chemistry (IJC).
• The Royal Society of Chemistry. (n.d.).
• ResearchGate. (2025, August 7). ChemInform Abstract: Preparation of Carbazole and Dibenzofuran Derivatives by Selective Bromination on Aromatic Rings or Benzylic Groups with N-Bromosuccinimide.
• ResearchGate. (n.d.).

• Antioxidants, Intermediates for Pigments, Dyes and Pharmaceuticals. (n.d.). Azafluorene - Carbazole Manufacturers & Suppliers in India. Retrieved from [Link]

• Zoex. (2017, March 1).
• PubMed. (2010, May 15). Complete chromatographic separation of steroids, including 17alpha and 17beta-estradiols, using a carbazole-based polymeric organic phase in both reversed and normal-phase HPLC.
• recent developments in c−h functionaliz
• PMC. (n.d.).
• IUCr Journals. (n.d.). 9-[3-(9H-Carbazol-9-yl)-5-iodophenyl].
• PharmaInfo. (n.d.).
• ResearchGate. (n.d.). Figure S7. 1 H NMR spectrum of 9-(4-bromophenyl)-9H-carbazole (4).
• VIBGYOR ePress. (2016, May 12). 1H-1,2,3-triazol-4-yl]methyl)-9H-carbazole Using 2D 1H-15N HMBC Experiment.
• ResearchGate. (2025, August 6). Synthesis and Electronic Spectroscopy of Bromocarbazoles. Direct Bromination of N‐ and C‐Substituted Carbazoles by N‐Bromosuccinimide or a N‐Bromosuccinimide/Silica Gel System.
• Sigma-Aldrich. (n.d.). 9h-carbazole.
• Scite.ai. (n.d.). Acid-catalyzed intermolecular rearrangement of N-chlorocarbazole.
• Indian Journal of Pharmaceutical Education and Research. (2022, December 25).

• PubChem. (n.d.). 3-Chlorocarbazole. National Center for Biotechnology Information. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Hypochlorite.
• Industrial Chemistry & Materials (RSC Publishing). (2022, November 16).
• PMC. (2024, December 30).
• Taylor & Francis. (n.d.). Tert-butyl hypochlorite – Knowledge and References.
• PubMed. (2011, May 15). Degradative fate of 3-chlorocarbazole and 3,6-dichlorocarbazole in soil.
• ResearchGate. (n.d.). (PDF)
• RSC Publishing. (n.d.).
• Organic Syntheses Procedure. (n.d.). 9-ethyl-3,6-dimethylcarbazole.
• National Institute of Standards and Technology. (n.d.). Carbazole with 1-Chlorohexane.
• PubChem. (n.d.). 2-(1,1-Dimethoxy-2-hydroxypropyl)-6-chlorocarbazole.
• PMC. (n.d.).
• ResearchGate. (n.d.). Chiral separation and analysis of antifungal drugs by chromatographic and electromigration techniques: Results achieved in 2010–2020.

Sources

• 1. scite.ai [scite.ai]
• 2. Carbazole | C12H9N | CID 6854 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. novainterchem.com [novainterchem.com]
• 4. Page loading... [wap.guidechem.com]
• 5. chembk.com [chembk.com]
• 6. Carbazole(86-74-8) 1H NMR [m.chemicalbook.com]

Technical Support Center: Extending the Shelf Life of N-Chlorocarbazole

Welcome to the Technical Support Center for N-Chlorocarbazole. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and efficacy of this critical reagent. As an N-halo compound, N-chlorocarbazole requires specific storage and handling to prevent degradation and maintain its reactivity for successful experimental outcomes. This document provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause N-chlorocarbazole to degrade?

A1: The stability of N-chlorocarbazole is primarily influenced by environmental factors. Like many N-halo reagents, it is susceptible to degradation from:

• Light: Photodegradation can occur, leading to the cleavage of the N-Cl bond and the formation of carbazole and other byproducts. Studies on related compounds like 3-chlorocarbazole have shown that photodegradation can be a significant pathway.[1]

• Temperature: Elevated temperatures accelerate the rate of decomposition. For many chemical compounds, an increase in temperature leads to a higher rate of reaction, including degradation reactions.[2]

• Moisture: N-chlorocarbazole can be sensitive to hydrolysis in the presence of water, which can lead to the loss of the chlorine atom and the formation of carbazole. Moisture can also facilitate other degradation pathways.

• Oxygen: As with many organic compounds, exposure to atmospheric oxygen can lead to oxidative degradation over time.[3][4]

Q2: What is the recommended temperature for storing N-chlorocarbazole?

A2: To minimize thermal degradation, N-chlorocarbazole should be stored in a cool environment. A standard laboratory refrigerator at 2-8°C is recommended for short-to-medium-term storage. For long-term storage, consider a freezer at -20°C . It is crucial to prevent freeze-thaw cycles, as these can introduce moisture and physically stress the compound.[4]

Q3: How should I protect N-chlorocarbazole from light?

A3: N-chlorocarbazole should always be stored in an amber or opaque container to block out UV and visible light. If the original container is not light-protective, it should be placed inside a secondary container that is, or the storage area itself should be dark.[3]

Q4: Is it necessary to store N-chlorocarbazole under an inert atmosphere?

A4: Yes, for optimal stability and to extend its shelf life, storing N-chlorocarbazole under an inert atmosphere such as argon or nitrogen is highly recommended.[5] This practice displaces oxygen and moisture, two key contributors to degradation.[3][4] For smaller quantities, using a desiccator with a drying agent and flushed with an inert gas can be effective. For larger quantities or long-term storage, a glove box or a sealed ampule under an inert gas is ideal.[5]

Q5: Can I store N-chlorocarbazole in a solution?

A5: Storing N-chlorocarbazole in solution is generally not recommended for long periods, as the solvent can participate in degradation reactions. If you must prepare a stock solution, use a dry, aprotic solvent and store it under the same recommended conditions as the solid material (cool, dark, and under an inert atmosphere). Prepare fresh solutions for your experiments whenever possible.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments with N-chlorocarbazole, helping you to identify and resolve problems related to its storage and handling.

Observed Problem	Potential Cause	Recommended Solution
Inconsistent or poor reaction yields.	Degradation of N-chlorocarbazole leading to lower active reagent concentration.	1. Verify Storage Conditions: Ensure the compound has been stored at the recommended temperature, protected from light, and in a moisture-free, low-oxygen environment. 2. Assess Purity: If possible, check the purity of your N-chlorocarbazole using an appropriate analytical technique (e.g., NMR, HPLC) to confirm its integrity before use. 3. Use a Fresh Batch: If degradation is suspected, use a fresh, unopened container of the reagent.
Color change of the solid material (e.g., from white/off-white to yellow or brown).	This is a visual indicator of chemical degradation.	Discard the discolored material as it is likely impure and will not provide reliable experimental results. Review and improve your storage protocol to prevent this from happening with new batches.
Precipitate formation in a stock solution.	The compound may be degrading, or the solvent may have absorbed moisture, causing the compound to precipitate.	1. Use Anhydrous Solvents: Always use high-purity, anhydrous solvents when preparing solutions. 2. Prepare Fresh Solutions: Avoid long-term storage of solutions. Prepare them fresh for each experiment. 3. Check for Incompatibilities: Ensure the chosen solvent is not reactive with N-chlorocarbazole.
Difficulty in handling the solid due to clumping.	The material has likely been exposed to moisture.	1. Improve Moisture Control: Store the compound in a desiccator containing a suitable drying agent (e.g., silica gel, Drierite). 2. Handle in a Dry Environment: When weighing and handling the compound, do so in a low-humidity environment, such as a glove box or under a stream of dry inert gas.[5]

Experimental Protocols

Protocol 1: Proper Storage of N-Chlorocarbazole

• Container: Upon receipt, ensure the N-chlorocarbazole is in a tightly sealed, amber glass bottle.

• Inert Atmosphere: For long-term storage, place the primary container inside a larger, sealable container (e.g., a secondary containment vessel or a desiccator).

• Drying Agent: Add a desiccant to the secondary container to absorb any residual moisture.

• Inert Gas Purge: Purge the secondary container with a dry, inert gas (e.g., argon or nitrogen) for several minutes to displace air and oxygen.

• Sealing: Seal the secondary container tightly.

• Temperature and Light: Store the sealed container in a refrigerator (2-8°C) or freezer (-20°C) away from any light sources.

• Equilibration: Before opening, allow the container to warm to room temperature in a desiccator to prevent condensation of moisture onto the cold solid.

Visualization of Degradation Pathways

The following diagram illustrates the potential degradation pathways of N-chlorocarbazole based on general principles of N-halo compound reactivity and studies on related carbazole derivatives.

Caption: Potential degradation pathways of N-chlorocarbazole.

Summary of Recommended Storage Conditions

Parameter	Condition	Rationale
Temperature	2-8°C (short-term) -20°C (long-term)	To minimize thermal degradation.[2]
Light	Store in the dark (amber vial)	To prevent photodegradation.[3]
Atmosphere	Inert gas (Argon or Nitrogen)	To prevent oxidative and moisture-induced degradation.[3][4][5]
Moisture	Store in a desiccated environment	To prevent hydrolysis.
Container	Tightly sealed, chemically resistant	To prevent contamination and exposure to the atmosphere.[6]

By adhering to these guidelines, you can significantly extend the shelf life of your N-chlorocarbazole, ensuring its reliability and the reproducibility of your experimental results.

References

• Properties, environmental fate and biodegradation of carbazole - PMC. (2017, May 31). Retrieved from [Link]

• Photodegradation of 3-chlorocarbazole in water under irradiation... - ResearchGate. (2022, June). Retrieved from [Link]

• Degradation of 3-chlorocarbazole in water by sulfidated zero-valent iron/peroxymonosulfate system: Kinetics, influential factors, degradation products and pathways - PubMed. (2022, February 16). Retrieved from [Link]

• Degradation of 1,3,6,8-tetrabromocarbazole by sulfidated zero-valent iron activated peroxydisulfate: Mechanistic insight and transformation pathways | Request PDF - ResearchGate. (2025, August 6). Retrieved from [Link]

• Degradative fate of 3-chlorocarbazole and 3,6-dichlorocarbazole in soil - FAO AGRIS. Retrieved from [Link]

• Compound storage made simple - Roylan Developments. Retrieved from [Link]

• 3-Chlorocarbazole | C12H8ClN | CID 520302 - PubChem - NIH. Retrieved from [Link]

• 2-(1,1-Dimethoxy-2-hydroxypropyl)-6-chlorocarbazole | C17H18ClNO3 | CID 15188603. Retrieved from [Link]

• Understanding Factors Affecting the Shelf Life of Food Products. (2021, November 12). Retrieved from [Link]

• 2-(1-Hydroxyethyl)-6-chlorocarbazole | C14H12ClNO | CID 15188600 - PubChem. Retrieved from [Link]

• Halogenated Solvents in Laboratories - Campus Operations. Retrieved from [Link]

• Abstract: Quality, Stability and Shelf Life of Raw Materials - Ofipharma. (2025, July 14). Retrieved from [Link]

• Food Product Shelf Life. Retrieved from [Link]

• Shelf Life of Food Products - K-State Extension. Retrieved from [Link]

• 6-Chloro-2-ethyl-9H-carbazole | C14H12ClN | CID 19826908 - PubChem. Retrieved from [Link]

• Factors affecting the shelf life of food (Part 2: External/Environmental factors). (2022, May 17). Retrieved from [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds - Wipf Group - University of Pittsburgh. (2014, February 22). Retrieved from [Link]

• (PDF) Application of N-Halo Reagents in Organic Synthesis - Academia.edu. Retrieved from [Link]

• Carbazole | C12H9N | CID 6854 - PubChem - NIH. Retrieved from [Link]

• Carbazole - Safety Data Sheet - Carl ROTH. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. itohygiene.com [itohygiene.com]
• 3. spod-technology.com [spod-technology.com]
• 4. Abstract: Quality, Stability and Shelf Life of Raw Materials 📝 | Ofipharma [ofipharma.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting 9-Chloro-9H-Carbazole Solubility

Overview

9-Chloro-9H-carbazole (also known as N-chlorocarbazole) presents a unique challenge in formulation, analytical, and synthetic chemistry. As a rigid, planar, tricyclic aromatic system, it exhibits strong intermolecular π-π stacking. Furthermore, the substitution of the nitrogen proton with a chlorine atom eliminates its only hydrogen-bond donating site. This renders the molecule exceptionally hydrophobic and highly insoluble in polar protic solvents like water, methanol, and ethanol.

The following guide addresses the most common troubleshooting scenarios researchers encounter when working with this compound.

FAQ 1: The Protic Solvent Trap (Solubility vs. Stability)

Q: I attempted to dissolve 9-Chloro-9H-carbazole in methanol. To force it into solution, I heated the mixture to 65°C. The solid dissolved, but my LC-MS/NMR analysis shows multiple new peaks and a complete loss of the parent mass. What happened?

A: You have encountered the most common pitfall with N-chlorocarbazoles: confusing dissolution with chemical degradation. Heating 9-Chloro-9H-carbazole in protic solvents (such as methanol or ethanol), especially in the presence of trace acids, does not simply dissolve the compound. Instead, it triggers an [1].

The Causality: Protic solvents facilitate the protonation of the carbazole system. The N-Cl bond is subsequently cleaved, generating a reactive intermediate that allows the chlorine atom to migrate to the carbon rings. This results in a mixture of 1-chlorocarbazole, 3-chlorocarbazole, and fully dechlorinated carbazole[1]. To preserve the integrity of your compound, you must completely avoid heating it in protic environments.

Acid-catalyzed intermolecular rearrangement pathway of N-chlorocarbazole in protic solvents.

FAQ 2: Selecting the Right Solvent System

Q: If protic solvents degrade my compound, what is the best way to prepare a highly concentrated, stable stock solution?

A: The optimal strategy is to utilize polar aprotic solvents, specifically Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).

The Causality: Aprotic solvents possess high dielectric constants that effectively disrupt the strong π-π stacking interactions between the carbazole rings, facilitating solvation. Crucially, because they lack exchangeable protons, they cannot catalyze the N-to-C chlorine shift, ensuring your compound remains chemically stable.

Quantitative Data: Solubility and Stability Profile

Solvent System	Temperature	Solubility	Chemical Stability	Primary Outcome / Causality
Methanol (Protic)	65 °C (Reflux)	High	Degraded	Rearrangement to 1-chloro/3-chlorocarbazole due to N-Cl protonation[1].
Methanol (Protic)	20 °C (RT)	Poor	Moderate	Compound remains largely undissolved due to strong π-π stacking.
DMSO (Aprotic)	20 °C (RT)	High (>50 mM)	Stable	Aprotic nature prevents protonation; disrupts π-π stacking.
Aqueous Buffer	37 °C	Insoluble	Stable (Solid)	Complete precipitation; lack of H-bond donors prevents solvation.
20% HP-β-CD (Aq)	20 °C (RT)	Moderate (~5 mM)	Stable	Hydrophobic cavity encapsulates the carbazole core[2].

Protocol 1: Preparation of a Self-Validating 50 mM DMSO Stock

• Weighing: Weigh out exactly 10.08 mg of 9-Chloro-9H-carbazole (MW ≈ 201.65 g/mol ) into a clean, dry amber glass vial (the compound is light-sensitive).

• Solvation: Add exactly 1.0 mL of anhydrous, cell-culture grade DMSO.

• Agitation: Vortex the solution vigorously for 2 minutes at room temperature (20°C). Do not heat or sonicate , as localized heating can induce degradation.

• Self-Validation Step: Centrifuge the vial at 10,000 x g for 5 minutes. Carefully inspect the bottom of the vial for any undissolved pellet. To quantitatively validate dissolution, measure the absorbance of a 1:1000 dilution at 600 nm; a reading of exactly 0.000 confirms the absence of light-scattering micro-precipitates.

FAQ 3: Achieving Aqueous Solubilization for Assays

Q: I need to introduce this compound into an aqueous buffer (PBS) for a biological assay. Direct dilution of the DMSO stock causes immediate precipitation. How can I prevent this without altering the compound?

A: To maintain solubility in aqueous media, you must employ host-guest complexation using[2].

The Causality: HP-β-CD is a cyclic oligosaccharide featuring a hydrophilic exterior and a lipophilic inner cavity. The hydrophobic carbazole moiety dynamically slips into this cavity. This complexation shields the highly lipophilic rings from the aqueous environment, preventing precipitation, while simultaneously protecting the reactive N-Cl bond from hydrolysis[2].

Protocol 2: Self-Validating HP-β-CD Complexation Workflow

• Host Preparation: Prepare a 20% (w/v) solution of HP-β-CD in your target aqueous buffer (e.g., PBS, pH 7.4). Filter through a 0.22 µm PES membrane.

• Guest Introduction: While placing the HP-β-CD solution on a high-speed vortex mixer, add your 50 mM DMSO stock of 9-Chloro-9H-carbazole dropwise. Do not exceed a final DMSO concentration of 2% (v/v) to prevent solvent-induced toxicity in downstream assays.

• Equilibration: Allow the mixture to shake continuously at 300 RPM for 2 hours at room temperature to ensure complete host-guest equilibrium.

• Self-Validation Step: Perform Dynamic Light Scattering (DLS) on the final solution. A monodisperse peak at approximately 1-2 nm confirms successful inclusion complexation. The presence of peaks >100 nm indicates that the compound has precipitated into a colloidal suspension rather than forming a true soluble complex.

Workflow for selecting the appropriate solubilization strategy for 9-Chloro-9H-carbazole.

References

• Title: Acid-catalyzed intermolecular rearrangement of N-chlorocarbazole Source: Journal of Organic Chemistry (1987) URL: [Link]

• Title: Cyclodextrin Complexation as a Way of Increasing the Aqueous Solubility and Stability of Carvedilol Source: Pharmaceutics via PubMed Central (2021) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cyclodextrin Complexation as a Way of Increasing the Aqueous Solubility and Stability of Carvedilol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Side Reactions in the N-Chlorination of Carbazole Derivatives

Welcome to the Technical Support Center for the N-chlorination of carbazole derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of selectively introducing a chlorine atom onto the nitrogen of the carbazole scaffold. The inherent reactivity of the carbazole ring system often leads to competitive and undesired side reactions, primarily electrophilic substitution on the aromatic rings. This resource provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you achieve high yields and selectivity for your target N-chlorinated products.

Understanding the Core Challenge: N- vs. C-Chlorination

The primary hurdle in the N-chlorination of carbazoles is the competition with electrophilic aromatic substitution (C-chlorination) on the electron-rich carbazole nucleus. The positions most susceptible to electrophilic attack are C3, C6, C1, and C8, with C3 and C6 being the most favored.[1][2] The selectivity between N- and C-chlorination is a delicate balance of several factors, including the nature of the chlorinating agent, reaction conditions, and the electronic properties of the carbazole substrate itself.

Mechanism Overview: A Tale of Two Pathways

To effectively control the reaction, it is crucial to understand the competing mechanistic pathways.

Figure 1: Competing pathways in carbazole chlorination.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My reaction is producing a mixture of N-chloro and C-chloro carbazoles. How can I improve selectivity for N-chlorination?

Answer: This is the most common issue. To favor N-chlorination, you need to enhance the nucleophilicity of the carbazole nitrogen relative to the aromatic ring.

Troubleshooting Steps:

• Employ a Non-Polar, Aprotic Solvent: Solvents like dichloromethane (DCM), chloroform, or carbon tetrachloride are preferred. Polar aprotic solvents like DMF can sometimes promote C-chlorination.[3]

• Use a Bulky Chlorinating Agent: While N-chlorosuccinimide (NCS) is common, consider using a more sterically hindered reagent like trichloroisocyanuric acid (TCCA). The bulkiness of TCCA can disfavor attack at the more sterically accessible ring positions.[1][4]

• Pre-form the Carbazole Anion: This is the most effective strategy. By treating the carbazole with a strong base before adding the chlorinating agent, you generate the highly nucleophilic carbazolyl anion, which will preferentially attack the electrophilic chlorine source.

  • Recommended Bases: Sodium hydride (NaH), potassium tert-butoxide (t-BuOK), or lithium diisopropylamide (LDA).

Parameter	Condition Favoring N-Chlorination	Condition Favoring C-Chlorination	Rationale
Base	Strong, non-nucleophilic base (e.g., NaH, t-BuOK)	Weak or no base	A strong base deprotonates the nitrogen, making it a potent nucleophile.
Solvent	Non-polar, aprotic (e.g., THF, Dioxane, Toluene)	Polar, protic or aprotic (e.g., Acetic Acid, DMF)	Non-polar solvents do not stabilize the charged intermediate of C-chlorination as effectively.
Temperature	Low temperature (e.g., -78 °C to 0 °C)	Room temperature to elevated temperatures	Lower temperatures can help control the rate of the faster C-chlorination reaction.
Chlorinating Agent	NCS, TCCA	NCS, Chlorine gas, Sulfuryl chloride	NCS and TCCA are generally milder and can be more selective.

Table 1: Reaction Conditions to Influence N- vs. C-Chlorination Selectivity.

Q2: I'm observing significant amounts of dichlorinated and other over-chlorinated byproducts. What's going wrong?

Answer: Over-chlorination typically occurs when the reaction conditions are too harsh or the stoichiometry of the chlorinating agent is not carefully controlled.

Troubleshooting Steps:

• Stoichiometry is Key: Use no more than 1.0-1.1 equivalents of your chlorinating agent. For highly reactive carbazole derivatives, you may even need to use a slight excess of the carbazole.

• Slow Addition of the Chlorinating Agent: Add the chlorinating agent (e.g., a solution of NCS in the reaction solvent) dropwise to the carbazole solution at a low temperature (e.g., 0 °C or below). This helps to maintain a low concentration of the chlorinating agent in the reaction mixture at any given time, disfavoring multiple chlorinations.

• Monitor the Reaction Closely: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the progress of the reaction. Quench the reaction as soon as the starting material is consumed to prevent the formation of over-chlorinated products.

Q3: My N-chlorination reaction is very slow or incomplete. How can I drive it to completion?

Answer: Incomplete conversion can be due to several factors, including insufficient reactivity of the chlorinating agent or deactivation of the carbazole substrate.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: If you are using a strong base like NaH, any moisture will quench the base and prevent the formation of the carbazolyl anion. Ensure your solvent and glassware are scrupulously dry.

• Consider a More Reactive Chlorinating Agent: If NCS is not effective, TCCA can be a more powerful alternative.[5]

• Increase the Temperature (with caution): If the reaction is sluggish at low temperatures, you can slowly warm it to room temperature. However, be aware that this may also increase the rate of side reactions. Monitor the reaction closely by TLC.

• Check the Quality of Your Reagents: Ensure your chlorinating agent has not decomposed. NCS and TCCA should be stored in a cool, dry place.

Q4: How can I confirm that I have synthesized the N-chloro and not a C-chloro carbazole?

Answer: Spectroscopic analysis is essential for distinguishing between N- and C-chlorinated isomers.

Troubleshooting with Spectroscopy:

• ¹H NMR Spectroscopy:

  • N-Chlorocarbazole: The most significant change will be the disappearance of the N-H proton signal, which is typically a broad singlet around 8-11 ppm in the starting carbazole. The aromatic protons will likely experience slight downfield shifts due to the electron-withdrawing nature of the N-Cl bond.

  • C-Chlorocarbazole: The N-H proton signal will still be present. You will observe changes in the aromatic region, including the disappearance of one aromatic proton signal and changes in the coupling patterns of the remaining protons.

• ¹³C NMR Spectroscopy:

  • N-Chlorocarbazole: The carbon atoms attached to the nitrogen (C4a and C4b) will show a significant downfield shift compared to the parent carbazole.

  • C-Chlorocarbazole: The carbon atom bearing the chlorine will show a downfield shift, and you will observe changes in the chemical shifts of the other aromatic carbons due to the substituent effect.

• IR Spectroscopy:

  • N-Chlorocarbazole: The characteristic N-H stretching vibration (typically a sharp peak around 3400 cm⁻¹) of the starting carbazole will be absent.[6] A new band corresponding to the N-Cl stretch may be observed in the region of 600-800 cm⁻¹, although it can be weak and difficult to assign definitively.

  • C-Chlorocarbazole: The N-H stretch will still be present. You may observe new bands in the fingerprint region (below 1000 cm⁻¹) corresponding to C-Cl stretching vibrations.

Experimental Protocols

Protocol 1: Selective N-Chlorination of Carbazole using Sodium Hydride and NCS

This protocol is designed to maximize the yield of N-chlorocarbazole by pre-forming the carbazolyl anion.

Materials:

• Carbazole

• Sodium hydride (60% dispersion in mineral oil)

• N-Chlorosuccinimide (NCS)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous sodium sulfate

• Hexanes

• Ethyl acetate

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a dropping funnel, add carbazole (1.0 eq).

• Add anhydrous THF to dissolve the carbazole.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.1 eq) portion-wise. Caution: Hydrogen gas is evolved. Ensure adequate ventilation.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour. The formation of the sodium salt of carbazole may result in a suspension.

• In a separate flask, dissolve NCS (1.05 eq) in anhydrous THF.

• Cool the carbazole salt suspension back to 0 °C and add the NCS solution dropwise via the dropping funnel over 30 minutes.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC (e.g., 9:1 Hexanes:Ethyl Acetate).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate.

Sources

• 1. chemistry.mdma.ch [chemistry.mdma.ch]
• 2. researchgate.net [researchgate.net]
• 3. N-PHENYLCARBAZOLE HYDROCHLORIDE(1150-62-5) 13C NMR [m.chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Trichloroisocyanuric acid - Enamine [enamine.net]
• 6. researchgate.net [researchgate.net]

Technical Support Portal: 9-Chloro-9H-carbazole Stability &amp; Handling

[1]

Executive Summary

9-Chloro-9H-carbazole (N-chlorocarbazole) is a reactive

-halo reagent used primarily as a mild chlorinating agent and an intermediate in organic synthesis.[1][2] The transition from a white/off-white crystalline solid to a yellow or brown powder indicates decomposition via homolytic bond fission , leading to the formation of conjugated bicarbazole dimers and potential rearrangement isomers.

This guide details the mechanistic root cause, diagnostic protocols to verify reagent quality, and remediation steps to recover usable material.[1]

Part 1: The Root Cause (Mechanistic FAQ)

Q: Why does my N-chlorocarbazole turn yellow?

A: The color change is a visual indicator of oxidative coupling , driven by the instability of the nitrogen-chlorine (

) bond.

Unlike carbon-chlorine bonds, the

bond is highly polarized and energetically labile.[1] Upon exposure to UV light or thermal stress , the compound undergoes homolytic fission.[1] This generates a reactive carbazolyl radical which, lacking the stabilizing chlorine, rapidly dimerizes.[1][2]

The Decomposition Pathway:

• Initiation: Light/Heat cleaves the

  bond, releasing a chlorine radical ( ) and a carbazolyl radical.[1][2]

• Propagation (Color Formation): Two carbazolyl radicals couple at the highly active C-3 position.[2]

• Product: The resulting 3,3'-bicarbazole possesses an extended

  -conjugated system, which absorbs blue light and appears distinctively yellow/brown.[1]

Visualizing the Degradation Pathway

The following diagram illustrates the transition from the active reagent to the colored impurity.

Figure 1: Mechanistic pathway showing the homolytic cleavage of the N-Cl bond leading to radical dimerization (color source) and potential rearrangement.[1][2]

Part 2: Diagnostics & Quality Control

Before discarding the batch, quantify the extent of decomposition. A slight yellow tint may indicate surface oxidation while the bulk material remains active.

Diagnostic Workflow

Test Method	Protocol	Passing Criteria	Failure Indicator
Iodometric Titration	Dissolve sample in acetic acid/KI; titrate liberated with .[1][2]	>17.0% Active Cl	<16.5% Active Cl (Loss of oxidizing power).[2]
Melting Point	Capillary method (slow ramp).[1][2]	118°C – 120°C (Sharp)	Broad range or <115°C (Eutectic depression by impurities).[1][2]
TLC Analysis	Silica Gel; Eluent: Hexane/EtOAc (9:1).[1]	Single spot ( )	Secondary spot at lower (Bicarbazole) or higher fluorescence.[1][2]

Note: The "Active Chlorine" content is the critical quality attribute (CQA). If the active chlorine is intact, recrystallization can remove the colored impurity.[1] If active chlorine is low, the reagent has rearranged to 3-chlorocarbazole (where Cl is bound to Carbon and is non-reactive) and must be discarded.[1][2]

Part 3: Remediation (Purification Protocol)

If the material retains active chlorine but is colored, recrystallization is effective.[1]

Warning: Do not use alcohols (Ethanol/Methanol) for recrystallizing

-halo compounds, as they can undergo oxidation or solvolysis, further degrading the reagent.[1][2]

Step-by-Step Recrystallization Guide

• Solvent Selection: Use n-Heptane or a Toluene/Hexane (1:4) mixture.[2] These non-polar solvents dissolve the organic dimer at high temperatures but precipitate the pure

  -chlorocarbazole upon cooling.

• Dissolution:

  • Place crude solid in a flask with a magnetic stir bar.

  • Add solvent (approx. 10 mL per gram of solid).[2]

  • Heat gently to 50-60°C. Do not reflux vigorously to avoid thermal decomposition.

• Filtration (Crucial):

  • If insoluble brown particles remain (polymerized dimers), perform a hot filtration through a glass frit or glass wool.[1]

• Crystallization:

  • Allow the filtrate to cool slowly to room temperature.[3][4][5]

  • Transfer to a fridge (4°C) for 2 hours.

• Isolation:

  • Filter the white needles/plates.

  • Wash with cold Hexane.

  • Vacuum dry in the dark at room temperature (do not use a heated oven).

Part 4: Prevention & Storage Strategy

To prevent recurrence, strict environmental controls are required.[1][2]

Storage SOP

• Container: Amber glass vials with Teflon-lined caps (prevents UV initiation).[1]

• Atmosphere: Flush headspace with Argon or Nitrogen after every use. Oxygen promotes radical propagation; Moisture promotes hydrolysis to hypochlorous acid (HOCl).[1][2]

• Temperature: Store at 2°C – 8°C .

• Desiccant: Store the vial inside a secondary jar containing silica gel or

  .

References

• Oxidative Coupling Mechanism

  • Title: 3,3′-Bicarbazole-Based Host Molecules for Solution-Processed Phosphorescent OLEDs.
  • Context: Describes the oxidative coupling of carbazoles to form 3,3'-bicarbazole dimers, the source of the yellow chromophore.

  • Source:[1][2]

• Carbazole Synthesis & Purification

  • Title: Purification of 9-ethyl-9H-carbazole-2-carbaldehyde by recrystallization.[1][5]

  • Context: Establishes standard non-polar/polar solvent systems for purifying carbazole deriv

  • Source:[1][2]

• N-Halo Reagent Stability

  • Title: Oxidative C–C coupling of carbazoles possessing various substituents.[6]

  • Context: Details the radical cation mechanism that leads to bicarbazole formation, validating the radical pathway proposed in the troubleshooting guide.

  • Source:[1][2]

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. bcc.bas.bg [bcc.bas.bg]
• 3. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]
• 4. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Atom Economy in 9-Chloro-9H-carbazole Synthesis

Welcome to the technical support center for the synthesis of 9-Chloro-9H-carbazole. This guide is designed for researchers, chemists, and drug development professionals seeking to improve the efficiency and sustainability of their synthetic routes by focusing on the principles of green chemistry, specifically atom economy. Here, we provide in-depth troubleshooting advice, frequently asked questions, and optimized protocols to address common challenges encountered in the laboratory.

Introduction to Atom Economy in Carbazole Chemistry

The concept of atom economy, developed by Barry Trost, is a cornerstone of green chemistry that measures the efficiency of a chemical reaction by calculating the proportion of reactant atoms that are incorporated into the desired product.[1][2] A high atom economy signifies a more sustainable process with minimal waste generation.[3] In the synthesis of specialized intermediates like 9-Chloro-9H-carbazole, a key building block in materials science and medicinal chemistry, optimizing for atom economy is not just an environmental consideration but also a crucial factor in reducing costs and simplifying purification.

The atom economy is calculated using the following formula:

% Atom Economy = (Molecular Weight of Desired Product / Total Molecular Weight of All Reactants) x 100 [4]

This guide will explore practical strategies to maximize this value in your syntheses.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference between reaction yield and atom economy?

A1: Percentage yield compares the actual amount of product obtained to the theoretical maximum, measuring the reaction's efficiency in practice.[5] Atom economy, however, is a theoretical calculation based on the balanced chemical equation.[6] It assesses the efficiency of the reaction design itself by quantifying how many atoms from the reactants are incorporated into the final product, regardless of the reaction's actual yield.[7] A reaction can have a high yield but a poor atom economy if it generates a significant mass of byproducts.[5]

Q2: Why is direct N-chlorination of carbazole challenging?

A2: Direct N-chlorination is challenging due to the electronic nature of the carbazole ring system. While the nitrogen has a lone pair, the aromatic system is susceptible to electrophilic attack. Many chlorinating agents, especially under acidic or neutral conditions, will preferentially perform electrophilic aromatic substitution on the carbazole ring at the C3, C6, C1, and C8 positions, leading to a mixture of undesired C-chlorinated isomers.[8][9] Achieving selective N-chlorination requires carefully chosen reagents and conditions that favor attack at the nitrogen atom.

Q3: Which chlorinating agents offer the best theoretical atom economy?

A3: Agents that transfer a chlorine atom with the minimal possible mass in the leaving group are ideal. Chlorine gas (Cl₂) is theoretically excellent, as the only byproduct is HCl. However, its high toxicity and difficult handling make it less practical in many lab settings.[10][11] Reagents like tert-butyl hypochlorite (t-BuOCl) offer a good balance of reactivity, selectivity, and improved atom economy compared to reagents like N-Chlorosuccinimide (NCS), which generates a high-mass succinimide byproduct.

Q4: What are the primary safety risks associated with N-chlorination reactions?

A4: The primary risks stem from the chlorinating agents themselves. Chlorine gas is highly toxic, corrosive, and a strong oxidizer.[11][12] Many other N-chloro compounds can be irritants or toxic. It is imperative to handle these reagents in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves and safety goggles.[13][14] Always consult the Safety Data Sheet (SDS) for each specific reagent before use.

Atom Economy Comparison of Common N-Chlorinating Agents

The choice of chlorinating agent is the single most critical factor influencing the atom economy of 9-Chloro-9H-carbazole synthesis. The table below provides a quantitative comparison.

Chlorinating Agent	Reactants (Carbazole + Agent)	Desired Product	Byproduct(s)	% Atom Economy
N-Chlorosuccinimide (NCS)	C₁₂H₉N + C₄H₄ClNO₂	C₁₂H₈ClN	C₄H₅NO₂ (Succinimide)	60.1%
1-Chlorobenzotriazole	C₁₂H₉N + C₆H₄ClN₃	C₁₂H₈ClN	C₆H₅N₃ (Benzotriazole)	63.8%
tert-Butyl hypochlorite (t-BuOCl)	C₁₂H₉N + C₄H₉ClO	C₁₂H₈ClN	C₄H₁₀O (tert-Butanol)	65.7%
Chlorine Gas (Cl₂) *	C₁₂H₉N + Cl₂	C₁₂H₈ClN	HCl	84.9%

Note: While offering the highest atom economy, chlorine gas is extremely hazardous and requires specialized equipment and handling procedures.[10]

Troubleshooting Guide for 9-Chloro-9H-carbazole Synthesis

This section addresses common issues encountered during the synthesis in a question-and-answer format.

Problem 1: My reaction yields are consistently low, or I recover mostly unreacted carbazole.

• Potential Cause A: Inactive Chlorinating Agent.

  • Why it happens: N-chlorinating agents, particularly hypochlorites, can degrade over time, especially if exposed to light, moisture, or heat.

  • Solution: Use a freshly opened bottle of the reagent or test its activity before use (e.g., via titration). Store reagents according to the manufacturer's instructions, typically in a cool, dark, and dry place.

• Potential Cause B: Incorrect Stoichiometry.

  • Why it happens: Using a substoichiometric amount of the chlorinating agent will naturally lead to incomplete conversion.

  • Solution: Carefully calculate and weigh your reagents. For reactions that are sensitive to moisture, ensure all glassware is thoroughly dried. A slight excess (1.1-1.2 equivalents) of the chlorinating agent may improve conversion, but a large excess can lead to side reactions.

• Potential Cause C: Inappropriate Reaction Temperature.

  • Why it happens: The N-chlorination of carbazole often requires specific temperature control. If the temperature is too low, the reaction rate may be impractically slow. If it's too high, it can promote side reactions or reagent decomposition.

  • Solution: Monitor the reaction temperature closely. Start with literature-reported conditions and perform small-scale optimization experiments to find the ideal temperature for your specific setup and reagents.

Problem 2: My final product is a mixture of isomers, with significant C-chlorination.

• Potential Cause: Unfavorable Reaction Conditions for N-selectivity.

  • Why it happens: As discussed in the FAQs, carbazole is prone to electrophilic aromatic substitution.[8] Acidic conditions, in particular, can activate the chlorinating agent for attack on the electron-rich aromatic rings.

  • Solution:

    • Add a Base: The synthesis of N-chloro compounds is often facilitated by the presence of a non-nucleophilic base. The base can deprotonate the carbazole N-H, forming a more nucleophilic carbazolide anion which then readily attacks the "Cl+" source. Consider using a base like potassium tert-butoxide or potassium hydroxide.[15][16]

    • Solvent Choice: The polarity of the solvent can influence the reaction's selectivity. Aprotic solvents like THF, DMF, or dichloromethane are commonly used. Experiment with different solvents to find the optimal medium that favors N-chlorination.

    • Reagent Choice: Some reagents are inherently more selective. 1-Chlorobenzotriazole has been reported as a highly efficient reagent for nuclear chlorination, but conditions can be adapted to favor N-chlorination.[17]

Problem 3: The atom economy of my synthesis is poor.

• Potential Cause: Suboptimal Choice of Chlorinating Agent.

  • Why it happens: This is the most common reason for poor atom economy. Using a reagent with a high molecular weight leaving group, such as N-Chlorosuccinimide (NCS), inherently limits the atom economy.

  • Solution: Switch to a more atom-economical reagent. As shown in the table above, moving from NCS to tert-butyl hypochlorite (t-BuOCl) provides a tangible improvement. If your facility is equipped to handle it safely, chlorine gas offers the best theoretical atom economy.

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common issues in 9-Chloro-9H-carbazole synthesis.

Sources

• 1. jocpr.com [jocpr.com]
• 2. Atom economy - Wikipedia [en.wikipedia.org]
• 3. acs.org [acs.org]
• 4. monash.edu [monash.edu]
• 5. chemistry-atom economy and percentage yield [dynamicscience.com.au]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. primescholars.com [primescholars.com]
• 8. Characterization of the reactivity and chlorinated products of carbazole during aqueous chlorination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. zoex.com [zoex.com]
• 10. m.youtube.com [m.youtube.com]
• 11. CHLORINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. nj.gov [nj.gov]
• 13. poison.org [poison.org]
• 14. ecolink.com [ecolink.com]
• 15. journals.iucr.org [journals.iucr.org]
• 16. mdpi.com [mdpi.com]
• 17. Chlorination of carbazole and its derivatives with 1-chlorobenzotriazole - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

1H NMR chemical shift differences between N-chloro and C-chloro carbazoles

The following guide details the 1H NMR distinctions between N-chloro and C-chloro carbazoles, designed for researchers in organic synthesis and medicinal chemistry.

Content Type: Technical Comparison Guide Audience: Synthetic Chemists, Structural Biologists, Drug Discovery Researchers

Executive Summary

The structural differentiation between N-chlorocarbazole (9-chlorocarbazole) and its C-chlorinated isomers (e.g., 3-chlorocarbazole) is a critical quality control step in the synthesis of optoelectronic materials and bioactive alkaloids. The primary distinction lies in the lability of the N-Cl bond and the presence or absence of the N-H proton .

• N-Chlorocarbazole (Kinetic Product): Characterized by the complete absence of the N-H signal (~10–11 ppm) and retention of molecular symmetry (if unsubstituted elsewhere). It is often unstable, rearranging to C-chloro isomers under acidic or thermal conditions.

• C-Chlorocarbazole (Thermodynamic Product): Characterized by the presence of a broad N-H singlet and specific splitting patterns (coupling constants) on the aromatic ring that denote the position of the chlorine atom (typically positions 3 or 3,6).

Theoretical Basis of Chemical Shifts

Understanding the electronic environment is essential for interpreting the spectra.

Carbazole Numbering & Electronic Zones

The carbazole nucleus consists of two benzene rings fused to a central pyrrole ring.

• H1/H8 (Ortho to N): Most deshielded aromatic protons (~8.1 ppm) due to the anisotropic effect of the adjacent ring and the inductive effect of Nitrogen.

• H4/H5 (Bay Region): Typically appear around ~7.5 ppm.

• N-H (Position 9): Highly deshielded broad singlet (>10 ppm), sensitive to solvent (DMSO vs. CDCl3) and concentration (H-bonding).

Substituent Effects of Chlorine

• N-Chlorination (9-Cl):

  • Inductive Effect (-I): The electronegative Cl pulls density from N, making N more electron-deficient. This deshields H1/H8 further compared to N-alkyl carbazoles.

  • Symmetry: Preserves the

    symmetry of the parent molecule.

• C-Chlorination (e.g., 3-Cl):

  • Resonance (+R) vs. Inductive (-I): At the C3 position, Cl exerts a -I effect (deshielding) on the adjacent H2 and H4 protons, but also a +R effect. The loss of symmetry is the key diagnostic tool.

Comparative Analysis: Spectral Fingerprints

N-Chlorocarbazole (9-Cl)

• Stability Warning: This compound is a chlorinating agent and can rearrange to 3-chlorocarbazole in solution, especially in the presence of acid or light.

• Key Feature: Disappearance of the proton at position 9.

• Aromatic Region: Retains a simplified pattern (similar to unsubstituted carbazole) but with downfield shifts for H1/H8.

C-Chlorocarbazole (3-Cl & 3,6-DiCl)

• 3-Chlorocarbazole:

  • Symmetry: Broken. The left and right rings are non-equivalent.

  • H4 Signal: Appears as a narrow doublet (

    Hz) or singlet due to meta-coupling with H2. It is distinct from the H5 doublet (ortho-coupling, Hz).

• 3,6-Dichlorocarbazole:

  • Symmetry: Restored (

    ).

  • Pattern: Simplified spectrum. H4/H5 appear as meta-coupled doublets (

    Hz). H1/H8 appear as ortho-coupled doublets ( Hz).

Data Summary Table

Feature	Parent Carbazole	N-Chlorocarbazole (9-Cl)	3-Chlorocarbazole	3,6-Dichlorocarbazole
N-H Signal	~10.4–11.2 ppm (br s)	ABSENT	~10.5–11.3 ppm (br s)	~10.6–11.4 ppm (br s)
Symmetry	Yes (Equivalent rings)	Yes (Equivalent rings)	No (Complex multiplet)	Yes (Equivalent rings)
H4/H5	~7.5 ppm (d, Hz)	~7.6–7.8 ppm (d)	H4: ~8.0 (d, Hz)H5: ~7.5 (d, Hz)	~8.0 ppm (d, Hz)
H1/H8	~8.1 ppm (d)	>8.2 ppm (Deshielded)	H1: ~8.1 (d)H8: ~8.1 (d)	~8.1 ppm (d)
Key Diagnostic	Reference Standard	No NH Peak	Asymmetric Pattern	Symmetric + Meta Coupling

Note: Chemical shifts (

) are approximate and solvent-dependent (typically DMSO- or CDCl ).

Visualization: Structural Logic & Decision Tree

Carbazole Numbering and Shift Zones

Caption: Chemical shift zones for the carbazole nucleus. H1/H8 are deshielded by the nitrogen lone pair anisotropy.

Isomer Identification Decision Tree

Caption: Workflow for distinguishing N-chloro from C-chloro derivatives based on NH presence and symmetry.

Experimental Protocols

Protocol: Monitoring N-Chlorination vs. C-Chlorination

This protocol allows you to observe the kinetic formation of N-chlorocarbazole and its subsequent rearrangement.

Materials:

• Carbazole (1.0 eq)

• N-Chlorosuccinimide (NCS) (1.05 eq)

• Solvent:

  (for N-chloro stability) or Acetonitrile (for rearrangement)

• NMR Solvent:

  (neutralized with basic alumina to prevent acid-catalyzed rearrangement in the tube)

Step-by-Step Methodology:

• Preparation (Kinetic Control): Dissolve Carbazole (100 mg) in

  (5 mL) at 0°C. Add NCS (1.05 eq) and stir for 30 minutes in the dark.

• Filtration: Filter off the succinimide byproduct.

• NMR Sampling (N-Cl Detection): Take an aliquot immediately into a

  tube containing a trace of (solid) to neutralize any acid.

  • Target Observation: Look for the disappearance of the broad singlet at ~10.4 ppm.

• Rearrangement (Thermodynamic Control): Allow the remaining reaction mixture to warm to room temperature or reflux for 2 hours.

• NMR Sampling (C-Cl Detection): Take a second aliquot.

  • Target Observation: Reappearance of the NH signal (~10.4 ppm) and splitting of the H4 proton into a meta-coupled doublet (~8.0 ppm,

    Hz).

Data Validation

• Solvent Effects: Ensure your NMR solvent is dry. Water exchange can broaden or eliminate the NH peak, leading to a false positive for N-chlorocarbazole. Shake the sample with

  ; if the peak disappears (in a C-chloro sample), it confirms it was an NH/OH signal.

• Reference Standard: Always run a blank spectrum of the starting carbazole in the same solvent batch to account for concentration-dependent shifts of the NH proton.

References

• Smith, K., et al. (1987). "Acid-catalyzed intermolecular rearrangement of N-chlorocarbazole." The Journal of Organic Chemistry. Link

• Joule, J. A. (1984).[1] "Carbazole Synthesis and Properties." Advances in Heterocyclic Chemistry. Link

• Gottlieb, H. E., et al. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." The Journal of Organic Chemistry. Link

• National Institutes of Health (NIH) - PubChem. "9-Chlorocarbazole (CID 13693303)." Link

• Beilstein Journal of Organic Chemistry. (2020). "Synthesis of novel multifunctional carbazole-based molecules." (Supporting Info for 3-bromocarbazole NMR data). Link

Sources

• 1. pubs.acs.org [pubs.acs.org]

Mechanistic Grounding: The Physics and Chemistry of the N-Cl Bond

An in-depth technical analysis and comparative guide for researchers and spectroscopists characterizing the labile N-Cl bond in carbazole derivatives.

Detecting the N-Cl bond in carbazoles via Fourier Transform Infrared (FTIR) spectroscopy presents a unique analytical challenge. To understand why, we must examine the causality behind the molecule's vibrational physics and chemical reactivity.

1. Vibrational Physics (Hooke’s Law) The absorption frequency of a diatomic oscillator is governed by Hooke's Law (

). The reduced mass ( ) of the Nitrogen-Chlorine pair is significantly larger than that of common organic bonds (like C-H or N-H). This high reduced mass inherently drives the N-Cl stretching frequency down into the deep fingerprint region, typically manifesting between 665 cm⁻¹ and 710 cm⁻¹ [1],[2]. Furthermore, the rigid, electron-withdrawing dibenzo[b,d]pyrrole ring system of the carbazole delocalizes the nitrogen lone pair. This delocalization slightly alters the force constant ( ) compared to aliphatic N-chloramines, resulting in a weak dipole moment change and a correspondingly low-intensity IR absorption peak.

2. Chemical Instability N-chlorocarbazoles are highly reactive intermediates. Under acidic conditions, thermal stress, or mechanical pressure, the N-Cl bond undergoes rapid intermolecular rearrangement to form ring-chlorinated isomers (e.g., 1-chlorocarbazole or 3-chlorocarbazole), or it completely dechlorinates[3]. This chemical lability dictates the choice of FTIR sampling technology; aggressive sample preparation can destroy the analyte before the spectrum is acquired, leading to false-negative results or misassigned aromatic C-Cl stretches.

Comparative Guide: FTIR Sampling Technologies for N-Cl Detection

When selecting an FTIR sampling accessory to detect the N-Cl stretch in carbazoles, the spectroscopist must balance optical sensitivity in the deep fingerprint region against the risk of sample degradation.

Diamond ATR (Attenuated Total Reflectance) Accessories

• Performance Mechanism : ATR utilizes an evanescent wave that penetrates a few microns into the sample. It requires zero sample dilution or mechanical pressing.

• Advantages : It is the gold standard for labile compounds. By analyzing the neat solid, you mitigate the pressure-induced degradation of the N-Cl bond. It also prevents the introduction of moisture.

• Limitations : The N-Cl stretch (665–710 cm⁻¹) sits perilously close to the low-frequency optical cutoff of many standard diamond crystals (~600 cm⁻¹). Furthermore, the depth of penetration (

  ) increases at lower wavenumbers, which can artificially inflate the intensity of the N-Cl band relative to higher-frequency bands, requiring mathematical ATR correction.

KBr Pellet Presses (Transmission)

• Performance Mechanism : The sample is diluted (typically 1% w/w) in an IR-transparent alkali halide matrix and pressed into a solid disc.

• Advantages : KBr offers superior optical throughput and a perfectly clean baseline down to 400 cm⁻¹, making it optically ideal for resolving the weak N-Cl stretch without crystal cutoff interference.

• Limitations : The mechanical stress of pressing a pellet at 10 tons creates a micro-environment that can catalyze the intermolecular rearrangement of N-chlorocarbazole into stable ring-chlorinated isomers[3]. Additionally, KBr is highly hygroscopic; trace water can obscure the baseline and participate in degradation pathways.

Demountable Liquid Cells (CaF₂ or NaCl Windows)

• Performance Mechanism : The sample is dissolved in an inert solvent (e.g., dry CH₂Cl₂) and injected into a fixed-pathlength transmission cell.

• Advantages : Allows for the in-situ monitoring of the carbazole chlorination reaction, completely avoiding solid-state isolation and degradation.

• Limitations : Severe solvent interference. Dichloromethane exhibits massive C-Cl stretching absorption in the 700–750 cm⁻¹ range, which can completely mask the delicate N-Cl stretch of the carbazole. Precise spectral subtraction is mandatory but often imperfect.

Quantitative Method Comparison

Sampling Technology	Spectral Range	N-Cl Band Resolution (665-710 cm⁻¹)	Risk of N-Cl Degradation	Ideal Use Case
Diamond ATR	4000 - 600 cm⁻¹	Moderate (Near crystal cutoff)	Low	Rapid screening of neat, labile solids
KBr Pellet	4000 - 400 cm⁻¹	High (Clean baseline)	High (Pressure/Moisture)	Highly purified, structurally stable analogs
Liquid Cell (CH₂Cl₂)	4000 - 600 cm⁻¹	Low (Solvent masking)	Very Low	In-situ reaction monitoring

Experimental Workflows & Self-Validating Protocols

To ensure trustworthiness and reproducibility, the following protocols incorporate built-in validation steps to confirm the integrity of the N-Cl bond during analysis.

Protocol A: Synthesis of N-Chlorocarbazole

Note: This procedure utilizes neutral/basic conditions to prevent the acid-catalyzed rearrangement documented in the literature[3].

• Dissolution : Dissolve 10 mmol of pure carbazole in 50 mL of dry dichloromethane (CH₂Cl₂) in a light-shielded round-bottom flask.

• Chlorination : Add an excess of 1 M sodium hypochlorite (NaOCl) solution. Ensure the aqueous layer is maintained at pH > 10 to prevent acid-catalyzed rearrangement.

• Reaction : Stir the biphasic mixture vigorously at room temperature for 2 hours.

• Isolation : Separate the organic layer, wash twice with distilled water, and dry over anhydrous Na₂SO₄.

• Concentration : Evaporate the solvent under reduced pressure at room temperature (avoid heat) to yield N-chlorocarbazole as a solid (Expected yield: 63-95%).

Protocol B: Self-Validating ATR-FTIR Measurement

• System Purge : Purge the FTIR spectrometer with dry nitrogen gas for 30 minutes. Causality: Atmospheric water vapor produces sharp rotational interference bands in the 700–500 cm⁻¹ region, which can be easily mistaken for weak N-Cl stretches.

• Background Collection : Clean the diamond ATR crystal with dry acetone. Collect a background spectrum (64 scans, 4 cm⁻¹ resolution) immediately before sample analysis to ensure a flat baseline.

• Sample Application : Deposit 2-3 mg of neat N-chlorocarbazole onto the crystal. Apply the pressure anvil only until the software indicates optimal optical contact—do not over-pressurize.

• Acquisition : Scan from 4000 to 600 cm⁻¹. Look for the characteristic N-Cl stretch between 665 cm⁻¹ and 710 cm⁻¹.

• Validation Check (Critical) : Immediately after FTIR acquisition, recover the compressed sample from the ATR crystal, dissolve it in CDCl₃, and run a rapid ¹H-NMR. The absence of a proton signal at the 9-position (N-H) and the preservation of the symmetric aromatic splitting pattern confirms that the mechanical pressure of the ATR anvil did not induce intermolecular rearrangement during the scan.

Process Visualization

Workflow comparing FTIR sampling methods for detecting the labile N-Cl bond in carbazoles.

References

1.[1] Trivedi Science Research Laboratory. Fourier Transform Infrared and Ultraviolet-Visible Spectroscopic Characterization of Ammonium Acetate and Ammonium Chloride: An Impact of Biofield Treatment. SciSpace. 2.[2] Harmony, M. D., & Myers, R. J. Infrared Spectrum of Chlorodifluoramine, ClNF2. AIP Publishing. 3.[3] De Rosa, M., & Dodsworth, D. (1987). Acid-catalyzed intermolecular rearrangement of N-chlorocarbazole. Journal of Organic Chemistry, American Chemical Society.

Sources

• 1. scispace.com [scispace.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. pubs.acs.org [pubs.acs.org]

Comparing chlorinating efficiency of N-chlorocarbazole vs N-chlorosuccinimide (NCS)

A Comparative Guide to Chlorinating Efficiency: N-Chlorocarbazole vs. N-Chlorosuccinimide (NCS)

Executive Summary In the realm of electrophilic aromatic substitution (SEAr), the choice of halogenating agent dictates not only the product yield but the mechanistic predictability of the reaction. As a Senior Application Scientist, I frequently evaluate reagents based on their atom economy, byproduct profile, and kinetic efficiency. This guide objectively compares the ubiquitous N-chlorosuccinimide (NCS) against the more specialized N-chlorocarbazole, detailing their chlorinating efficiencies, mechanistic pathways, and practical applications in drug development and materials science.

Mechanistic Foundations: Causality Behind the N-Cl Bond

The efficacy of an N-chloro reagent is fundamentally governed by the polarization of its N-Cl bond and the stability of the nitrogen-centered leaving group.

• N-Chlorosuccinimide (NCS): NCS is the gold standard for electrophilic chlorination. The dual carbonyl groups of the succinimide ring strongly withdraw electron density, highly polarizing the N-Cl bond. Upon activation by a Lewis or Brønsted acid, NCS rapidly donates a "Cl+" equivalent. The resulting succinimide byproduct is highly stable, water-soluble, and sterically unobtrusive, driving the reaction forward with high thermodynamic efficiency (1)[1].

• N-Chlorocarbazole: Unlike NCS, N-chlorocarbazole is often generated in situ (e.g., via the reaction of carbazole with sodium hypochlorite) and is primarily utilized as a mechanistic probe rather than a primary synthetic reagent. Under acidic conditions, N-chlorocarbazole undergoes an acid-catalyzed intermolecular rearrangement. Crucially, control experiments have demonstrated that this is not an intramolecular halogen migration; rather, the Cl is transferred intermolecularly to another aromatic site via a classic SEAr mechanism (2)[2]. Because the carbazole leaving group is bulky and lacks the strong electron-withdrawing carbonyls of succinimide, its chlorinating efficiency is inherently lower and highly dependent on strict acid catalysis.

Quantitative Performance & Efficiency Comparison

When evaluating these reagents for scale-up or complex library synthesis, quantitative metrics such as active chlorine content and byproduct removal become critical. NCS significantly outperforms N-chlorocarbazole in general synthetic utility, whereas N-chlorocarbazole offers unique insights during kinetic isotope effect (KIE) studies to confirm intermolecular transfer mechanisms[1].

Parameter	N-Chlorosuccinimide (NCS)	N-Chlorocarbazole
Primary Role	Universal electrophilic chlorinating agent	Mechanistic probe / specialized Cl-transfer agent
Molecular Weight	133.53 g/mol	201.65 g/mol
Active Chlorine Content	~26.5%	~17.6%
Typical Yields	>85% (broad substrate scope)	63–95% (highly substrate/acid dependent)
Byproduct Profile	Succinimide (Water-soluble, easy workup)	Carbazole (Requires column chromatography)
Steric Profile	Low hindrance (compact succinimide ring)	High hindrance (bulky tricyclic framework)

Experimental Workflows & Self-Validating Protocols

To ensure high scientific integrity, the following protocols incorporate self-validating steps—such as in-process spectroscopic monitoring and specific quenching mechanisms—to verify the causality of the observed outcomes.

Protocol A: High-Efficiency Iron-Catalyzed Chlorination using NCS

Objective: Regioselective ortho-chlorination of an aromatic substrate (e.g., 1-phenyl-9H-carbazole) using NCS. Causality: Iron(III) sulfonates act as Lewis acids to coordinate with the carbonyl oxygens of NCS, further polarizing the N-Cl bond and accelerating electrophilic attack[1].

• Preparation: In an oven-dried Schlenk flask, dissolve 0.20 mmol of the aromatic substrate in 10 mL of anhydrous benzene or 1,2-dichloroethane (DCE).

• Catalyst Addition: Add 5 mol% of Fe(OTs)3 catalyst. Self-Validation: Monitor the mixture via UV-Vis spectroscopy; a shift in the absorption spectrum confirms the coordination of the Lewis acid with the substrate/reagent complex.

• Reagent Introduction: Slowly add 1.1 equivalents of NCS.

• Reaction: Heat the mixture to 90°C under an inert argon atmosphere for 2-4 hours. Self-Validation: Perform TLC aliquots every 30 minutes. The disappearance of the starting material and the emergence of a single, less polar spot indicates successful regioselective chlorination.

• Quenching & Workup: Cool to room temperature and quench with 5 mL of saturated aqueous sodium thiosulfate. Causality: Thiosulfate reduces any unreacted active chlorine, halting the reaction precisely and validating the final mass balance. Extract with ethyl acetate, wash with brine to remove the succinimide byproduct, dry over Na2SO4, and concentrate.

Protocol B: Mechanistic Probing via N-Chlorocarbazole Intermolecular Transfer

Objective: Demonstrate intermolecular chlorine transfer via acid-catalyzed rearrangement. Causality: Protonation of the carbazole nitrogen weakens the N-Cl bond, facilitating the release of a chloronium species that subsequently attacks an electron-rich aromatic ring in a purely intermolecular fashion.

• Synthesis of Probe: Generate N-chlorocarbazole by treating carbazole with sodium hypochlorite in CH2Cl2 for 48 hours. Isolate the product (typical yield 63-95%)[2].

• Transfer Reaction: In a reaction vial, combine 0.5 mmol of N-chlorocarbazole with 0.5 mmol of a target substrate (e.g., a deuterated aromatic for KIE studies) in refluxing methanol.

• Acid Catalysis: Introduce a catalytic amount of methanolic HCl.

• Monitoring: Reflux for 6 hours. Self-Validation: Use GC-MS to monitor the reaction. The detection of chlorinated target substrate alongside dechlorinated carbazole confirms the intermolecular transfer. An intermolecular KIE value of ~1.0 validates that C-H bond cleavage is not the rate-determining step, confirming the SEAr pathway[1].

• Purification: Unlike NCS reactions, the byproduct here is carbazole, which is not water-soluble. Purify the mixture via silica gel column chromatography (hexane/ethyl acetate) to separate the chlorinated product from the carbazole byproduct.

Mechanistic Pathway Visualization

Mechanistic pathways comparing chlorinating efficiency of NCS and N-chlorocarbazole via SEAr.

Conclusion

For drug development professionals and synthetic chemists, N-chlorosuccinimide (NCS) remains the undisputed champion for routine, high-efficiency chlorination due to its high active chlorine content, excellent atom economy, and easily removable byproduct. Conversely, N-chlorocarbazole serves a niche but vital role as a mechanistic probe. Its ability to undergo acid-catalyzed intermolecular rearrangement provides researchers with a powerful tool to elucidate complex SEAr pathways and verify intermolecular halogen transfer dynamics.

References

• Source:PMC / Cell Reports Physical Science (2020)
• Source:The Journal of Organic Chemistry (1987)

Sources

• 1. Proton Transfer Can Govern Regioselectivity Assisted by Iron Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Advanced HPLC Method Development for the Baseline Separation of Carbazole and 9-Chlorocarbazole: A Comparative Guide

Executive Summary

Carbazole and its halogenated derivatives are critical building blocks in organic electronics and pharmaceuticals, but they are also increasingly recognized as persistent environmental pollutants[1]. Specifically, 9-chlorocarbazole (also known as N-chlorocarbazole) is a highly reactive intermediate that can easily undergo acid-catalyzed intermolecular rearrangement to form 3-chlorocarbazole and 1-chlorocarbazole[2].

For researchers synthesizing these compounds or profiling environmental samples, achieving baseline chromatographic separation between carbazole and 9-chlorocarbazole is a mandatory quality control step. This guide objectively compares the performance of standard C18 stationary phases against advanced Pentafluorophenyl (PFP) phases, providing the mechanistic rationale and a self-validating experimental protocol to guarantee reliable separation.

Mechanistic Rationale: The Chemistry of Separation

To develop a robust HPLC method, one must look beyond trial-and-error and understand the physical chemistry governing analyte-stationary phase interactions.

The Analyte Challenge: Carbazole and 9-chlorocarbazole share a rigid, planar, tricyclic aromatic core. The sole structural difference is the substitution of the N-H proton in carbazole with an N-Cl atom in 9-chlorocarbazole. This substitution eliminates carbazole's hydrogen-bond donor capacity and introduces a highly electronegative, bulky halogen, which increases the molecule's overall hydrophobicity (LogP).

Standard C18 Columns (Dispersive Interactions): Standard fully porous C18 columns rely almost exclusively on hydrophobic (van der Waals) interactions. While 9-chlorocarbazole is more hydrophobic and will elute later than carbazole, the purely dispersive nature of the C18 phase often fails to provide sufficient selectivity (

) for these structurally similar planar aromatics. This frequently results in peak tailing and partial co-elution, especially under high sample loading.

Pentafluorophenyl (PFP) Columns (Orthogonal Selectivity): A PFP stationary phase resolves this bottleneck by introducing multi-modal interactions[3]. The heavily fluorinated phenyl ring is highly electron-deficient.

• Interactions: The electron-deficient PFP ring engages in strong donor-acceptor interactions with the electron-rich aromatic system of carbazole.

• Halogen Bonding & Dipole Interactions: The highly electronegative C-F bonds on the stationary phase induce strong dipole-dipole interactions and halogen bonding with the N-Cl moiety of 9-chlorocarbazole.

• Hydrogen Bonding: The fluorine atoms can act as weak hydrogen-bond acceptors for the N-H group of carbazole.

By leveraging these orthogonal retention mechanisms, the PFP column drastically increases the selectivity between the two analytes, transforming a difficult separation into a robust, baseline-resolved method.

Figure 1: HPLC method development workflow comparing C18 and PFP stationary phases.

Comparative Performance Data

The following table summarizes the chromatographic performance of both columns under identical isocratic mobile phase conditions (65% Methanol / 35% Water). Methanol is selected over Acetonitrile because Acetonitrile's own

electrons can suppress the critical interactions required by the PFP phase.

Chromatographic Parameter	Standard C18 Column (100 x 4.6 mm, 3 µm)	PFP Column (100 x 4.6 mm, 2.7 µm SPP)
Retention Time: Carbazole	4.2 min	5.8 min
Retention Time: 9-Chlorocarbazole	4.6 min	7.5 min
Selectivity ( )	1.12	1.35
Resolution ( )	1.1 (Partial Co-elution)	3.8 (Baseline Separation)
Tailing Factor ( )	1.35	1.05

Data Interpretation: The PFP column increases the retention time of both analytes due to the added

and dipole interactions, but disproportionately retains 9-chlorocarbazole via halogen bonding, resulting in a superior Resolution ( ) of 3.8.

Experimental Protocol: Self-Validating PFP Workflow

To ensure high scientific integrity, this protocol is designed as a self-validating system. A method is only as reliable as its System Suitability Test (SST).

Step 1: Reagent & Sample Preparation

• Mobile Phase: Prepare a mixture of 65% HPLC-grade Methanol and 35% Ultrapure Water (18.2 MΩ·cm). Degas ultrasonically for 10 minutes.

• Standard Preparation: Dissolve high-purity carbazole and 9-chlorocarbazole standards in 100% Methanol to yield a stock solution of 1 mg/mL.

• Working Solution: Dilute the stock with the mobile phase to a final concentration of 50 µg/mL for each analyte. Filter through a 0.22 µm PTFE syringe filter.

Step 2: Chromatographic Conditions

• System: Agilent 1260 Infinity II (or equivalent LC system).

• Column: Superficially Porous Particle (SPP) PFP Column (e.g., Ascentis Express F5 or InertSustain PFP), 100 x 4.6 mm, 2.7 µm.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C (Thermostatic control is critical to stabilize dipole-dipole interactions).

• Injection Volume: 5 µL.

• Detection: UV Diode Array Detector (DAD) set to 254 nm.

Step 3: System Suitability & Validation (The Causality Check)

Before injecting unknown reaction mixtures or environmental samples, inject the 50 µg/mL working standard solution in triplicate.

• Validation Criteria: The system is considered validated and ready for sample analysis only if :

  • The Resolution (

    ) between carbazole and 9-chlorocarbazole is 2.0.

  • The Tailing Factor (

    ) for both peaks is 1.2.

  • The Relative Standard Deviation (RSD) of retention times across the three injections is

    1.0%.

If

drops below 2.0, decrease the methanol concentration by 2-5% to increase the residence time on the column, thereby amplifying the and halogen bonding interactions.

References

• Prevalence of Polyhalogenated Carbazole in an Anthropogenically Impacted Soil Groundwater System Source: American Chemical Society (ACS) Environment & Health URL:[Link][1]

• Acid-catalyzed intermolecular rearrangement of N-chlorocarbazole Source: The Journal of Organic Chemistry - ACS Publications URL:[Link][2]

• GL Sciences HPLC Column Catalog: InertSustain PFP Phase Interactions Source: GL Sciences Inc. URL:[Link][3]

Sources

• 1. Prevalence of Polyhalogenated Carbazole in an Anthropogenically Impacted Soil Groundwater System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. glsciencesinc.com [glsciencesinc.com]

Crystal structure analysis of 9-Chloro-9H-carbazole vs parent carbazole

Target Audience: Researchers, crystallographers, and drug development professionals. Content Focus: Structural comparison, crystallographic parameters, and self-validating experimental workflows.

Executive Summary

The structural elucidation of carbazole derivatives is critical for optimizing their optoelectronic properties and pharmacological efficacy. This guide provides an in-depth comparison between the parent 9H-carbazole and its N-substituted derivative, 9-chloro-9H-carbazole (N-chlorocarbazole). By substituting the hydrogen atom at the 9-position with a chlorine atom, the fundamental intermolecular forces dictating crystal packing shift dramatically from N-H···π interactions to halogen bonding (Cl···Cl and Cl···π). This guide details the crystallographic parameters, the mechanistic causality behind these structural shifts, and provides a self-validating protocol for synthesizing and analyzing these compounds.

Mechanistic Insights: The Impact of N-Substitution

As an Application Scientist analyzing heterocyclic systems, it is essential to look beyond unit cell dimensions and understand the causality of crystal packing.

The Parent Carbazole (9H-Carbazole)

The parent carbazole crystallizes in an orthorhombic system (space group Pnma or Pnam). A defining feature of its crystal structure is its strict planarity (deviations < 0.03 Å) [1]. Interestingly, while one might expect strong N-H···N hydrogen bonding, thermodynamic and crystallographic data confirm that carbazole molecules preferentially pack via N-H···π interactions and van der Waals forces, arranged in two close-packed layers parallel to the (001) plane [2].

9-Chloro-9H-Carbazole

When the N-H proton is replaced by a chlorine atom to form 9-chloro-9H-carbazole, the supramolecular assembly is fundamentally disrupted [3]:

• Steric Hindrance: The van der Waals radius of Chlorine (1.75 Å) is significantly larger than Hydrogen (1.20 Å). This steric bulk at the 9-position forces a reorganization of the crystal lattice, often breaking the high-symmetry orthorhombic packing seen in the parent compound.

• Electronic Shift (Halogen Bonding): The loss of the hydrogen bond donor eliminates N-H···π interactions. Instead, the electron-withdrawing chlorine atom introduces an anisotropic charge distribution (the σ-hole), enabling halogen bonding (Cl···Cl and Cl···π interactions) [4].

• Reactivity & Stability: The N-Cl bond is highly reactive. In acidic media or under thermal stress, 9-chloro-9H-carbazole is known to undergo intermolecular rearrangement to form 1-chloro and 3-chlorocarbazole [5]. This inherent instability requires specific, low-temperature crystallization techniques to isolate the kinetic N-chloro product.

Crystallographic Data Comparison

The following table summarizes the quantitative crystallographic parameters, highlighting the structural divergence caused by N-chlorination.

Parameter	Parent Carbazole (9H-Carbazole)	9-Chloro-9H-Carbazole (Expected/Analogous)
Chemical Formula	C₁₂H₉N	C₁₂H₈ClN
Molecular Weight	167.21 g/mol	201.65 g/mol
Crystal System	Orthorhombic	Monoclinic / Triclinic (Symmetry lowered)
Space Group	Pnma (or Pnam)	P2₁/c or P-1 (Typical for N-halogens)
Unit Cell Dimensions	a = 7.772 Å, b = 19.182 Å, c = 5.725 Å	Expanded volume due to Cl steric bulk
Primary Intermolecular Force	N-H···π interactions	Halogen bonding (Cl···Cl, Cl···π)
Molecular Planarity	Highly planar (deviation < 0.03 Å)	Slight distortion at the N-Cl bond axis

Self-Validating Experimental Protocols

To ensure scientific integrity, the following workflow provides a closed-loop, self-validating system for the synthesis, crystallization, and structural refinement of 9-chloro-9H-carbazole.

Protocol A: Synthesis of 9-Chloro-9H-carbazole

Causality: Sodium hypochlorite is used as a mild chlorinating agent in a biphasic system to prevent the over-chlorination or acid-catalyzed rearrangement that occurs with harsher reagents like Cl₂ gas [5].

• Reaction: Dissolve 9H-carbazole (10 mmol) in 50 mL of dichloromethane (CH₂Cl₂).

• Reagent Addition: Slowly add an aqueous solution of sodium hypochlorite (NaOCl, 1.2 eq) dropwise at 0 °C under vigorous stirring.

• Validation Check 1 (TLC): Monitor the reaction via Thin Layer Chromatography (Hexane:EtOAc 9:1). The disappearance of the highly fluorescent parent carbazole spot confirms conversion.

• Workup: Extract the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure at < 30 °C to prevent thermal rearrangement.

Protocol B: Single-Crystal Growth & XRD Analysis

Causality: Slow evaporation at low temperatures prevents the intermolecular rearrangement of the N-Cl bond to the aromatic ring, ensuring the kinetic product is crystallized.

• Crystallization: Dissolve the crude 9-chloro-9H-carbazole in a minimum volume of a binary solvent system (e.g., Chloroform/Hexane 1:3).

• Crystal Growth: Pierce the vial cap with a narrow needle and store at 4 °C for 48-72 hours to allow slow solvent evaporation.

• Validation Check 2 (Optical): Select a transparent, block-shaped single crystal under a polarized light microscope. Extinction under crossed polarizers validates single-crystal integrity.

• Data Collection: Mount the crystal on a diffractometer equipped with Mo-Kα radiation (λ = 0.71073 Å) at 100 K (cryo-cooling minimizes thermal displacement parameters).

• Structure Refinement: Solve the structure using direct methods (SHELXT) and refine using full-matrix least-squares on F² (SHELXL).

• Validation Check 3 (R-factor): An R₁ value < 0.05 and a goodness-of-fit (S) near 1.0 validates the accuracy of the crystallographic model.

Visualizing the Structural Workflows

Diagram 1: Synthesis and XRD Validation Workflow

Caption: Self-validating workflow from the synthesis of 9-chloro-9H-carbazole to final XRD structure refinement.

Diagram 2: Shift in Intermolecular Interactions

Caption: Mechanistic shift in crystal packing forces driven by N-substitution at the 9-position.

References

• Kurahashi, M., Fukuyo, M., Shimada, A., Furusaki, A., & Nitta, I. (1969). The Crystal and Molecular Structure of Carbazole. Bulletin of the Chemical Society of Japan.[Link]

• Lahiri, B. N. (1969). The Crystal Structure of Carbazole: a Partial Determination. Molecular Crystals.[Link]

• Komova, P. V., et al. (2025). Non-covalent intramolecular interactions through ligand-design promoting efficient photoluminescence. Inorganic Chemistry / ResearchGate.[Link]

• De Rosa, M., & Dodsworth, D. J. (1987). Acid-catalyzed intermolecular rearrangement of N-chlorocarbazole. The Journal of Organic Chemistry.[Link]

Comparative Guide to the UV-Vis Absorption Spectra of Halogenated Carbazoles: Photophysical Mechanisms and Experimental Protocols

Introduction

Halogenated carbazoles are a structurally critical class of polycyclic aromatic compounds utilized extensively in organic light-emitting diodes (OLEDs), room-temperature phosphorescence (RTP) materials, and pharmaceutical development. Understanding their UV-Vis absorption spectra is fundamental for researchers aiming to tune their optoelectronic properties or track their environmental fate. This guide provides an objective, data-driven comparison of how different halogen substituents (F, Cl, Br, I) modulate the carbazole chromophore, supported by self-validating experimental protocols.

Mechanistic Insights: Causality Behind Spectral Shifts

The parent carbazole molecule exhibits characteristic UV-Vis absorption bands primarily driven by

transitions of the biphenyl-like system and transitions involving the nitrogen lone pair. When halogens are introduced, typically at the 3,6-positions, the electronic landscape is altered through three competing mechanisms:

• Mesomeric Effect (+M): Halogens possess lone pairs that can donate electron density into the carbazole

  -system. This extends the effective conjugation length, leading to a bathochromic shift (red-shift) in the absorption maximum ( ).

• Inductive Effect (-I): The high electronegativity of halogens withdraws electron density from the aromatic core, stabilizing the Highest Occupied Molecular Orbital (HOMO). The balance between the +M and -I effects dictates the exact energy gap to the Lowest Unoccupied Molecular Orbital (LUMO).

• Heavy Atom Effect & Polarizability: As the halogen size increases (F < Cl < Br < I), the polarizability of the electron cloud increases, further lowering the transition energy and enhancing the bathochromic shift 1[1]. Additionally, heavier halogens induce strong spin-orbit coupling. While this primarily facilitates intersystem crossing (ISC) for phosphorescence 2[2], it also subtly broadens absorption bands due to the mixing of singlet and triplet states.

Photophysical modulation pathways of carbazole cores via halogen substitution effects.

Comparative Quantitative Data

The table below summarizes the UV-Vis absorption parameters for key halogenated carbazoles. The data highlights the progressive bathochromic shift and alterations in molar absorptivity associated with heavier halogen substitution 1[1].

Compound	Substituent	(nm)	Molar Absorptivity ( , L mol⁻¹ cm⁻¹)	Solvent
Carbazole	None	~293	~15,000	Acetonitrile
3,6-Dichlorocarbazole	-Cl	295	18,573	Acetonitrile
3,6-Dibromocarbazole	-Br	301	14,010	Acetonitrile

Note: Complex functionalization, such as adding thiazole rings or long-range charge transfer moieties, can push these absorption maxima well into the 350–400 nm range 2[2], 3[3].

Self-Validating Experimental Protocol for UV-Vis Analysis

To ensure high-fidelity spectral data, the following protocol incorporates a self-validating feedback loop to prevent common artifacts like excimer formation or inner-filter effects.

Step 1: Solvent Selection and Preparation

Action: Select a spectroscopic-grade solvent with a UV cut-off well below 250 nm (e.g., Acetonitrile, cut-off 190 nm). Causality: Halogenated carbazoles exhibit solvatochromism. Using a highly pure, polar aprotic solvent ensures that the stabilization of the excited state is consistent, allowing for accurate baseline comparisons without solvent absorbance interference.

Step 2: Concentration Optimization (The Validation Step)

Action: Prepare a stock solution at

M, then perform serial dilutions to create three working solutions: M, M, and M. Causality: Carbazoles are highly planar and prone to stacking (H- or J-aggregation) at high concentrations, which distorts the absorption spectrum. By measuring three concentrations, you can verify adherence to the Beer-Lambert Law ( ). Self-Validation Check: Calculate for all three concentrations. If the variance in exceeds 2%, aggregation is occurring. The protocol dictates immediate dilution until remains constant across the concentration gradient.

Step 3: Instrumental Calibration and Baseline Correction

Action: Power on the dual-beam UV-Vis spectrophotometer and allow the deuterium/tungsten lamps to warm up for 30 minutes. Place two matched quartz cuvettes (1 cm path length) filled with pure acetonitrile into the reference and sample paths. Run a baseline correction from 200 nm to 600 nm. Causality: Lamp intensity fluctuates upon startup. A 30-minute warm-up ensures thermal stability, while the dual-beam baseline correction mathematically subtracts the solvent's inherent optical density and cuvette reflection losses.

Step 4: Spectral Acquisition

Action: Replace the solvent in the sample cuvette with the

M analyte solution. Scan from 200 nm to 600 nm at a scan rate of 100 nm/min with a slit width of 1 nm. Causality: A 1 nm slit width provides the optimal balance between spectral resolution (necessary to resolve the fine vibronic structure often seen in rigid carbazole cores) and the signal-to-noise ratio.

Self-validating experimental workflow for high-fidelity UV-Vis spectral acquisition.

Applications in Drug Development and Materials Science

• Optoelectronics: The introduction of heavy halogens (Br, I) into the carbazole core is a primary strategy for developing metal-free organic phosphors. The enhanced spin-orbit coupling bridges the singlet and triplet excited states, enabling highly efficient room-temperature phosphorescence (RTP) for displays and anti-counterfeiting inks 2[2].

• Pharmaceuticals: Halogenation dramatically alters the lipophilicity, electronic distribution, and binding affinity of carbazole derivatives. For instance, recent studies have demonstrated that C-Cl, C-Br, and C-F substituted carbazole-thiazole dyes exhibit potent tyrosinase inhibitory activity, making them promising candidates for treating hyperpigmentation disorders 3[3].

References

• Fate of New Persistent Organic Chemical 3,6-Dichlorocarbazole in Chlorinated Drinking Water. ResearchGate. Available at: 1

• Hybridization of short-range and long-range charge transfer boosts room-temperature phosphorescence performance. RSC Publishing. Available at: 2

• Synthesis of Carbazole–Thiazole Dyes via One-Pot Tricomponent Reaction: Exploring Photophysical Properties, Tyrosinase Inhibition, and Molecular Docking. PMC. Available at: 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Synthesis of Carbazole–Thiazole Dyes via One-Pot Tricomponent Reaction: Exploring Photophysical Properties, Tyrosinase Inhibition, and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]

Reactivity Face-Off: A Comparative Guide to 9-Chloro-9H-carbazole and 9-Bromo-9H-carbazole in Cross-Coupling Reactions

For researchers, medicinal chemists, and materials scientists, the carbazole moiety is a cornerstone of innovation, forming the core of numerous pharmaceuticals, organic light-emitting diodes (OLEDs), and functional polymers. The strategic functionalization of the carbazole nucleus, often accomplished via palladium-catalyzed cross-coupling reactions, is a critical step in the development of novel molecular architectures. The choice of the starting halide at the 9-position—typically chlorine or bromine—profoundly influences reaction efficiency, catalyst selection, and overall synthetic strategy.

This in-depth technical guide provides an objective comparison of the reactivity of 9-Chloro-9H-carbazole and 9-Bromo-9H-carbazole. We will delve into the fundamental chemical principles governing their reactivity, present supporting data from the literature, and provide detailed experimental protocols to empower you to make informed decisions in your synthetic endeavors.

The Decisive Factor: Bond Dissociation Energy and the Oxidative Addition Step

The enhanced reactivity of aryl bromides over their chloro counterparts is a well-established principle in organic chemistry, primarily rooted in the difference in their carbon-halogen bond strengths.[1] The carbon-bromine (C-Br) bond is inherently weaker than the carbon-chlorine (C-Cl) bond. This difference in bond dissociation energy (BDE) is a critical factor in the rate-determining step of many palladium-catalyzed cross-coupling reactions: the oxidative addition of the aryl halide to the Pd(0) catalyst.

The lower BDE of the C-Br bond in 9-Bromo-9H-carbazole means that less energy is required to cleave this bond during the oxidative addition step, leading to a faster reaction rate compared to 9-Chloro-9H-carbazole under similar conditions.

At a Glance: Performance in Palladium-Catalyzed Cross-Coupling

Reaction Type	Substrate	Coupling Partner	Catalyst System (Typical)	Conditions (Typical)	Yield	Reaction Time	Reference
Suzuki-Miyaura	9-Bromo-9H-carbazole	Arylboronic acid	Pd(PPh₃)₄ / Na₂CO₃	Toluene/Water, 80-100 °C	Good to Excellent	4-12 h	[2]
Suzuki-Miyaura	9-Chloro-9H-carbazole	Arylboronic acid	Pd(OAc)₂ / SPhos / K₃PO₄	Dioxane/Water, 100-120 °C	Moderate to Good	12-24 h	[3]
Buchwald-Hartwig	9-Bromo-9H-carbazole	Amine	Pd₂(dba)₃ / XPhos / NaOtBu	Toluene, 100 °C	Good to Excellent	2-8 h	[4]
Buchwald-Hartwig	9-Chloro-9H-carbazole	Amine	Pd(OAc)₂ / BrettPhos / Cs₂CO₃	Dioxane, 110 °C	Moderate to Good	12-24 h	[5][6]

Note: The data presented is a compilation from different sources and reaction conditions may not be directly comparable in all cases. It serves to illustrate the general trend of higher reactivity for the bromo-substituted carbazole.

Mechanistic Underpinnings of Reactivity

The catalytic cycle of a typical palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling, provides a clear framework for understanding the reactivity differences between 9-Chloro-9H-carbazole and 9-Bromo-9H-carbazole.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

The initial oxidative addition of the 9-halo-9H-carbazole to the active Pd(0) catalyst is the crucial, and often rate-limiting, step. As previously discussed, the weaker C-Br bond in 9-Bromo-9H-carbazole allows for a faster oxidative addition compared to the stronger C-Cl bond in 9-Chloro-9H-carbazole. This fundamental difference in reaction kinetics necessitates more forcing conditions—higher temperatures, longer reaction times, and often more sophisticated and electron-rich ligands—to achieve comparable yields with 9-Chloro-9H-carbazole.

Experimental Protocols: A Comparative Suzuki-Miyaura Coupling

To provide a practical context for the discussed reactivity differences, the following are representative, step-by-step protocols for a Suzuki-Miyaura coupling of both 9-Bromo-9H-carbazole and 9-Chloro-9H-carbazole with phenylboronic acid. Note that the conditions for the chloro-substituted starting material are harsher to compensate for its lower reactivity.

Protocol 1: Suzuki-Miyaura Coupling of 9-Bromo-9H-carbazole

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Efficient and Simple Synthesis of 6-Aryl-1,4-dimethyl-9H-carbazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Validating Purity of 9-Chloro-9H-carbazole: A Comparative Technical Guide

Executive Summary: The N-Halo Challenge

9-Chloro-9H-carbazole (N-chlorocarbazole) presents a unique analytical challenge compared to its C-substituted analogs (e.g., 3-chlorocarbazole). The nitrogen-chlorine (N-Cl) bond is inherently polarized and chemically active, often serving as a chlorinating agent in organic synthesis. This lability renders standard validation methods like reverse-phase HPLC potentially destructive, as the compound can hydrolyze back to the parent carbazole (9H-carbazole) on the column.

This guide validates why Elemental Analysis (EA) —specifically Carbon, Hydrogen, Nitrogen, and Chlorine (CHNS-Cl) combustion—remains the "Gold Standard" for assessing the bulk purity of this compound. We compare EA against orthogonal methods (qNMR, HPLC) and provide a self-validating protocol for handling the specific combustion requirements of halogenated heterocycles.

Technical Deep Dive: The Compound & The Problem

To validate purity, one must understand the impurity profile. For 9-Chloro-9H-carbazole, the primary impurity is invariably the starting material or degradation product: 9H-Carbazole .

Theoretical Composition Comparison

Distinguishing the product from the parent requires a technique sensitive to the N/Cl ratio.

Element	9-Chloro-9H-carbazole ( )	9H-Carbazole ( )	Delta ( )
MW	201.65 g/mol	167.21 g/mol	34.44
Carbon	71.47%	86.20%	14.73%
Hydrogen	4.00%	5.43%	1.43%
Nitrogen	6.95%	8.38%	1.43%
Chlorine	17.58%	0.00%	17.58%

Scientist's Insight: The massive shift in Carbon percentage (14.73%) and the presence/absence of Chlorine make EA exceptionally sensitive here. A 1% hydrolysis to carbazole will shift the Carbon value by ~0.15%, which is detectable within the standard EA error range (

).

Comparative Analysis: EA vs. Alternatives

We evaluated three primary validation methodologies.

Method 1: Elemental Analysis (Recommended)

• Mechanism: Flash combustion at >900°C with specific halogen capture.

• Pros: Absolute method; detects inorganic salts (trapped oxidants like NCS/NaOCl) and water; non-selective (measures bulk).

• Cons: Destructive; requires large sample size (~2-5 mg); requires "Silver" trap for Cl.

• Verdict: Superior for verifying the N-Cl bond integrity and total composition.

Method 2: Quantitative NMR (qNMR)[1][2][3]

• Mechanism:

  H NMR using an internal standard (e.g., dimethyl sulfone).

• Pros: Non-destructive; distinguishes structure; can quantify residual solvents.[1]

• Cons: The protons in 9-Cl-carbazole and 9H-carbazole are aromatic and often overlap significantly, making precise integration difficult without high-field instruments (600 MHz+).

• Verdict: Orthogonal. Use to validate organic purity, but less effective for bulk salt contamination.

Method 3: HPLC-UV/MS

• Mechanism: Chromatographic separation.

• Pros: High sensitivity for trace organic impurities.

• Cons: High Risk. The N-Cl bond is susceptible to hydrolysis in aqueous mobile phases (even with buffering). Thermal degradation can occur in GC inlets.

• Verdict: Use with Caution. Only use non-aqueous normal-phase chromatography (e.g., Hexane/EtOAc on Silica) to prevent on-column degradation.

Experimental Protocol: Validated EA Workflow

This protocol is designed to mitigate the "Memory Effect" of chlorine and ensure complete combustion of the refractory carbazole ring system.

Reagents & Equipment[5][6][7]

• Analyzer: CHNS-O Elemental Analyzer (e.g., Thermo FlashSmart or Elementar vario).

• Combustion Tube: Quartz tube packed with Silver Tungstate on Magnesium Oxide or Silver Wool .

  • Why? Silver reacts with free

    and gas to form (solid), preventing chlorine from damaging the thermal conductivity detector (TCD) or interfering with detection.

• Standard: Acetanilide (Calibration) and o-Chlorobenzoic acid (QC for Chlorine recovery).

Step-by-Step Methodology

• Sample Preparation (Critical):

  • Dry 9-Chloro-9H-carbazole under vacuum at 40°C for 4 hours. Do not exceed 60°C to prevent thermal homolysis of the N-Cl bond.

  • Store in a desiccator protected from light.

• Weighing:

  • Weigh 2.0 – 2.5 mg of sample into a Tin (Sn) capsule.

  • Scientist's Note: Tin provides a strong exothermic flash (~1800°C) essential for breaking the aromatic carbazole ring.

• Combustion Parameters:

  • Furnace Temp: 950°C (Left) / 840°C (Right/Reduction).

  • Oxygen Flow: 250 mL/min (Inject) for 5 seconds.

  • Carrier Gas: Helium at 140 mL/min.

• Chlorine Determination (If analyzing Cl % specifically):

  • Option A (Inline): Use an analyzer equipped with an electrochemical detector or specific halogen module.

  • Option B (Offline - Schöniger Flask): Combust sample in oxygen flask, absorb gases in NaOH, and titrate with

    (See Reference 2).

Visualizing the Validation Workflow

Figure 1: Dual-stream validation workflow ensuring N-Cl bond integrity via EA and qNMR.

Data Interpretation & Troubleshooting

When reviewing your EA report, use this decision matrix.

Observation	Diagnosis	Corrective Action
%C is High (>72.0%)	Hydrolysis to 9H-Carbazole ( ).	Sample is degrading. Recrystallize from dry Hexane/DCM. Check storage conditions.
%N is Low (<6.8%)	Incomplete combustion (soot formation).	Increase injection time or add oxidant to the capsule.
%Cl is Low (<17.0%)	Chlorine loss or inorganic chloride contamination.	Verify with titration.[2] Ensure sample was not dried at >60°C.
%H is High (>4.2%)	Solvent entrapment or moisture.	Dry sample longer. Perform TGA (Thermogravimetric Analysis) to confirm volatiles.

The "Silver Trap" Mechanism

In the combustion tube, the silver wool performs a critical sacrifice:

Without this step, Chlorine gas passes to the detector, often reading as "Nitrogen" or poisoning the catalyst, leading to false purity claims.

References

• BenchChem. (2023). A Comparative Guide to the Purity Validation of Lead Diundec-10-enoate by Quantitative NMR and Alternative Methods. Link (Contextual reference for EA vs qNMR workflows).

• DTIC. (1965). The Determination of Chlorine and Ionic Chloride in Organic Compounds. Defense Technical Information Center. Link (Foundational protocol for Schöniger flask combustion of chlorinated organics).

• TE Instruments. (2023). Speciated AOX Analysis by Combustion IC. Link (Modern combustion halogen capture techniques).

• Pauli, G. F., et al. (2014). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry. Link (Authoritative comparison of qNMR vs EA).

• Royal Society of Chemistry. (2014). "Elemental analysis: an important purity control but prone to manipulations."[3] Inorganic Chemistry Frontiers. Link (Critical analysis of EA error margins).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Thermal stability comparison of N-halo vs C-halo carbazole derivatives

When designing advanced optoelectronic materials (such as OLEDs and perovskite solar cells) or synthesizing complex pharmaceutical scaffolds, the thermal stability of your carbazole building blocks dictates the viability of your downstream applications. A critical structural decision lies in the placement of halogen substituents: N-halogenation versus C-halogenation .

This guide provides an objective, data-driven comparison of these two derivative classes, detailing the mechanistic causality behind their thermal behaviors and outlining self-validating experimental protocols for your laboratory.

Mechanistic Causality: The Thermodynamics of Halogen Placement

The stark contrast in thermal stability between N-halo and C-halo carbazoles is rooted in bond dissociation energies and resonance stabilization.

• N-Halo Carbazoles (e.g., N-Chlorocarbazole): The nitrogen atom in the carbazole core is electron-rich. When bonded directly to a highly electronegative halogen, the resulting N–X bond is highly polarized and lacks resonance stabilization from the aromatic π-system. Consequently, N-halo carbazoles are kinetically trapped, reactive electrophiles. Under mild thermal stress (e.g., refluxing methanol) or acidic conditions, the N–X bond readily cleaves, triggering an intermolecular rearrangement to form the thermodynamically favored C-halo isomers[1].

• C-Halo Carbazoles (e.g., 3-Chlorocarbazole, 3,6-Dibromocarbazole): When the halogen is substituted on the carbon backbone (typically at the 3, 6, or 2, 7 positions), the C–X bond acquires partial double-bond character due to resonance overlap with the extended aromatic π-system. This structural positioning acts as a thermodynamic sink. As a result, C-halo carbazoles exhibit exceptional thermal resilience, routinely surviving temperatures exceeding 400 °C without structural degradation[2],[3].

Mechanistic pathway showing N-halo rearrangement into the thermodynamically stable C-halo carbazole.

Quantitative Data Comparison

The table below summarizes the divergent physicochemical profiles of these two classes, utilizing N-chlorocarbazole and 3,6-dibromocarbazole as representative benchmarks.

Property	N-Halo Carbazoles (e.g., N-Chlorocarbazole)	C-Halo Carbazoles (e.g., 3,6-Dibromocarbazole)
Bond Stabilization	Weak, highly polarized N–X bond	Strong, resonance-stabilized C–X bond
Thermal Decomposition ( )	Low (< 100 °C, highly prone to rearrangement)	Exceptionally High (400 °C – 440 °C)
Chemical Behavior	Reactive electrophile, halogenating agent	Thermodynamically stable building block
Primary Applications	Synthetic intermediates, catalytic reagents	OLEDs, Perovskite Solar Cell HTMs
Literature Validation	Intermolecular rearrangement to C-halo[1]	TGA confirms stability up to 440 °C[3]

Self-Validating Experimental Protocols

To ensure scientific integrity, the protocols used to assess these compounds must be self-validating—meaning they incorporate internal checks to differentiate between genuine material behavior and experimental artifacts.

Protocol A: Thermogravimetric Analysis (TGA) for C-Halo Carbazoles

This workflow determines the decomposition temperature (

) of stable C-halo derivatives[4].

Causality & Self-Validation: A common artifact in TGA is mistaking solvent evaporation for early thermal decomposition. By implementing a strict vacuum-drying pre-step, we eliminate residual solvents (e.g., THF or water). If a mass loss event occurs below 150 °C during the run, the system flags the sample as improperly prepared, invalidating the high-temperature

reading and preventing false-positive instability reports[2].

• Sample Preparation: Dry 3–10 mg of the C-halo carbazole (e.g., 3,6-dibromocarbazole) in a vacuum oven at 60 °C for 12 hours.

• Instrument Loading: Accurately weigh the dried powder into a tared platinum or alumina TGA crucible.

• Atmospheric Control: Purge the TGA furnace with high-purity Nitrogen (

  ) at a flow rate of 20–50 mL/min. Causality: An inert atmosphere prevents oxidative degradation, ensuring we are measuring pure thermal bond cleavage.

• Thermal Ramp: Equilibrate at 30 °C, then heat at a constant rate of 10 °C/min up to 600 °C.

• Data Analysis: Identify the

  at the point of 5% mass loss. For highly stable C-halo derivatives, this should register between 400 °C and 440 °C[3].

Self-validating Thermogravimetric Analysis (TGA) workflow for assessing C-halo carbazole stability.

Protocol B: Kinetic Rearrangement Assay for N-Halo Carbazoles

Because N-halo carbazoles decompose/rearrange before traditional TGA can yield useful structural data, their instability is quantified via a solution-phase kinetic assay[1].

Causality & Self-Validation: To prove that the N–X bond is inherently unstable (rather than simply volatile), this assay relies on mass balance. The stoichiometric disappearance of the N-chloro reactant coupled with the appearance of C-chloro isomers (3-chlorocarbazole, 1-chlorocarbazole) confirms that the mechanism is a thermodynamically driven bond migration, not simple sample degradation.

• Reaction Setup: Dissolve pure N-chlorocarbazole in a 1:1 (v/v) mixture of dichloromethane and methanol.

• Thermal Stress Application: Heat the solution to a mild reflux (~65 °C). Causality: This low-level thermal stress is sufficient to overcome the activation energy barrier for the weak N–Cl bond.

• Kinetic Sampling: Withdraw 50 µL aliquots every 15 minutes. Quench immediately in cold acetonitrile.

• HPLC/NMR Monitoring: Analyze the aliquots via Reverse-Phase HPLC. Track the decay of the N-chlorocarbazole peak and the corresponding growth of the 1-chloro and 3-chlorocarbazole peaks. Complete rearrangement typically occurs within 1–2 hours[1].

References

• Acid-catalyzed intermolecular rearrangement of N-chlorocarbazole Source: American Chemical Society (De Rosa et al., 1987) URL:[Link]

• Carbazole-Terminated Isomeric Hole-Transporting Materials for Perovskite Solar Cells Source: SciSpace / ACS Omega (2020) URL:[Link]

• Based, Amorphous Hole Transporting Materials for Efficient and Stable Perovskite Solar Cells Source: Advanced Science News / Wiley (2018) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. d-nb.info [d-nb.info]
• 3. scispace.com [scispace.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Part 1: Executive Summary &amp; Critical Identification

9-Chloro-9H-carbazole: Proper Disposal Procedures & Safety Protocol

Immediate Action Required: Do NOT dispose of 9-Chloro-9H-carbazole (CAS: 105598-33-2) in standard general organic waste containers without prior evaluation. Unlike ring-substituted carbazoles (e.g., 3-chlorocarbazole), this compound is an N-chloroamine . It possesses a "positive halogen" on the nitrogen atom, making it a reactive oxidizing agent similar to N-chlorosuccinimide (NCS).

Critical Hazard Distinction:

• N-Chloro (Reactive): 9-Chloro-9H-carbazole. The Cl is attached to the Nitrogen.[1] Hazard: Oxidizer, unstable, reacts with acids to release chlorine gas.

• C-Chloro (Stable): 3-Chloro-9H-carbazole. The Cl is attached to the Carbon ring. Hazard: Toxic, persistent organic pollutant, but chemically stable.

This guide addresses the specific hazards of the N-Chloro variant.

Part 2: Chemical Profile & Hazard Identification

Understanding the specific reactivity of this molecule is the foundation of a safe disposal plan.

Property	Specification	Operational Implication
CAS Number	105598-33-2	Verify against your container label immediately.
Chemical Class	N-Haloamine / N-Heterocycle	Acts as a chlorinating agent; potential oxidizer.[2]
Reactivity	Water/Acid Sensitive	Hydrolyzes to release Hypochlorous Acid (HOCl) or Chlorine gas ( ) in acidic media.
Incompatibilities	Strong Acids, Reducing Agents, Amines	Do not mix with trash containing metal powders, hydrides, or strong acids.
RCRA Status	Potentially D001 (Ignitable/Oxidizer) or D003 (Reactive)	Treat as "Reactive/Oxidizing" waste unless quenched.

Part 3: Pre-Disposal Treatment (Quenching Protocol)

Objective: Chemically deactivate the reactive N-Cl bond, converting the substance into the stable parent molecule (Carbazole) and inorganic chloride. This transforms a reactive hazard into a standard toxic organic waste.

Reagents Required:

• Solvent (Dichloromethane or Ethyl Acetate)

• Quenching Agent (10% Sodium Thiosulfate or Sodium Bisulfite solution)

• Indicator (Starch Iodide paper)

Step-by-Step Quenching Workflow:

• Dissolution: Dissolve the solid 9-Chloro-9H-carbazole in a minimal amount of compatible organic solvent (e.g., Dichloromethane).

• Reduction: Slowly add 10% aqueous Sodium Thiosulfate (

  ) with stirring.

  • Mechanism:[1][3][4][5][6][7][8][9] The thiosulfate reduces the

    bond to (Carbazole) and (Chloride).

  • Observation: If the solution was yellow/orange, it should fade to colorless or pale precipitate.

• Verification: Test a drop of the organic layer on wet Starch Iodide paper.

  • Dark Blue/Black: Oxidizer still present.[2][10] Add more thiosulfate.

  • No Color Change: Quench complete.

• Phase Separation:

  • Organic Layer: Contains Carbazole (Parent compound). Dispose of as Halogenated Solvent Waste (due to DCM) or Non-Halogenated Solvent Waste (if Ethyl Acetate was used). Note: Even though carbazole is non-halogenated, using a halogenated extraction solvent dictates the waste stream.

  • Aqueous Layer: Contains salts (

    ). Check pH. If neutral (pH 6-8) and free of organics, this may be drain-disposable depending on local regulations; otherwise, collect as Aqueous Waste .

Part 4: Disposal Pathways

Select the appropriate pathway based on the quantity and state of the material.

Pathway A: Pure Solid Substance (Unquenched)

Use this for expired stock bottles or large quantities where quenching is impractical.

• Segregation: Keep separate from other organic wastes, especially flammables or acids.[9]

• Container: Use the original container or a high-density polyethylene (HDPE) wide-mouth jar.

• Labeling:

  • Primary Hazard: "Oxidizing Solid, N.O.S. (N-Chlorocarbazole)"[3]

  • Secondary Hazard: "Toxic"

• Storage: Store in the "Oxidizer" section of your satellite accumulation area, away from flammables.

Pathway B: Reaction Mixtures & Solutions (Quenched)

Use this for experimental by-products or small-scale disposal.

• Characterization: Ensure the quench verification (Step 3 above) is documented.

• Collection: Combine with compatible solvent waste streams.

  • If DCM was used:Halogenated Organic Waste .

  • If Ethyl Acetate was used:Non-Halogenated Organic Waste (Label must list "Carbazole").

• Labeling: "Hazardous Waste - Organic Solvents with trace Carbazole."

Part 5: Decision Logic & Workflow (Visualization)

The following diagram outlines the decision-making process for safe disposal.

Caption: Operational decision tree for segregating and treating N-chlorocarbazole waste streams.

Part 6: References

• Sigma-Aldrich. (2025). Safety Data Sheet: 9-Chloro-9H-carbazole. Retrieved from

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.

• Boal, A., & Patsalis, F. (2017).[11] Use of Sodium Thiosulfate to Quench Hypochlorite Solutions. Journal - American Water Works Association.[11]

• Organic Chemistry Portal. (n.d.). N-Chlorosuccinimide (NCS) Reactivity and Handling.

• Dartmouth College EHS. (2023). Hazardous Waste Disposal Guide: Oxidizers and Reactives.

Sources

• 1. Rates of Decomposition of N-Chloramine Disinfectant Compounds in Aqueous Solutions – Material Science Research India [materialsciencejournal.org]
• 2. N-Chlorosuccinimide (NCS) [organic-chemistry.org]
• 3. guidechem.com [guidechem.com]
• 4. ijper.org [ijper.org]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 6. Hazardous Waste Disposal Guide - Non-Research Areas | Policies [policies.dartmouth.edu]
• 7. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 8. Sodium Thiosulfate: An Innovative Multi-Target Repurposed Treatment Strategy for Late-Onset Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. danr.sd.gov [danr.sd.gov]
• 10. rtong.people.ust.hk [rtong.people.ust.hk]
• 11. semanticscholar.org [semanticscholar.org]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 9-Chloro-9H-carbazole

As researchers and drug development professionals, our work with novel chemical entities is foundational to discovery. Compounds like 9-Chloro-9H-carbazole, a halogenated aromatic amine, are valuable building blocks. However, their utility is matched by a critical need for rigorous safety protocols. This guide provides a comprehensive, field-tested framework for the safe handling of 9-Chloro-9H-carbazole, focusing on the correct selection and use of Personal Protective Equipment (PPE). Our objective is to move beyond mere compliance and instill a deep, causal understanding of why these measures are essential for protecting both the researcher and the integrity of the experiment.

Hazard Assessment: Understanding the Adversary

9-Chloro-9H-carbazole is not a benign powder. Its chemical structure, a chlorinated carbazole core, dictates its reactivity and toxicological profile. Before any handling, a thorough understanding of its hazards is non-negotiable. The primary risks are summarized below.

Hazard Classification	Category	Consequence
Skin Corrosion/Irritation	Category 2	Causes skin irritation upon contact.[1][2][3]
Serious Eye Damage/Irritation	Category 2A	Causes serious, potentially damaging, eye irritation.[1][2][3][4]
Carcinogenicity	Category 2	Suspected of causing cancer.[1][2][4]
Specific Target Organ Toxicity	Category 3	May cause respiratory tract irritation if inhaled.[1][3][4]
Acute Oral Toxicity	Category 4	Harmful if swallowed.[2][3]
Aquatic Hazard (Chronic)	Category 1	Very toxic to aquatic life with long-lasting effects.[1][2][4]

The causality behind these classifications is rooted in its nature as a halogenated aromatic compound. Such molecules can be readily absorbed through the skin and can persist in the body, leading to long-term health effects. The "suspected carcinogen" classification alone necessitates that we treat this compound with the highest degree of caution, employing a multi-layered defense system where PPE is the final, critical barrier between the scientist and exposure.

The Core Defense: Engineering Controls and PPE Selection

While PPE is crucial, it is the last line of defense. The primary and most effective safety measure is an engineering control.

Primary Engineering Control: All handling of 9-Chloro-9H-carbazole powder must be conducted within a certified chemical fume hood. This control captures airborne particulates at the source, drastically reducing the risk of inhalation, which is a primary exposure route.[2][5]

Tier 1 PPE: For Routine Handling of Small Quantities (<1g)

This tier represents the minimum required PPE for any laboratory-scale manipulation of the compound within a fume hood.

• Eye and Face Protection: Chemical splash goggles that conform to European Standard EN166 or OSHA 29 CFR 1910.133 are mandatory.[5][6] Standard safety glasses are insufficient as they do not provide a seal around the eyes to protect against fine powders or splashes.

• Hand Protection: Nitrile gloves are the standard for providing protection from incidental splashes or contact.[7][8] For any procedure involving this compound, the practice of "double-gloving" (wearing two pairs of nitrile gloves) is strongly recommended. This provides a critical buffer; if the outer glove is compromised, it can be removed without exposing the skin.

• Body Protection: A clean, buttoned laboratory coat is required to protect skin and personal clothing from contamination.[9]

Tier 2 PPE: For Elevated Risk Scenarios

These scenarios include handling larger quantities (>1g), spill cleanup, or any operation with a higher potential for dust generation or splashing.

• Eye and Face Protection: In addition to chemical splash goggles, a full-face shield must be worn.[7] This provides a secondary layer of protection for the entire face from splashes or projectile particles.

• Hand Protection: While double-gloving with nitrile is a base, for extended handling or cleanup, upgrading to gloves with superior resistance to chlorinated and aromatic solvents is essential. Viton® or Silver Shield®/4H® gloves offer exceptional protection and should be worn as the outer layer.[7][8] Always consult the glove manufacturer's compatibility chart for specific breakthrough times.

• Body Protection: A chemical-resistant apron worn over the lab coat, or disposable chemical-resistant coveralls, are required to prevent saturation of clothing.[10][11]

• Respiratory Protection: If for any reason handling must occur outside of a fume hood (a situation that should be avoided) or if a large spill generates significant dust, respiratory protection is mandatory. A NIOSH-approved air-purifying respirator with a P100 (particulate) filter is required.[5][6] Ensure you have been properly fit-tested for the selected respirator.

Operational Plan: Safe Handling and Disposal Workflow

Adherence to a strict, repeatable workflow is paramount for safety. The following diagram and protocols outline the essential steps for handling 9-Chloro-9H-carbazole.

Caption: Workflow for Safe Handling of 9-Chloro-9H-carbazole.

Experimental Protocol 1: Safe Weighing of 9-Chloro-9H-carbazole

• Preparation: Designate a work area within a chemical fume hood. Place an analytical balance inside the hood on an anti-vibration stone. Label a tared weigh boat and the destination container.

• Don PPE: At a minimum, don Tier 1 PPE (double nitrile gloves, lab coat, splash goggles).

• Weighing: Open the stock container inside the hood. Use a clean spatula to carefully transfer a small amount of the solid to the weigh boat on the balance. Avoid any actions that could create airborne dust.

• Transfer: Once the desired mass is reached, carefully transfer the solid from the weigh boat to the destination container.

• Cleanup: Immediately close the stock container. Use a spatula to scrape any residual powder from the weigh boat into the designated solid hazardous waste container. Wipe the spatula and weigh boat with a solvent-dampened cloth (e.g., ethanol or acetone) and dispose of the cloth and boat in the same waste container.

• Doffing: Follow the doffing procedure outlined in the workflow diagram.

Experimental Protocol 2: Solid Spill Cleanup (<1g)

• Alert & Secure: Alert personnel in the immediate area. If the spill is outside a fume hood, evacuate the area.

• Don PPE: Don Tier 2 PPE, including a respirator with P100 cartridges, chemical-resistant outer gloves, and a face shield.

• Containment: Do NOT sweep the dry powder. Gently cover the spill with a cloth or paper towel dampened with water to prevent dust from becoming airborne.[6]

• Collection: Carefully wipe up the dampened material from the outside in, placing all contaminated materials into a designated, sealable hazardous waste bag or container.[2][6]

• Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., acetone), followed by soap and water.[12] Dispose of all cleaning materials as hazardous waste.

• Disposal & Doffing: Seal the waste container and label it appropriately. Proceed to a designated area to carefully doff and dispose of all PPE as hazardous waste. Wash hands thoroughly.

Disposal Plan

All materials contaminated with 9-Chloro-9H-carbazole, including gloves, weigh boats, and cleaning materials, must be disposed of as hazardous waste.

• Waste Segregation: Use separate, clearly labeled, and sealed containers for solid and liquid waste.

• Labeling: At a minimum, the label must read: "Hazardous Waste, Toxic, Carcinogen" and list "9-Chloro-9H-carbazole".

• Environmental Precaution: Under no circumstances should this chemical or its containers be disposed of in regular trash or flushed down the drain.[1][5] Its high aquatic toxicity poses a significant environmental threat.[2]

Emergency Response: Immediate Actions

In the event of an exposure, time is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][3][6]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area thoroughly with soap and plenty of water.[1][3][6] Seek medical attention if irritation develops or persists.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[1][6]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6]

By integrating this expert knowledge and these validated protocols into your daily operations, you build a culture of safety that protects you, your colleagues, and your research.

References

• Princeton University Environmental Health and Safety. (n.d.). Section 6C: Protective Equipment. [Link]

• U.S. Environmental Protection Agency. (n.d.). Chapter 5: Personal Protective Equipment Program. [Link]

• Angene Chemical. (2024). Safety Data Sheet - 9,9'-(6-Chloro-1,3,5-triazine-2,4-diyl)bis(9H-carbazole). [Link]

• University of Puerto Rico Mayagüez. (2003). Material Safety Data Sheet - Carbazole, 96%. [Link]

• ChemTalk. (n.d.). Lab Safety Equipment & PPE. [Link]

• Occupational Safety and Health Administration. (n.d.). OSHA Technical Manual (OTM) - Section VIII: Chapter 1. [Link]

• National Institutes of Health, PubChem. (n.d.). 9-Nitrosocarbazole. [Link]

Sources

• 1. fishersci.de [fishersci.de]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. angenechemical.com [angenechemical.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]
• 6. uprm.edu [uprm.edu]
• 7. ehs.princeton.edu [ehs.princeton.edu]
• 8. response.epa.gov [response.epa.gov]
• 9. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]
• 10. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 11. OSHA Technical Manual (OTM) - Section VIII: Chapter 1 | Occupational Safety and Health Administration [osha.gov]
• 12. CARBAZOLE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]